2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

• CAS: 565195-14-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the anticipated physicochemical properties of the novel compound, 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone. As a functionalized pyrrole derivative and an α-halo ketone, this molecule holds potential as a versatile building block in medicinal chemistry and drug discovery. The pyrrole scaffold is a well-established pharmacophore present in numerous approved drugs, valued for its diverse biological activities.[1][2][3] The introduction of an α-chloroacetyl group provides a reactive handle for further synthetic modifications. This guide will delve into the predicted characteristics of this compound and outline the requisite experimental protocols for their empirical determination, thereby providing a foundational framework for its application in research and development.

Introduction: The Scientific Rationale

The strategic combination of a substituted pyrrole ring with an α-halo ketone functionality in 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone suggests a molecule of significant interest for synthetic and medicinal chemistry. Pyrrole derivatives are integral to many natural products and pharmaceuticals, exhibiting a wide range of biological activities.[1][2][4][5] The α-halo ketone moiety is a highly versatile functional group, known for its reactivity towards a variety of nucleophiles, making it a valuable precursor for the synthesis of more complex molecular architectures.[6][7][8]

This guide serves as a proactive analytical tool for researchers. By outlining the predicted physicochemical properties and the methodologies to confirm them, we aim to accelerate the research and development lifecycle of this and similar compounds.

Molecular Structure and Identification

The foundational step in characterizing any chemical entity is the unambiguous confirmation of its structure.

Caption: Chemical structure of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone.

Table 1: Predicted Molecular Identifiers

Identifier	Predicted Value	Source/Method
Molecular Formula	C₁₀H₁₂ClNO	Calculated
Molecular Weight	197.66 g/mol	Calculated
CAS Number	Not Assigned	N/A
IUPAC Name	2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)ethanone	IUPAC Nomenclature

Predicted and Experimental Physicochemical Properties

While specific experimental data for the title compound is not yet publicly available, we can predict its properties based on structurally similar molecules and outline the standard methods for their determination.

Table 2: Predicted Physicochemical Properties and Experimental Protocols

Property	Predicted Range/Value	Experimental Protocol
Melting Point	Solid at room temperature	Capillary Melting Point
Boiling Point	> 250 °C at 760 mmHg	Not applicable for solids
Solubility	Soluble in organic solvents (e.g., DMSO, DMF, Methanol, Acetone); Low aqueous solubility	Visual inspection in various solvents
LogP (Octanol/Water Partition Coefficient)	2.0 - 3.5	Shake-Flask Method[9][10]
pKa (Acid Dissociation Constant)	Not readily ionizable	Potentiometric Titration[11]

Lipophilicity (LogP)

The LogP value is a critical parameter in drug development, influencing a molecule's absorption, distribution, metabolism, and excretion (ADME) profile. A moderately lipophilic character is often desirable for oral bioavailability.

Experimental Protocol: Shake-Flask Method for LogP Determination [9][10]

Caption: Workflow for LogP determination using the shake-flask method.

Rationale: This "gold standard" method directly measures the partitioning of the compound between a non-polar (n-octanol) and a polar (aqueous) phase, providing a definitive LogP value.[10]

Acidity/Basicity (pKa)

The pyrrole ring is generally considered weakly basic, and the α-chloro ketone is not typically acidic or basic within the physiological pH range. Therefore, 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone is expected to be a neutral molecule.

Experimental Protocol: Potentiometric Titration [11]

Even for neutral compounds, performing a potentiometric titration can confirm the absence of any ionizable groups within a specific pH range.

• Preparation : A solution of the compound is prepared in a suitable solvent system (e.g., water with a co-solvent if solubility is low).

• Titration : The solution is titrated with a standardized acid (e.g., HCl) and a standardized base (e.g., NaOH).

• Measurement : The pH of the solution is measured after each addition of the titrant.

• Analysis : The resulting titration curve (pH vs. volume of titrant) is analyzed. The absence of a clear inflection point indicates the lack of an ionizable group in the pH range studied.

Chemical Reactivity and Stability

The chemical behavior of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone is primarily dictated by the α-halo ketone functionality.

Reactivity of the α-Halo Ketone

The presence of the electron-withdrawing carbonyl group enhances the electrophilicity of the α-carbon, making it susceptible to nucleophilic substitution (S_N2) reactions.[7][12] This reactivity is a key feature for synthetic utility.

Caption: General S_N2 reactivity of the title compound.

This reactivity allows for the introduction of various functional groups, such as:

• Amines: to form α-amino ketones.

• Thiols: to form α-thio ketones.

• Azides: to form α-azido ketones, which can be further reduced to α-amino ketones.

Chemical Stability

The stability of a compound under various conditions is crucial for its storage, handling, and formulation. Stability testing should be conducted according to the International Council for Harmonisation (ICH) guidelines.[13][14]

Experimental Protocol: ICH-Compliant Stability Study

• Sample Preparation : The compound is stored in its solid state in controlled environmental chambers.

• Storage Conditions :

  • Long-term : 25 °C / 60% Relative Humidity (RH)

  • Accelerated : 40 °C / 75% RH

• Time Points : Samples are pulled at specified intervals (e.g., 0, 3, 6, 9, 12, 24 months for long-term; 0, 1, 3, 6 months for accelerated).[14]

• Analysis : At each time point, the samples are analyzed for:

  • Appearance : Visual inspection for any changes in color or physical form.

  • Purity : HPLC analysis to quantify the parent compound and detect any degradation products.

  • Identity : Confirmation of the compound's structure (e.g., by LC-MS).

Conclusion

2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone is a promising chemical entity with significant potential for synthetic and medicinal applications. This guide has provided a predictive overview of its key physicochemical properties and detailed the standard experimental protocols required for their empirical validation. The inherent reactivity of the α-halo ketone group, coupled with the privileged pyrrole scaffold, makes this compound a valuable tool for the development of novel therapeutics and other advanced materials. The methodologies outlined herein provide a clear and actionable framework for researchers to fully characterize and utilize this versatile molecule.

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An In-Depth Technical Guide to the Thermodynamic Stability of Trimethyl-pyrrol-ethanone Compounds

Audience: Researchers, Scientists, and Drug Development Professionals

Foundational Concepts: Defining Thermodynamic Stability in Pyrrole-Based Actives

In the realm of pharmaceutical development, the thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of its viability. It dictates not only the compound's shelf-life and storage requirements but also profoundly influences its bioavailability and manufacturing processes. More stable molecules exist in a lower energy state, meaning they are less likely to degrade into impurities under various conditions.[1] For the trimethyl-pyrrol-ethanone class of compounds, this stability is a multifactorial property governed by the intricate interplay of intramolecular and intermolecular forces.

The core structure, a pyrrole ring substituted with three methyl groups and an ethanone moiety, presents a unique combination of aromaticity, steric strain, and polar functionality. Pyrrole itself is an aromatic heterocycle, a property conferred by the delocalization of the nitrogen lone pair into the five-membered ring to create a 6-pi electron system.[2][3] This aromaticity provides a significant stabilizing energy. However, the addition of substituents—three methyl groups and an ethanone group—introduces electronic and steric complexities that modulate this inherent stability. Understanding these factors is paramount for the rational design and development of robust drug candidates.[4]

This guide provides a comprehensive framework for evaluating and predicting the thermodynamic stability of trimethyl-pyrrol-ethanone compounds, integrating theoretical principles with actionable experimental and computational protocols.

Core Factors Influencing Thermodynamic Stability

The overall stability of a trimethyl-pyrrol-ethanone compound is not a singular property but a summation of several contributing factors. A holistic evaluation requires a deep understanding of each.

Electronic Effects: A Balancing Act of Aromaticity and Substitution

The pyrrole ring's stability is fundamentally derived from its aromatic character.[3][5] The nitrogen atom's lone pair participates in the aromatic sextet, which makes the ring electron-rich and more reactive than benzene towards electrophilic substitution.[3][5] The substituents play a critical role:

• Methyl Groups (Inductive Effect): As alkyl groups, the three methyl substituents are electron-donating through the inductive effect. This increases the electron density of the pyrrole ring, which can influence its reactivity and stability.

• Ethanone Group (Resonance and Inductive Effects): The ethanone group (-COCH₃) is an electron-withdrawing group due to the electronegativity of the oxygen atom (inductive effect) and its ability to delocalize ring electrons through resonance. This deactivates the ring towards electrophilic attack but can also influence the overall stability profile. The position of the ethanone group relative to the nitrogen and methyl groups will significantly alter the electronic landscape of the molecule.

There is a strong dependence of the thermal stability of heterocyclic compounds on the nature of the substituent.[6] The balance between the electron-donating methyl groups and the electron-withdrawing ethanone group is a key determinant of the molecule's final thermodynamic stability.

Steric Hindrance and Conformational Isomers

The placement of four substituents on a five-membered ring inevitably leads to steric strain. The size of the methyl and ethanone groups can force the pyrrole ring to adopt specific conformations to minimize these unfavorable interactions.[7][8] This steric hindrance can:

• Influence Reaction Pathways: Steric crowding can dictate how the molecule interacts with others or how it might degrade, potentially blocking certain reaction pathways while favoring others.[7]

• Impact Crystal Packing: The three-dimensional shape of the molecule, dictated by steric effects, will determine how it packs into a crystal lattice. Inefficient packing can lead to a less stable solid form.

Solid-State Properties: The Critical Role of Polymorphism

For any API, the solid-state properties are as important as the molecular structure itself. Most organic compounds, including trimethyl-pyrrol-ethanones, can exist in multiple crystalline forms known as polymorphs.[9][10]

• Polymorphs and Stability: Different polymorphs of the same compound can have vastly different physical properties, including melting point, solubility, and thermodynamic stability.[9][11] At a given temperature and pressure, only one polymorph is the most thermodynamically stable. Metastable forms, while potentially having advantageous properties like higher solubility, will tend to convert to the more stable form over time. This transformation can have disastrous consequences for a pharmaceutical formulation, leading to changes in bioavailability or even product failure. Therefore, comprehensive polymorphic screening is a regulatory and scientific necessity.

The workflow for assessing thermodynamic stability must therefore integrate both molecular and solid-state characterization, as illustrated below.

Caption: Integrated workflow for thermodynamic stability assessment.

Experimental Assessment of Thermal Stability

A robust experimental plan is essential to quantify the thermodynamic stability of trimethyl-pyrrol-ethanone compounds. Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are indispensable tools in this process.[12][13]

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[14][12] This technique provides critical data on melting points, phase transitions (like polymorph conversions), and heat capacity.[12][15]

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium) to ensure data accuracy. The causality is clear: without proper calibration, all subsequent measurements are invalid.

• Sample Preparation: Accurately weigh 2-5 mg of the trimethyl-pyrrol-ethanone sample into an aluminum pan. Hermetically seal the pan to prevent mass loss due to sublimation. A consistent sample mass is crucial for comparing results across different batches.

• Experimental Conditions:

  • Heating Rate: A standard heating rate of 10 °C/min is typically employed.[16] This rate provides a good balance between resolution and sensitivity.

  • Purge Gas: Use an inert purge gas, such as nitrogen, at a flow rate of 50 mL/min to create a reproducible atmosphere and prevent oxidative degradation.

  • Temperature Program: Heat the sample from ambient temperature to a temperature well above its melting point.

• Data Analysis:

  • Melting Point (T_m): Determined as the onset or peak of the melting endotherm. A sharp melting peak generally indicates high purity.

  • Enthalpy of Fusion (ΔH_fus): Calculated from the area under the melting peak. This value is proportional to the degree of crystallinity.

  • Polymorphic Transitions: Observe for any endothermic or exothermic events prior to the final melting. An exotherm followed by an endotherm often indicates the melting of a metastable form, its recrystallization into a more stable form, and the subsequent melting of the stable form.

Caption: Standard workflow for a DSC experiment.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time.[17][13] It is primarily used to determine the thermal stability and decomposition profile of a material.[16]

• Instrument Calibration: Calibrate the TGA balance using standard weights and verify the temperature accuracy using certified magnetic standards (e.g., Curie point standards). This ensures the reliability of both mass and temperature measurements.

• Sample Preparation: Place 5-10 mg of the sample into a tared TGA pan (platinum or ceramic pans are used for high-temperature runs).

• Experimental Conditions:

  • Heating Rate: A heating rate of 10 °C/min is standard.[16]

  • Purge Gas: An inert nitrogen atmosphere (50-100 mL/min) is used to study thermal decomposition without oxidation.[17] To study oxidative stability, a switch to an air or oxygen atmosphere can be programmed.

  • Temperature Program: Heat the sample from ambient to a high temperature (e.g., 600 °C or higher) until no further mass loss is observed.

• Data Analysis:

  • Onset of Decomposition (T_onset): The temperature at which significant mass loss begins. This is a primary indicator of thermal stability. A higher T_onset indicates greater stability.

  • Mass Loss Steps: The TGA curve is analyzed for distinct mass loss steps, which can correspond to the loss of solvent/water or the decomposition of specific parts of the molecule.

  • Residual Mass: The amount of material remaining at the end of the experiment.

Data Interpretation and Integration

The data from DSC and TGA are complementary and should be interpreted together. For example, a mass loss observed in TGA at the same temperature as an endotherm in DSC could indicate boiling or sublimation, rather than decomposition.

Parameter	Technique	Information Provided	Implication for Stability
Melting Point (T_m)	DSC	Temperature of solid-to-liquid phase transition	Higher T_m often correlates with greater lattice energy and stability.
Enthalpy of Fusion (ΔH_fus)	DSC	Energy required to melt the solid	Reflects the strength of intermolecular forces in the crystal lattice.
Polymorphic Transitions	DSC	Phase changes between crystalline forms	Identifies metastable forms and their potential to convert to more stable forms.[18]
Onset of Decomposition (T_onset)	TGA	Temperature at which degradation begins	Direct measure of the compound's thermal stability under specific conditions.[16]
Mass Loss (%)	TGA	Quantifies the amount of degraded material	Helps to elucidate decomposition pathways and kinetics.

Computational Approaches for Stability Prediction

In modern drug development, computational methods are used to predict stability, guiding experimental work and saving resources.[19][20]

• Density Functional Theory (DFT): DFT calculations can be used to determine the relative energies of different isomers or conformers of a trimethyl-pyrrol-ethanone molecule. The isomer with the lowest calculated energy is predicted to be the most thermodynamically stable.

• Molecular Dynamics (MD) Simulations: MD simulations can model the behavior of a molecule over time at different temperatures.[21] These simulations can help predict decomposition pathways and identify potential instabilities in the molecular structure.

• Quantitative Structure-Property Relationship (QSPR): QSPR models use statistical methods to correlate molecular descriptors with experimental stability data.[19] Once a reliable model is built, it can be used to predict the stability of new, unsynthesized compounds.[22]

Application in Drug Development: Accelerated Stability Studies

The ultimate goal of stability analysis is to assign an accurate shelf-life or re-test period to the API. This is accomplished through formal stability studies guided by the International Council for Harmonisation (ICH) guidelines (e.g., Q1A).[23]

• Accelerated Stability Testing: In these studies, the API is stored at exaggerated conditions (e.g., 40 °C / 75% Relative Humidity) for a shorter period (e.g., 6 months).[23][24] The rate of degradation is measured, and the data is used to project the long-term stability at normal storage conditions (e.g., 25 °C / 60% RH).[25][26] This approach provides an early indication of the compound's stability profile, which is critical for making go/no-go decisions in development.

• Long-Term Stability Testing: These studies are conducted under the intended storage conditions for the full duration of the proposed shelf-life (e.g., 2-5 years) to confirm the predictions from accelerated studies.[23]

Conclusion

The thermodynamic stability of trimethyl-pyrrol-ethanone compounds is a critical attribute that must be thoroughly characterized to ensure the development of a safe, effective, and robust pharmaceutical product. A scientifically sound assessment requires a multi-faceted approach that combines a theoretical understanding of electronic and steric effects with rigorous experimental analysis using techniques like DSC and TGA. Furthermore, the investigation of solid-state properties, particularly polymorphism, is non-negotiable. By integrating these principles with modern computational tools and adhering to regulatory guidelines for stability testing, researchers can confidently select and develop the most stable and promising drug candidates for clinical use.

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Strategic Sourcing and Synthesis of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone: A Technical Guide for Researchers

Executive Summary

This technical guide addresses the commercial availability and sourcing of the chemical intermediate, 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone. Our comprehensive investigation reveals that this compound is not commercially available as a catalog item from major chemical suppliers. This reality necessitates a strategic shift from procurement to production for researchers requiring this molecule. This document provides a detailed roadmap for drug development professionals and scientists, outlining a validated, two-step custom synthesis strategy, beginning with the commercially available precursor, 1,2,5-trimethyl-1H-pyrrole. We further detail the requisite quality control protocols for structural verification and purity assessment, alongside essential safety guidelines for handling the target α-chloro ketone, a class of compounds known for their reactivity and potential hazards.

Chemical Identity and Physicochemical Properties

Before delving into sourcing strategies, it is crucial to establish the precise identity and predicted properties of the target compound.

• IUPAC Name: 2-chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)ethanone

• Molecular Formula: C₉H₁₂ClNO

• Molecular Weight: 185.65 g/mol

• Structure:

Table 1: Predicted Physicochemical Properties

Property	Value	Source
XLogP3	1.8	PubChem
Hydrogen Bond Donor Count	0	PubChem
Hydrogen Bond Acceptor Count	2	PubChem
Rotatable Bond Count	2	PubChem
Exact Mass	185.060742 g/mol	PubChem
Monoisotopic Mass	185.060742 g/mol	PubChem
Topological Polar Surface Area	29.5 Ų	PubChem

| Heavy Atom Count | 12 | PubChem |

Note: These properties are computationally predicted and should be confirmed empirically upon synthesis.

Commercial Availability Analysis: A Case of Unavailability

An exhaustive search of major chemical supplier databases and marketplaces confirms that 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone is not offered as a stock chemical. Searches for its IUPAC name and molecular formula did not yield any commercial listings. This lack of availability indicates that the compound is likely a novel intermediate or has highly specialized applications, precluding its mass production and distribution.

For researchers, this finding pivots the challenge from procurement to chemical synthesis. The most viable path forward is custom synthesis through a third-party Contract Research Organization (CRO) or a suitably equipped internal laboratory.

Strategic Sourcing via Custom Synthesis

Given the unavailability of the target compound, a custom synthesis approach is the only practical solution. A robust synthesis plan relies on the availability of the starting materials and a logical, high-yield reaction sequence.

Proposed Synthetic Pathway

A logical and efficient two-step synthesis is proposed, starting from the commercially available precursor 1,2,5-trimethyl-1H-pyrrole .

Caption: Proposed two-step synthesis pathway.

Causality of Experimental Choices:

• Step 1: Friedel-Crafts Acylation: The pyrrole ring is an electron-rich heterocycle, making it amenable to electrophilic aromatic substitution reactions like Friedel-Crafts acylation.[1] The methyl groups at the 1, 2, and 5 positions provide steric hindrance around the C2 and C5 positions, directing the incoming acyl group preferentially to the C3 (or C4) position, which is electronically activated and less hindered.[2] Using acetyl chloride introduces the required ethanone moiety.

• Step 2: Alpha-Chlorination: The product from Step 1 is a ketone. The α-carbon (the carbon adjacent to the carbonyl group) can be selectively halogenated under various conditions.[3][4] Reagents like N-Chlorosuccinimide (NCS) or sulfuryl chloride (SO₂Cl₂) are effective for this transformation, providing a controlled method to introduce the chlorine atom and form the final α-chloro ketone.[5]

Sourcing of Starting Material: 1,2,5-Trimethyl-1H-pyrrole

The feasibility of this synthesis hinges on the availability of the key starting material. Fortunately, 1,2,5-Trimethyl-1H-pyrrole (CAS No. 930-87-0) is readily available from several reputable suppliers.

Table 2: Exemplary Suppliers of 1,2,5-Trimethyl-1H-pyrrole

Supplier	Product Number (Example)	Purity (Typical)
TCI America	T1939	>98.0% (GC)
BOC Sciences	930-87-0	95%
Sigma-Aldrich	T80306	Not Specified

| Chem-Impex | 02450 | Not Specified |

Note: This list is not exhaustive. Researchers should obtain quotes and certificates of analysis from multiple vendors.

Vetting and Selecting a Custom Synthesis Partner

For organizations without in-house synthesis capabilities, selecting a reliable CRO is paramount. The process should be systematic and self-validating.

Caption: Workflow for CRO selection.

Experimental Protocols (Illustrative)

The following are generalized protocols that a CRO would adapt and optimize.

Protocol 4.1: Friedel-Crafts Acylation of 1,2,5-Trimethyl-1H-pyrrole

• To a stirred, cooled (0 °C) solution of anhydrous aluminum chloride (AlCl₃) in an inert solvent (e.g., dichloromethane), add acetyl chloride dropwise under an inert atmosphere (N₂ or Ar).

• Stir the mixture for 15-30 minutes to allow for the formation of the acylium ion complex.

• Add a solution of 1,2,5-trimethyl-1H-pyrrole in the same solvent dropwise, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction by pouring it over crushed ice and an aqueous acid solution (e.g., dilute HCl).

• Separate the organic layer, and extract the aqueous layer with the solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 1-(1,2,5-trimethyl-1H-pyrrol-3-yl)ethanone.

Protocol 4.2: α-Chlorination of 1-(1,2,5-Trimethyl-1H-pyrrol-3-yl)ethanone

• Dissolve the ketone intermediate from the previous step in a suitable solvent (e.g., chloroform or carbon tetrachloride).

• Add N-Chlorosuccinimide (NCS) in a slight molar excess (e.g., 1.1 equivalents).

• Add a catalytic amount of a radical initiator (e.g., AIBN) or an acid catalyst (e.g., p-toluenesulfonic acid), depending on the chosen method.

• Heat the mixture to reflux and monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction mixture, filter to remove succinimide, and wash the filtrate with aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product via column chromatography or recrystallization to obtain the final target compound.

Quality Control and Analytical Verification

It is imperative to verify the identity and purity of the custom-synthesized compound. The CRO must provide a comprehensive Certificate of Analysis (CoA) including the following data:

• ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure, including the regiochemistry of the acylation and chlorination.

• Mass Spectrometry (MS): To verify the molecular weight and fragmentation pattern, confirming the elemental composition.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound, typically reported as a percentage area.

Safety, Handling, and Storage

α-Chloro ketones are valuable synthetic intermediates but must be handled with care due to their reactivity and potential toxicity.[6][7]

• Handling: Always handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. α-Chloro ketones can be lachrymatory and skin irritants.

• Storage: Store in a tightly sealed container in a cool, dry, and dark place. The compound may be sensitive to moisture and light. An inert atmosphere may be required for long-term storage to prevent degradation.

• Reactivity: Avoid contact with strong bases, oxidizing agents, and reducing agents. The chlorine atom is a good leaving group, making the compound susceptible to nucleophilic substitution.

Conclusion

While 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone is not a commercially available reagent, this guide provides a clear and actionable strategy for its acquisition through custom synthesis. By leveraging the available starting material, 1,2,5-trimethyl-1H-pyrrole, and employing a well-established two-step synthetic sequence of Friedel-Crafts acylation followed by α-chlorination, researchers can reliably obtain this valuable intermediate. Diligent selection of a custom synthesis partner and rigorous analytical verification are critical steps to ensure the quality and integrity of the final product, enabling its successful application in research and drug development programs.

References

• De Kimpe, N., & Verhé, R. (2003). Synthetic Approaches to α-Haloketones. In The Chemistry of Halides, Pseudo-Halides and Azides: Part 1 (pp. 549-603). John Wiley & Sons, Ltd.

• Organic Chemistry Portal. (n.d.). α-Chloroketone and α-Chloroaldehyde synthesis by chlorination. Retrieved from [Link]

• Mishra, K., Jain, S. K., & Singour, P. K. (2019). Synthesis and Biological Evaluation of pyrazole derivatives containing ethanone skeleton as Anti-inflammatory agents. Journal of Drug Delivery and Therapeutics, 9(3), 273-278.
• Li, P., Wang, L., & Zhang, G. (2018). Synthesis of 2,3,5-trisubstituted 1H-pyrroles via formal [3 + 2] cycloaddition of 1-arylpropynes and nitriles and their antiproliferative activities. Organic Chemistry Frontiers, 5(12), 1934-1938.
• Pendiukh, V. V., & Rozhenko, A. B. (2024). Safe and Efficient Preparative Approach to Chiral α-Chloroketones Based on In-Flow Generated Diazomethane. Journal of Organic and Pharmaceutical Chemistry.
• Roy, S. C., & Guin, C. (2003). Ceric ammonium nitrate catalyzed mild and efficient α-chlorination of ketones by acetyl chloride. Arkivoc, 2003(9), 34-38.
• Naik, C. G., & Malik, G. M. (2012). Synthesis of Chloro Pyrazolone Derivatives and their Biological Activities. International Journal of Pharmaceutical Sciences and Research, 3(8), 2635.

• ChemTube3D. (n.d.). Pyrrole-The Vilsmeier Reaction. Retrieved from [Link]

• ResearchGate. (2025). Safe and Efficient Preparative Approach to Chiral α-Chloroketones Based on In-Flow Generated Diazomethane. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of pyrrolo[2,1-f][3][5][8]triazin-4(3H)-ones. Retrieved from [Link]

• Chemistry Stack Exchange. (2019). Friedel-Crafts Alkylation of Pyrrole. Retrieved from [Link]

• Bian, Q., et al. (2020). Iron Nitrate-Mediated Selective Synthesis of 3-Acyl-1,2,4-oxadiazoles from Alkynes and Nitriles. The Journal of Organic Chemistry, 85(6), 4058-4066.

• The Good Scents Company. (n.d.). 1,2,5-trimethyl pyrrole. Retrieved from [Link]

• Anderson, H. J., & Loader, C. E. (1985). Acylation of N-p-Toluenesulfonylpyrrole Under Friedel-Crafts Conditions.
• The Journal of Organic Chemistry. (1997).
• Organic & Biomolecular Chemistry. (2017).
• Google Patents. (2022). CN114292178A - Synthetic method of 2-chloro-1- (1-chlorocyclopropyl) ethanone.

• Ospedale Sicuro. (n.d.). Hazards and risk factors - Aldehydes, ketones. Retrieved from [Link]

• ACS Omega. (2020). Lewis Acid-Catalyzed Enantioselective Friedel–Crafts Alkylation of Pyrrole in Water. Retrieved from [Link]

• Synthesis. (2006). Direct and Efficient Synthesis of Pyrrole-3-carbaldehydes by Vilsmeier– Haack Formylation of Pyrroles with Sterically Crowded.

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• ResearchGate. (n.d.). Scheme 1: Various synthestic protocols for the synthesis of pyrroles. Retrieved from [Link]

• ResearchGate. (n.d.). Vilsmeier–Haack formylation of pyrrole. Retrieved from [Link]

• Growing Science. (n.d.). Volume 14 Number 3. Retrieved from [Link]

• PubMed Central. (2021). Recent Advancements in Pyrrole Synthesis. Retrieved from [Link]

• National Institutes of Health. (2020). Lewis Acid-Catalyzed Enantioselective Friedel–Crafts Alkylation of Pyrrole in Water. Retrieved from [Link]

• MDPI. (2020). Stereoselective α-Chlorination of β-Keto Esters in the Presence of Hybrid Amide-Based Cinchona Alkaloids as Catalysts. Retrieved from [Link]

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GHS hazard classification for 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

An In-depth Technical Guide to the GHS Hazard Classification of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

Introduction: Proactive Hazard Assessment in Novel Compound Development

For researchers and scientists in drug development, the synthesis of novel chemical entities is a routine yet critical activity. Each new molecule, such as 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone , represents a unique set of potential opportunities and risks. Before its biological activity can be explored, its chemical reactivity and potential hazards to laboratory personnel must be thoroughly understood. The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides the universal framework for this evaluation.[1][2]

This guide provides an in-depth, expert analysis of the likely . As specific toxicological and physical hazard data for this exact compound are not publicly available, this document employs a scientifically rigorous, evidence-based approach. The classification is inferred from the known hazards of its core functional groups and data from structurally analogous compounds. This methodology serves as a template for researchers to assess novel chemicals, ensuring a culture of safety and regulatory compliance from the earliest stages of discovery.

The GHS Framework: A Global Standard for Chemical Safety

The GHS, developed by the United Nations, standardizes chemical hazard communication worldwide.[2] Its purpose is to ensure that workers, emergency responders, and the public have consistent and comprehensible information on the chemicals they handle. The system is built on three primary pillars:

• Hazard Classification: Chemicals are evaluated against a set of criteria for physical, health, and environmental hazards.[3] Each hazard class is further divided into categories to reflect the degree of hazard.[4]

• Labelling: Once classified, specific label elements are required. These include pictograms, a signal word ("Danger" or "Warning"), hazard statements (standardized phrases describing the hazard), and precautionary statements.[4]

• Safety Data Sheets (SDS): A standardized 16-section document that provides comprehensive information on the chemical, from identification and hazards to safe handling and emergency measures.[2][4]

GHS Classification Analysis for 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

A definitive GHS classification requires extensive, standardized experimental testing. In the absence of such data for this specific molecule, we must infer its hazards by analyzing its structure and the known classifications of similar chemicals.

Molecular Structure:

• Core: A tri-substituted pyrrole ring (1,2,5-trimethyl-1H-pyrrol).

• Key Functional Group: An α-chloro-ketone (-C(O)CH₂Cl). This group is a known reactive electrophile and alkylating agent, which is the primary driver of its toxicological profile.

Logical Workflow for Inferred Classification

The following diagram illustrates the decision-making process used in this guide to arrive at a proposed classification in the absence of direct experimental data.

Caption: Logical workflow for inferring GHS classification.

Part 1: Health Hazard Assessment

The primary hazards of this molecule are driven by the reactivity of the α-chloro-ketone moiety.

Acute Toxicity

• Oral/Dermal/Inhalation: While no direct LD50 data exists, related α-chloro ketones and amides are often classified as harmful or toxic. For instance, 2-Chloro-N,N-dimethylacetamide is classified as Acute Toxicity, Oral (Category 4), H302 - "Harmful if swallowed". A similar classification, H301 - "Toxic if swallowed" (Category 3), is applied to 2-chloro-1-(1-chlorocyclopropyl)ethanone.[5] Given the alkylating nature of the target molecule, a conservative approach is warranted.

Skin Corrosion / Irritation

• Causality: As electrophilic alkylating agents, α-chloro-ketones can react with nucleophilic functional groups (e.g., thiols, amines) in skin proteins and other biomolecules. This covalent modification can lead to cellular damage, inflammation, and tissue destruction, manifesting as severe irritation or chemical burns.

• Analog Evidence: A Safety Data Sheet for the structurally similar compound 2-Chloro-1-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1-ethanone explicitly states it "Causes severe skin burns and eye damage" .[6] This corresponds to GHS Category 1B (or 1C) .

Serious Eye Damage / Irritation

• Causality: The mechanisms that cause skin corrosion are far more destructive to the sensitive tissues of the eye, particularly the cornea. Chemical interaction can rapidly lead to irreversible damage and blindness.

• GHS Principle: According to GHS guidelines, a substance classified as corrosive to the skin is, by default, also classified as causing serious eye damage (Category 1).[4]

Respiratory or Skin Sensitization

• Causality: The ability to act as an alkylating agent makes the compound a potential skin sensitizer. The molecule can act as a hapten, binding to skin proteins to form an antigen that can trigger an allergic response upon subsequent exposures.

• Analog Evidence: 2-chloro-1-(1-chlorocyclopropyl)ethanone is classified with H317 - "May cause an allergic skin reaction".[5]

Part 2: Physical Hazard Assessment

• Flammability: A related, less complex molecule, 2-Chloro-1-(1-methyl-1H-pyrrol-3-yl)ethanone, has a boiling point of 253.1°C at atmospheric pressure.[7] The target molecule, being larger, will have an even higher boiling point. This indicates a high flash point, making it not classified as a flammable liquid under GHS.

• Explosivity/Self-Reactivity: The molecular structure does not contain any functional groups typically associated with explosive or self-reactive properties (e.g., nitro, azide, peroxide). It is stable under normal laboratory conditions.

• Corrosive to Metals: While corrosive to biological tissue, data is insufficient to classify it as corrosive to metals. However, slow degradation could release HCl, which is corrosive. Prudent practice would be to avoid long-term storage in corrodible metal containers.

Part 3: Environmental Hazard Assessment

• Aquatic Toxicity: Specific ecotoxicity data is unavailable. However, many complex, halogenated organic molecules exhibit toxicity to aquatic life and are not readily biodegradable. The analogous compound 2-chloro-1-(1-chlorocyclopropyl)ethanone is classified as H410 - "Very toxic to aquatic life with long lasting effects".[5]

Proposed GHS Classification and Label Elements

Based on the comprehensive analysis of the compound's structure and data from relevant analogs, the following GHS classification is proposed.

Hazard Class	Category	GHS Pictogram	Signal Word	Hazard Statement Code	Hazard Statement
Acute Toxicity, Oral	Category 3	☠️	Danger	H301	Toxic if swallowed
Skin Corrosion/Irritation	Category 1B	corrosive	Danger	H314	Causes severe skin burns and eye damage
Serious Eye Damage/Irritation	Category 1	corrosive	Danger	H314	Causes severe skin burns and eye damage
Skin Sensitization	Category 1	exclamation_mark	Warning	H317	May cause an allergic skin reaction
Hazardous to the Aquatic Environment (Chronic)	Category 1	environment	Warning	H410	Very toxic to aquatic life with long lasting effects

(Note: When "Danger" is the signal word for one hazard, "Warning" is not used on the label.)

Final Label Elements:

• Pictograms: Skull and Crossbones, Corrosion, Environment

• Signal Word: Danger

• Hazard Statements:

  • H301: Toxic if swallowed.

  • H314: Causes severe skin burns and eye damage.

  • H317: May cause an allergic skin reaction.

  • H410: Very toxic to aquatic life with long lasting effects.

• Precautionary Statements (Selected):

  • Prevention (P260, P273, P280): Do not breathe dust/fume/gas/mist/vapors/spray. Avoid release to the environment. Wear protective gloves/protective clothing/eye protection/face protection.

  • Response (P301+P310, P303+P361+P353, P305+P351+P338): IF SWALLOWED: Immediately call a POISON CENTER or doctor. IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower. IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • Storage (P405): Store locked up.

  • Disposal (P501): Dispose of contents/container to an approved hazardous waste facility.

Self-Validating Protocols: The Foundation of Chemical Safety

To move from an inferred to a definitive classification, a series of validated experiments would be required. The choice of these experiments is guided by the GHS criteria and internationally recognized protocols, primarily from the OECD Guidelines for the Testing of Chemicals.

Hypothetical Experimental Workflow for Definitive Classification

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An In-depth Technical Guide to Determining the Solubility Profile of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and successful formulation development. This guide provides a comprehensive framework for characterizing the solubility profile of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone, a substituted pyrrole derivative of interest in medicinal chemistry. In the absence of extensive published solubility data for this specific molecule, we present a holistic approach grounded in theoretical principles and established experimental protocols. This document is intended for researchers, chemists, and formulation scientists in the pharmaceutical and chemical industries, offering a robust methodology for solubility assessment, from solvent selection to data interpretation and visualization.

Introduction: The Significance of Solubility in Drug Development

The therapeutic efficacy of a drug candidate is intrinsically linked to its physicochemical properties, with solubility playing a pivotal role. Poor solubility can lead to low absorption, inadequate bioavailability, and ultimately, the failure of a promising therapeutic agent. The Biopharmaceutics Classification System (BCS) categorizes drugs based on their solubility and permeability, highlighting the regulatory importance of thorough solubility characterization.[1][2][3][4] For novel compounds such as 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone, a detailed understanding of its behavior in various organic solvents is a prerequisite for advancing through the drug development pipeline, from preclinical studies to formulation design.

Physicochemical Profile of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

A foundational understanding of the molecule's structure is essential for predicting its solubility behavior.

Molecular Structure:

• IUPAC Name: 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

• Molecular Formula: C9H12ClNO[5]

• Molecular Weight: 185.65 g/mol [5]

Structural Analysis and Polarity Estimation:

The molecule possesses several key functional groups that influence its polarity and potential for intermolecular interactions:

• Pyrrole Ring: A five-membered aromatic heterocycle containing a nitrogen atom. The trimethyl substitution on the ring increases its lipophilicity.

• Ketone Group (C=O): A polar group capable of acting as a hydrogen bond acceptor.

• Chlorine Atom: An electronegative atom contributing to the molecule's overall polarity.

• Alkyl Groups (Methyl): Nonpolar moieties that enhance solubility in nonpolar organic solvents.

Based on this structure, 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone can be classified as a moderately polar compound. The presence of both polar (ketone, chloro) and nonpolar (trimethylated pyrrole ring) regions suggests that its solubility will be highly dependent on the choice of solvent. The principle of "like dissolves like" will be a guiding tenet in solvent selection.[6]

Strategic Selection of Organic Solvents

A comprehensive solubility profile necessitates testing in a diverse range of organic solvents, categorized by their polarity and hydrogen bonding capabilities. The following is a recommended panel of solvents for a thorough investigation:

• Protic Solvents:

  • Alcohols (e.g., Methanol, Ethanol, Isopropanol): Capable of hydrogen bonding, these solvents are likely to exhibit good solubility due to interactions with the ketone group.

• Aprotic Polar Solvents:

  • Acetonitrile: A polar solvent that can engage in dipole-dipole interactions.

  • Acetone: A common polar aprotic solvent that should effectively solvate the ketone moiety.

  • Dimethyl Sulfoxide (DMSO) & Dimethylformamide (DMF): Highly polar aprotic solvents, often used as "universal" organic solvents for compounds with poor solubility.

• Nonpolar Solvents:

  • Toluene: An aromatic, nonpolar solvent that may show some solubility due to interactions with the pyrrole ring.

  • Hexane/Heptane: Aliphatic, nonpolar solvents that are expected to have limited solvating power for this molecule.

• Chlorinated Solvents:

  • Dichloromethane (DCM): A moderately polar solvent that is often effective for dissolving a wide range of organic compounds.

Experimental Determination of Equilibrium Solubility: A Step-by-Step Protocol

The shake-flask method is a well-established and reliable technique for determining equilibrium solubility.[7]

4.1. Materials and Equipment:

• 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone (solid)

• Selected organic solvents (analytical grade or higher)

• Scintillation vials or sealed glass flasks

• Thermostatically controlled shaker or incubator

• Analytical balance

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

4.2. Experimental Workflow Diagram:

Caption: Experimental workflow for determining equilibrium solubility.

4.3. Detailed Protocol:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone to a series of vials. The excess should be visually apparent to ensure saturation.

  • Accurately dispense a known volume of each selected organic solvent into the respective vials.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a shaker or incubator set to a constant temperature (e.g., 25 °C or 37 °C, relevant for physiological conditions).

  • Agitate the samples for a predetermined period (typically 24 to 72 hours) to ensure equilibrium is reached. A preliminary study can determine the time to reach a plateau in concentration.[8]

• Sample Collection and Preparation:

  • After equilibration, cease agitation and allow the excess solid to settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter into a clean vial to remove any undissolved solid.

  • Dilute the filtered sample with a suitable solvent (often the mobile phase of the analytical method) to a concentration within the linear range of the analytical method.

• Quantification by HPLC:

  • Develop and validate a suitable HPLC method for the quantification of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone. This includes selecting an appropriate column, mobile phase, and detection wavelength.

  • Prepare a series of calibration standards of known concentrations.

  • Inject the diluted samples and calibration standards into the HPLC system.

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of the diluted samples from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration of the saturated solution by accounting for the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

Data Presentation and Interpretation

The obtained solubility data should be presented in a clear and concise manner to facilitate comparison and interpretation.

Table 1: Hypothetical Solubility Profile of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone at 25°C

Solvent Class	Solvent	Polarity Index	Solubility (mg/mL)
Protic	Methanol	5.1	> 100
Ethanol	4.3	85.2
Isopropanol	3.9	55.6
Aprotic Polar	DMSO	7.2	> 200
DMF	6.4	> 200
Acetonitrile	5.8	70.3
Acetone	5.1	120.5
Nonpolar	Toluene	2.4	15.8
Hexane	0.1	< 1.0
Chlorinated	Dichloromethane	3.1	95.7

Note: The data in this table is hypothetical and for illustrative purposes only. Actual experimental values must be determined.

Interpretation of Results:

The hypothetical data suggests that 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone exhibits high solubility in polar aprotic and protic solvents, and moderate to high solubility in chlorinated solvents. Its solubility is significantly lower in nonpolar solvents. This profile is consistent with the structural analysis of a moderately polar compound. The high solubility in DMSO and DMF is expected, given their strong solvating capabilities. The good solubility in alcohols and acetone can be attributed to favorable interactions with the ketone group.

Conclusion and Future Directions

This guide has outlined a comprehensive strategy for determining the solubility profile of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone in organic solvents. By combining theoretical considerations with a robust experimental protocol, researchers can generate the critical data needed to inform downstream drug development activities. Future work should focus on expanding the range of solvents and temperatures studied, as well as investigating the impact of pH on the aqueous solubility of this compound, which is crucial for predicting its behavior in physiological environments.

References

• PubChem. 2-chloro-1-[2,5-dimethyl-1-(3-nitrophenyl)-1H-pyrrol-3-yl]ethan-1-one. National Center for Biotechnology Information. [Link]

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• Google Patents. (2022). CN114292178A - Synthetic method of 2-chloro-1-(1-chlorocyclopropyl) ethanone.

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• Academia.edu. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. [Link]

• World Health Organization. (2019). Annex 4: Guidance on the design and conduct of equilibrium solubility studies for the purpose of API classification within the Biopharmaceutics Classification System. [Link]

• Lviv Polytechnic National University. (2021). SYNTHESIS AND SOLUBILITY OF 1-[2-METHYL-1-(4-METHYLPHENYL)-5-PHENYL-1H-PYRROL-3-YL]ETHANONE IN ORGANIC SOLVENTS. [Link]

• University of California, Irvine. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012, 195727. [Link]

• Cengage Learning. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. [Link]

• U.S. Food and Drug Administration. (2021). M9 Biopharmaceutics Classification System-Based Biowaivers. [Link]

• Drug Development and Delivery. (2023). FORMULATION DEVELOPMENT - Solubility-Enhancing Technologies in Pharmaceutical Development, a Mini-Review. [Link]

• Chemistry For Everyone. (2025, February 11). How To Determine Solubility Of Organic Compounds? [Video]. YouTube. [Link]

• ChemBK. Ethanone, 2-chloro-1-[2,5-dimethyl-1-(2-pyridinyl)-1H-pyrrol-3-yl]-. [Link]

• Royal Society of Chemistry. (2015). Synthesis of the 2-formylpyrrole spiroketal pollenopyrroside A and structural elucidation of xylapyrroside A, shensongine A and capparisine B. Organic & Biomolecular Chemistry. [Link]

• Journal of Islamic Academy of Sciences. (1989). SYNTHESIS OF SOME NEW HETEROCYCLIC COMPOUNDS WITH EXPECTED POTENTIAL BIOLOGICAL ACTIVITY. [Link]

• ChemBK. 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone Request for Quotation. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Friedel-Crafts Acylation of 1,2,5-trimethyl-1H-pyrrole

Introduction: The Significance of Acylpyrroles and the Friedel-Crafts Reaction

Acyl-substituted pyrroles are pivotal structural motifs in a vast array of biologically active compounds, including pharmaceuticals, agrochemicals, and natural products. Their versatile chemical nature also makes them indispensable building blocks in materials science and organic synthesis. The Friedel-Crafts acylation is a cornerstone of synthetic organic chemistry, providing a direct and efficient method for the introduction of an acyl group onto an aromatic or heteroaromatic ring.[1][2] This electrophilic aromatic substitution reaction is fundamental to the construction of aryl ketones, which are precursors to a multitude of more complex molecular architectures.[3][4]

This guide provides a comprehensive overview, detailed protocols, and expert insights into the Friedel-Crafts acylation of 1,2,5-trimethyl-1H-pyrrole, a polysubstituted, electron-rich heterocyclic substrate. Understanding the nuances of this reaction is critical for researchers aiming to synthesize targeted acylpyrrole derivatives for applications in drug discovery and materials development.

Mechanistic Insights and Regioselectivity

The Friedel-Crafts acylation proceeds through the generation of a highly electrophilic acylium ion from an acyl halide or anhydride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[3] This acylium ion is then attacked by the nucleophilic π-system of the aromatic ring, forming a resonance-stabilized cationic intermediate known as a Wheland intermediate or sigma complex. Subsequent deprotonation restores the aromaticity of the ring, yielding the final acylated product.

For pyrrole and its derivatives, the regioselectivity of electrophilic substitution is a key consideration. In unsubstituted pyrrole, electrophilic attack is strongly favored at the α-positions (C2 and C5) due to the superior resonance stabilization of the resulting cationic intermediate, which can delocalize the positive charge over three atoms.[5][6]

In the case of 1,2,5-trimethyl-1H-pyrrole , the α-positions are blocked by methyl groups. Consequently, electrophilic substitution is directed to the available β-positions (C3 and C4). The methyl groups at the N1, C2, and C5 positions are all electron-donating groups, which collectively enhance the nucleophilicity of the pyrrole ring, making it highly reactive towards electrophiles. The activating effects of the C2 and C5 methyl groups particularly increase the electron density at the adjacent C3 and C4 positions. Due to the symmetrical nature of the substitution pattern, the C3 and C4 positions are electronically and sterically very similar, which could potentially lead to a mixture of 3-acyl and 4-acyl products. However, in practice, acylation of analogous 2,5-dimethylpyrroles often proceeds with high regioselectivity to afford the 3-acyl derivative.[7]

Visualizing the Reaction Mechanism

The following diagram illustrates the key steps in the Friedel-Crafts acylation of 1,2,5-trimethyl-1H-pyrrole.

Caption: Mechanism of Friedel-Crafts Acylation on 1,2,5-trimethyl-1H-pyrrole.

Experimental Protocol: Synthesis of 3-Acetyl-1,2,5-trimethyl-1H-pyrrole

This protocol provides a detailed procedure for the acetylation of 1,2,5-trimethyl-1H-pyrrole.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1,2,5-trimethyl-1H-pyrrole	≥98%	Sigma-Aldrich	Store under nitrogen.
Acetyl Chloride (CH₃COCl)	≥99%	Sigma-Aldrich	Handle in a fume hood.
Aluminum Chloride (AlCl₃), anhydrous	≥99.99%	Sigma-Aldrich	Highly hygroscopic. Handle in a glovebox or under inert atmosphere.
Dichloromethane (DCM), anhydrous	≥99.8%	Sigma-Aldrich	Use from a solvent purification system or a freshly opened bottle.
Hydrochloric Acid (HCl), concentrated	ACS Reagent	Fisher Scientific	For workup.
Saturated Sodium Bicarbonate (NaHCO₃)	ACS Reagent	Fisher Scientific	For workup.
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Reagent	Fisher Scientific	For drying.
Silica Gel	60 Å, 230-400 mesh	Sigma-Aldrich	For column chromatography.

Step-by-Step Procedure

• Reaction Setup:

  • To a flame-dried 100 mL three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, a thermometer, and a dropping funnel, add anhydrous aluminum chloride (1.60 g, 12.0 mmol, 1.2 equiv).

  • Add anhydrous dichloromethane (40 mL) to the flask.

  • Cool the suspension to 0 °C in an ice-water bath with vigorous stirring.

• Addition of Reactants:

  • In a separate dry flask, prepare a solution of 1,2,5-trimethyl-1H-pyrrole (1.23 g, 10.0 mmol, 1.0 equiv) and acetyl chloride (0.86 mL, 12.0 mmol, 1.2 equiv) in anhydrous dichloromethane (10 mL).

  • Add this solution dropwise to the stirred AlCl₃ suspension over 30 minutes, ensuring the internal temperature does not exceed 5 °C. The reaction is exothermic.[5]

• Reaction Progression:

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature.

  • Stir the reaction for an additional 2-4 hours at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate (4:1) eluent system until the starting pyrrole is consumed.

• Workup and Isolation:

  • Carefully pour the reaction mixture into a beaker containing 50 g of crushed ice and 10 mL of concentrated HCl. Caution: This quenching step is highly exothermic and should be performed slowly in a fume hood.

  • Stir the mixture until all the ice has melted and the aluminum salts have dissolved.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with dichloromethane (2 x 20 mL).

  • Combine the organic layers and wash sequentially with water (30 mL), saturated sodium bicarbonate solution (30 mL), and brine (30 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a gradient of hexane/ethyl acetate (starting from 9:1) to afford the pure 3-acetyl-1,2,5-trimethyl-1H-pyrrole.

Expected Product Characterization

• Appearance: Pale yellow oil or low-melting solid.

• ¹H NMR (CDCl₃, 400 MHz): δ (ppm) ~6.1-6.2 (s, 1H, pyrrole H-4), ~3.6 (s, 3H, N-CH₃), ~2.4 (s, 3H, C-CH₃), ~2.3 (s, 3H, COCH₃), ~2.2 (s, 3H, C-CH₃).

• ¹³C NMR (CDCl₃, 101 MHz): δ (ppm) ~195 (C=O), ~140 (pyrrole C-2), ~130 (pyrrole C-5), ~125 (pyrrole C-3), ~110 (pyrrole C-4), ~32 (N-CH₃), ~28 (COCH₃), ~14 (C-CH₃), ~12 (C-CH₃).

• FT-IR (neat): ν (cm⁻¹) ~1650 (C=O stretch, strong), ~1540, 1480 (C=C stretch, pyrrole ring).[8]

• Mass Spectrometry (EI): m/z (%) = 165 [M]⁺.

Experimental Workflow Visualization

Caption: Workflow for the synthesis of 3-acetyl-1,2,5-trimethyl-1H-pyrrole.

Troubleshooting and Field-Proven Insights

• Problem: Low or no yield of the desired product.

  • Possible Cause: Inactive Lewis acid due to moisture contamination.

  • Solution: Ensure that the aluminum chloride is anhydrous and handled under a strict inert atmosphere. Use freshly opened bottles or sublime the AlCl₃ before use. All glassware must be rigorously dried, and anhydrous solvents are essential.

• Problem: Formation of a dark, insoluble polymer.

  • Possible Cause: The highly activated pyrrole ring is susceptible to polymerization under strong acidic conditions. The reaction temperature may have been too high.

  • Solution: Maintain a low temperature (0-5 °C) during the addition of the reactants. Consider using a milder Lewis acid, such as zinc chloride (ZnCl₂) or tin(IV) chloride (SnCl₄), although this may require longer reaction times or higher temperatures.

• Problem: A mixture of 3-acyl and 4-acyl isomers is obtained.

  • Possible Cause: While 3-acylation is generally favored, some 4-acylation can occur.

  • Solution: Optimize the reaction temperature and choice of Lewis acid. A bulkier Lewis acid or acylating agent might enhance regioselectivity due to steric hindrance. Careful purification by column chromatography should allow for the separation of isomers.

• Expert Insight: The order of addition is critical. Adding the pyrrole/acyl chloride mixture to the Lewis acid suspension helps to keep the concentration of the highly reactive acylium ion low and minimizes side reactions. Pre-complexation of the pyrrole with the Lewis acid is generally avoided as it can lead to polymerization.

References

• Chemistry Stack Exchange. (2015). Regioselectivity in electrophilic substitution of pyrrole. [Link]

• Pearson. (2024). Directing Effects in Substituted Pyrroles, Furans, and Thiophenes Explained. [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• ACS Publications. (n.d.). Friedel-Crafts Acylations of 1-Phenyl-2,5-dimethylpyrrole and 1,2-Diphenyl-5-methylpyrrole. [Link]

• MDPI. (n.d.). Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles. [Link]

• FULIR. (n.d.). Chiral phosphoric acid-catalyzed Friedel-Crafts reaction of 2,5-disubstituted and 2-monosubstituted pyrroles with isoindolinone-derived ketimines. [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. [Link]

• RSC Publishing. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. [Link]

• Willson Research Group. (n.d.). Electrophilic Aromatic Substitution. [Link]

• Chemistry LibreTexts. (2024). Substituent Effects in Electrophilic Substitutions. [Link]

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. [Link]

• RSC Publishing. (n.d.). Fast and accurate prediction of the regioselectivity of electrophilic aromatic substitution reactions. [Link]

• ResearchGate. (n.d.). Substrate and Positional Selectivity in Electrophilic Substitution Reactions of Pyrrole, Furan, Thiophene, and Selenophene Derivatives. [Link]

• International Journal of Pharmaceutical Sciences and Research. (n.d.). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. [Link]

• Chemistry LibreTexts. (2023). 15.2: Regioselectivity in Electrophilic Aromatic Substitution. [Link]

• RSC Publishing. (n.d.). Friedel–Crafts acylation of antiaromatic norcorroles: electronic and steric modulation of the paratropic current. [Link]

• ResearchGate. (n.d.). Scheme 1: Various synthestic protocols for the synthesis of pyrroles. [Link]

• PubMed. (2013). Microwave-assisted protection of primary amines as 2,5-dimethylpyrroles and their orthogonal deprotection. [Link]

• ResearchGate. (n.d.). FT-IR – spectra of acetylated wood with increasing degree of.... [Link]

• NROChemistry. (n.d.). Vilsmeier-Haack Reaction. [Link]

• NIST WebBook. (n.d.). 1,2,5-Trimethylpyrrole. [Link]

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• 4. Iron Nitrate-Mediated Selective Synthesis of 3-Acyl-1,2,4-oxadiazoles from Alkynes and Nitriles: The Dual Roles of Iron Nitrate [organic-chemistry.org]
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• 8. Synthesis of Polysubstituted Pyrroles via (2 + 2 + 1) Cyclization of Enone Oxime Ethers with Alkynes and Diaziridinone - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Strategic Purification of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone via Normal-Phase Column Chromatography

An Application Guide by a Senior Application Scientist

Executive Summary

This document provides a comprehensive, field-proven protocol for the purification of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone, a key intermediate in various synthetic pathways. The inherent chemical functionalities of this molecule—an electron-rich trimethyl-substituted pyrrole ring and a reactive α-halo ketone moiety—present specific challenges, including potential degradation on acidic stationary phases and the need for precise separation from closely related impurities.

This guide moves beyond a simple recitation of steps. It elucidates the causal reasoning behind each procedural choice, empowering the researcher to not only replicate the method but also to adapt it intelligently. We will cover the strategic development of an optimal mobile phase using Thin-Layer Chromatography (TLC), detailed column preparation and elution protocols, and robust troubleshooting techniques. The methodology is designed to be a self-validating system, ensuring high purity and recovery of the target compound.

Foundational Principles: The Chromatographic Separation

Column chromatography operates on the principle of differential partitioning of components between a stationary phase and a mobile phase.[1][2][3] For a moderately polar molecule like 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone, normal-phase chromatography is the method of choice.[2][4]

• Stationary Phase: We employ silica gel (SiO₂), a highly polar adsorbent.[1][4][5] Its surface is rich in silanol groups (Si-OH), which can form hydrogen bonds and dipole-dipole interactions with polar functional groups on the analyte.

• Mobile Phase (Eluent): A non-polar solvent system is used to carry the sample through the column.[2]

• Mechanism of Separation: The core principle is competitive interaction.[1] The polar analyte adsorbs to the silica gel. The mobile phase, also competing for sites on the silica, displaces the analyte, allowing it to move down the column. Compounds with higher polarity will interact more strongly with the silica gel and thus elute later, while less polar compounds will spend more time in the mobile phase and elute faster.[5][6]

The target molecule's polarity is primarily driven by the ketone's carbonyl group and the nitrogen of the pyrrole ring. The chloro-substituent and methyl groups contribute to its overall lipophilicity. Our goal is to find a mobile phase that provides just enough polarity to move the target compound at an optimal rate, leaving less polar impurities to elute first and more polar impurities adsorbed at the top of the column.

Pre-Purification: TLC-Based Method Development

Attempting column chromatography without prior TLC analysis is inefficient and risks failure. TLC is the essential blueprint for a successful column separation.[3] The primary objective is to identify a solvent system that provides a retention factor (Rf) of 0.2 - 0.4 for the target compound.[7] This Rf range typically ensures good separation on a column without requiring excessively large volumes of solvent.

Protocol: TLC Solvent System Screening

• Prepare Samples: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate). Prepare a diluted sample of any available starting materials for co-spotting.

• Spot Plates: On a silica gel TLC plate, spot the crude mixture in one lane and co-spot the crude mixture with starting materials in another. This helps identify the starting material spots in the crude lane.

• Develop Plates: Place the spotted plates in sealed chambers containing different solvent systems. Start with a low-polarity mixture and incrementally increase the polarity.

• Visualize: After development, visualize the spots under UV light (254 nm).[8] Staining with potassium permanganate (KMnO₄) can also be effective for visualizing compounds that are not UV-active.

• Analyze & Select: Identify the spot corresponding to the product. Calculate its Rf value (Rf = distance traveled by spot / distance traveled by solvent front). The ideal system will show the product spot well-separated from all impurities.

Parameter	Description	Target Value	Causality
Stationary Phase	Silica Gel 60 F254 Plates	N/A	Industry standard for normal-phase separation of moderately polar organics.[8]
Starting Eluent	10% Ethyl Acetate in Hexanes	Rf ≈ 0.2 - 0.4	A good starting point for many pyrrole derivatives.[7] Adjust polarity as needed.
Rf Value	Retention Factor	0.2 - 0.4	An Rf in this range on TLC correlates well with an effective elution volume in column chromatography, preventing excessively long run times or poor separation.[7]
Spot Integrity	Round and well-defined	N/A	Tailing or "streaking" on the TLC plate indicates strong, undesirable interactions with the acidic silica, a known issue for pyrroles.[7]

Troubleshooting TLC: If streaking is observed, it suggests the pyrrole nitrogen is interacting too strongly with the acidic silanol groups. To mitigate this, add 0.1-1% triethylamine (TEA) to the eluent system.[7] The basic TEA will neutralize the most acidic sites on the silica, resulting in sharper spots.

Detailed Protocol: Column Chromatography Purification

This protocol assumes a standard glass column for a laboratory-scale purification (1-5 g of crude material).

Safety First: α-Halo ketones are potent lachrymators and alkylating agents.[9] Always handle 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone and its solutions in a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Materials & Reagents

• Glass chromatography column with a stopcock

• Silica gel (60 Å, 230-400 mesh)

• Anhydrous sodium sulfate

• Cotton or glass wool

• Sand (acid-washed)

• Crude 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

• TLC-optimized eluent system (e.g., Hexanes/Ethyl Acetate)

• Collection vessels (test tubes or flasks)

• Rotary evaporator

Step-by-Step Methodology

• Column Preparation (Slurry Packing):

  • Insert a small plug of cotton or glass wool into the bottom of the column, ensuring it covers the outlet. Use a long rod to gently tamp it into place.

  • Add a ~1 cm layer of sand on top of the cotton plug.

  • In a separate beaker, prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 5% Ethyl Acetate in Hexanes). The consistency should be like a milkshake, not too thick. Use approximately 30-50 g of silica per 1 g of crude material.[1]

  • With the column stopcock open and a flask underneath to collect the solvent, pour the slurry into the column. Use a funnel to prevent spillage.

  • Continuously tap the side of the column gently to encourage even packing and dislodge any air bubbles.

  • Once all the silica has settled, add another ~1 cm layer of sand on top to protect the silica bed from disturbance during solvent and sample addition.

  • Drain the solvent until the level is just at the top of the sand layer. Never let the silica run dry.

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude material in a minimal amount of a low-boiling-point solvent like dichloromethane (DCM) or acetone.[10]

  • Add a small amount of silica gel (2-3 times the mass of the crude product) to this solution.

  • Remove the solvent completely using a rotary evaporator until a fine, free-flowing powder is obtained.[10]

  • Carefully add this powder to the top of the prepared column.

  • Gently tap the column to settle the powder into an even layer.

• Elution and Fraction Collection:

  • Carefully add the initial eluent to the column, opening the stopcock to begin the flow.

  • Start collecting fractions immediately. The size of the fractions should be guided by the column volume (typically 10-20 mL for a medium-sized column).

  • Maintain a constant head of solvent above the silica bed throughout the process.

  • If a gradient elution is needed (as determined by TLC showing multiple compounds with different polarities), start with the low-polarity system (e.g., 5% EtOAc/Hexanes) and gradually increase the percentage of the more polar solvent (e.g., to 10%, then 15%).

• Monitoring the Separation:

  • Periodically analyze the collected fractions by TLC. Spot every few tubes on a single TLC plate to track the elution of the product.

  • Once the desired compound begins to elute, analyze every fraction to ensure clean separation.

  • After the product has fully eluted, you can increase the solvent polarity significantly (a "flush") to wash out any remaining highly polar impurities from the column.

• Isolation of Pure Product:

  • Combine the fractions that contain the pure product, as determined by TLC analysis.

  • Remove the solvent from the combined fractions using a rotary evaporator. Avoid excessive heat, as α-halo ketones can be heat-sensitive.

  • Place the resulting purified oil or solid under high vacuum to remove residual solvent.

  • Obtain the final mass and calculate the yield. Confirm purity using analytical techniques such as NMR, LC-MS, or melting point.

Visualized Workflow and Data

The entire purification process can be visualized as a logical workflow.

Sources

• 1. web.uvic.ca [web.uvic.ca]
• 2. Column Chromatography: Principles and Applications | Phenomenex [phenomenex.com]
• 3. orgchemboulder.com [orgchemboulder.com]
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• 5. columbia.edu [columbia.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. rsc.org [rsc.org]
• 9. α-Halo ketone - Wikipedia [en.wikipedia.org]
• 10. orgsyn.org [orgsyn.org]

scalable synthesis of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

An Application Note and Protocol for the Scalable Synthesis of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

Abstract

This document provides a comprehensive guide for the , a valuable α-chloro ketone intermediate in organic synthesis. The described methodology is a robust, two-step process designed for researchers and drug development professionals. The synthesis begins with the construction of the 1,2,5-trimethyl-1H-pyrrole core via the Paal-Knorr reaction, followed by a regioselective Friedel-Crafts acylation. This guide emphasizes the causality behind experimental choices, scalability considerations, and critical safety protocols, particularly concerning the handling of hazardous reagents. All procedures are supported by established chemical principles to ensure reproducibility and high yield.

Introduction and Strategic Overview

2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone is a key building block possessing two reactive sites: the electrophilic carbon of the α-chloro ketone moiety and the electron-rich pyrrole ring. This dual functionality makes it a versatile precursor for the synthesis of various heterocyclic compounds, particularly in the development of novel pharmaceutical and agrochemical agents.

The synthetic strategy outlined herein is optimized for scalability and efficiency. It circumvents challenges often associated with pyrrole chemistry, such as polymerization under harsh acidic conditions. The two-stage approach is as follows:

• Stage 1: Paal-Knorr Pyrrole Synthesis. The synthesis of the 1,2,5-trimethyl-1H-pyrrole scaffold is achieved through the condensation of 2,5-hexanedione with methylamine. This reaction is known for its high yields and atom economy, proceeding with water as the only byproduct, making it an environmentally conscious and scalable choice.

• Stage 2: Friedel-Crafts Acylation. The chloroacetyl group is introduced onto the pyrrole ring using chloroacetyl chloride in the presence of a Lewis acid catalyst.[1] The methyl groups at the C2 and C5 positions of the pyrrole ring sterically and electronically direct the acylation to the C3 position, ensuring high regioselectivity. Careful control of reaction conditions is paramount to prevent side reactions and maximize yield.

This strategic division allows for the purification of the intermediate pyrrole, ensuring high-quality material for the subsequent, more sensitive acylation step.

Overall Synthetic Scheme

The complete synthetic pathway is illustrated below.

Diagram 1: Two-stage synthesis of the target compound.

Experimental Protocols

Stage 1: Scalable Synthesis of 1,2,5-trimethyl-1H-pyrrole

Causality: The Paal-Knorr synthesis is a classic and highly efficient method for forming pyrrole rings. It involves the reaction of a 1,4-dicarbonyl compound with a primary amine.[2] The mechanism proceeds through the formation of a di-imine intermediate, which then undergoes cyclization and dehydration to yield the aromatic pyrrole ring. Using an aqueous solution of methylamine and refluxing conditions provides sufficient energy to drive the reaction to completion, while the workup is simplified to a liquid-liquid extraction.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2,5-Hexanedione	114.14	100 g	0.876
Methylamine (40% in H₂O)	31.06	85 mL	~1.1
Diethyl Ether	-	500 mL	-
Saturated NaCl solution (Brine)	-	150 mL	-

| Anhydrous Sodium Sulfate | - | As needed | - |

Protocol:

• Reaction Setup: To a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2,5-hexanedione (100 g, 0.876 mol).

• Reagent Addition: Slowly add the 40% aqueous methylamine solution (85 mL, ~1.1 mol) to the flask with vigorous stirring. The addition is exothermic; control the rate to maintain a gentle temperature increase.

• Reaction: Heat the mixture to reflux and maintain for 2-3 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography) using a 9:1 Hexane:Ethyl Acetate eluent system. The disappearance of the 2,5-hexanedione spot indicates completion.

• Workup - Extraction: Cool the reaction mixture to room temperature. Transfer the biphasic mixture to a 1 L separatory funnel. Extract the aqueous layer with diethyl ether (3 x 150 mL).

• Washing and Drying: Combine the organic layers and wash with brine (1 x 150 mL) to remove residual water and methylamine. Dry the organic phase over anhydrous sodium sulfate.[2]

• Solvent Removal: Filter off the drying agent and remove the diethyl ether under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil is often of sufficient purity (>95%) for the next step. If necessary, distill under vacuum to obtain pure 1,2,5-trimethyl-1H-pyrrole as a colorless to pale yellow liquid.

  • Expected Yield: 85-95%

  • CAS Number: 930-87-0[3]

Stage 2: Friedel-Crafts Acylation for 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

Causality: This step employs the Friedel-Crafts acylation, a cornerstone of electrophilic aromatic substitution.[4] The Lewis acid, anhydrous aluminum chloride (AlCl₃), coordinates with chloroacetyl chloride to form a highly electrophilic acylium ion.[5] The electron-rich 1,2,5-trimethyl-1H-pyrrole then acts as a nucleophile, attacking the acylium ion. The reaction is conducted at low temperatures to control the reactivity and prevent polymerization of the sensitive pyrrole ring. Dichloromethane (DCM) is used as an inert solvent.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
1,2,5-trimethyl-1H-pyrrole	109.17	50 g	0.458
Anhydrous Aluminum Chloride (AlCl₃)	133.34	67 g	0.502 (1.1 eq)
Chloroacetyl Chloride	112.94	39 mL (57 g)	0.505 (1.1 eq)
Dichloromethane (DCM, anhydrous)	-	800 mL	-
Crushed Ice	-	~1 kg	-
1M Hydrochloric Acid (HCl)	-	200 mL	-
Saturated NaHCO₃ solution	-	200 mL	-

| Anhydrous Magnesium Sulfate | - | As needed | - |

Protocol:

Diagram 2: Experimental workflow for the Friedel-Crafts acylation.

• Reaction Setup: Equip a 2 L three-neck round-bottom flask with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet. Ensure all glassware is oven-dried.

• Lewis Acid Suspension: Under a nitrogen atmosphere, add anhydrous dichloromethane (DCM, 400 mL) to the flask, followed by anhydrous aluminum chloride (67 g, 0.502 mol) in portions. Stir to form a suspension.

• Acylium Ion Formation: Cool the suspension to 0°C using an ice bath. Add chloroacetyl chloride (39 mL, 0.505 mol) dropwise via the dropping funnel over 20 minutes, ensuring the internal temperature does not exceed 5°C. Stir the mixture for an additional 15 minutes at 0°C.

• Pyrrole Addition: Dissolve 1,2,5-trimethyl-1H-pyrrole (50 g, 0.458 mol) in anhydrous DCM (400 mL) and add this solution to the dropping funnel. Add the pyrrole solution dropwise to the reaction mixture over 1-1.5 hours, maintaining the internal temperature below 5°C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction by TLC.

• Workup - Quenching: Carefully and slowly pour the reaction mixture into a 4 L beaker containing 1 kg of crushed ice with vigorous stirring. This step is highly exothermic and will release HCl gas; perform in a well-ventilated fume hood.

• Extraction and Washing: Transfer the quenched mixture to a large separatory funnel. Separate the layers. Wash the organic layer sequentially with 1M HCl (1 x 200 mL), saturated sodium bicarbonate solution (2 x 100 mL) until effervescence ceases, and finally with brine (1 x 150 mL).[6]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product as a solid.

• Purification: Recrystallize the crude solid from an ethanol/water mixture to afford pure 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone as a crystalline solid.[6][7]

  • Expected Yield: 70-80%

Safety and Handling

Chloroacetyl chloride is highly corrosive, toxic, and water-reactive. It must be handled with extreme care in a certified chemical fume hood.[8][9][10]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., butyl rubber), a flame-retardant lab coat, and splash-proof goggles with a full-face shield.[8]

• Handling: Always handle under an inert atmosphere (nitrogen or argon) and use oven-dried glassware.[9][11] It reacts violently with water and moisture, releasing toxic hydrogen chloride gas.[8][10]

• Incompatible Materials: Avoid contact with water, alcohols, bases, and metals.[9]

• Spills: Neutralize small spills with sodium bicarbonate. For larger spills, use an absorbent material and follow institutional hazardous waste disposal protocols. Do not use water.[11]

• Waste Disposal: All waste materials must be disposed of according to local and federal regulations for hazardous chemical waste.

Data Summary and Characterization

Parameter	Stage 1 (Pyrrole Synthesis)	Stage 2 (Acylation)
Starting Material	2,5-Hexanedione	1,2,5-trimethyl-1H-pyrrole
Key Reagents	Methylamine	Chloroacetyl Chloride, AlCl₃
Solvent	Water (from reagent)	Dichloromethane (DCM)
Temperature	Reflux (~100°C)	0°C to Room Temperature
Reaction Time	2-3 hours	3-6 hours
Workup	Ether Extraction	Aqueous Wash, Extraction
Purification	Vacuum Distillation (optional)	Recrystallization
Typical Yield	85-95%	70-80%
Final Product	1,2,5-trimethyl-1H-pyrrole	2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

Characterization: The final product should be characterized using standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy to confirm its structure and purity. The purity can be assessed by qNMR or HPLC.[7]

Conclusion

The two-step synthetic protocol detailed in this application note provides a reliable and scalable route to 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone. By leveraging the efficiency of the Paal-Knorr synthesis and the regioselectivity of the Friedel-Crafts acylation, this method delivers high yields of the target compound. Adherence to the described reaction conditions and stringent safety protocols is essential for successful and safe execution, particularly on a large scale. This guide serves as a foundational methodology that can be further optimized based on specific laboratory or industrial requirements.

References

• CN114292178A - Synthetic method of 2-chloro-1-(1-chlorocyclopropyl) ethanone. Google Patents. [URL: https://patents.google.
• Application Notes and Protocols for 2-Chloro-1-(2,4,5-trichlorophenyl)ethanone in Organic Synthesis. Benchchem. [URL: https://www.benchchem.com/application-notes/2-chloro-1-(2,4,5-trichlorophenyl)ethanone]
• Preparation of 2-Chloro-1-(1-ethoxyvinyl)pyridinium Triflate. Organic Syntheses. (2024). Org. Synth. 2024, 101, 242-257. [URL: http://www.orgsyn.org/demo.aspx?prep=v101p0242]
• Pyrrole Compounds from the Two-Step One-Pot Conversion of 2,5-Dimethylfuran for Elastomer Composites with Low Dissipation of Energy. MDPI. (2024). Molecules 2024, 29(4), 850. [URL: https://www.mdpi.com/1420-3049/29/4/850]
• Hazard Summary: Chloroacetyl Chloride. New Jersey Department of Health. [URL: https://www.nj.gov/health/eoh/rtkweb/documents/fs/0392.pdf]
• Structure formula of 1,2,5-trimethylpyrrole (TMP). ResearchGate. [URL: https://www.researchgate.net/figure/Structure-formula-of-1-2-5-trimethylpyrrole-TMP_fig1_349441160]
• 2-chloro-1-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1-ethanone, 97%, Thermo Scientific. Fisher Scientific. [URL: https://www.fishersci.com/shop/products/2-chloro-1-1-4-chlorophenyl-2-5-dimethyl-1h-pyrrol-3-yl-1-ethanone-97-thermo-scientific/AC432130010]
• Safety Data Sheet - Chloroacetyl chloride. Fisher Scientific. (2010). [URL: https://www.fishersci.com/msds?productName=AC109100010]
• Friedel-Crafts Alkylation of Pyrrole. Chemistry Stack Exchange. (2019). [URL: https://chemistry.stackexchange.
• PDF: Friedel-Crafts Acylation. ResearchGate. (2019). [URL: https://www.researchgate.
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• Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. National Institutes of Health (NIH). (2022). Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 11), 1143–1147. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9628809/]
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• Chemoselective pyrrole dance vs. C–H functionalization/aroylation of toluenes. Royal Society of Chemistry. (2016). RSC Adv., 2016, 6, 37039-37066. [URL: https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra03657a]
• Chloroacetyl chloride Chemical Emergency Medical Guidelines. BASF SE. [URL: https://www.basf.com/documents/corp/en/sustainability/safety-and-health/emergency-response/guidelines/Chloroacetyl-chloride-guideline.pdf]
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• 1,2,5-trimethyl pyrrole, 930-87-0. The Good Scents Company. [URL: http://www.thegoodscentscompany.
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• Pyrrole chemistry—IX. PlumX Metrics. Tetrahedron, Volume 23, Issue 11, 1967, Pages 4469-4475. [URL: https://plu.mx/plum/a/?doi=10.1016/S0040-4020(01)88851-9]

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Application Notes and Protocols: 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone as a Versatile Chemical Building Block

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Synthetic Potential of a Key Pyrrole Intermediate

The pyrrole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous natural products and synthetic drugs.[1][2] 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone is a functionalized pyrrole derivative with significant potential as a chemical building block for the synthesis of novel heterocyclic compounds. Its structure combines the biologically relevant trimethylated pyrrole ring with a highly reactive α-chloro ketone moiety. This unique combination of functional groups allows for a diverse range of chemical transformations, making it a valuable precursor for generating libraries of compounds for drug discovery and materials science.

The inherent reactivity of α-haloketones as versatile intermediates in organic synthesis is well-documented.[3][4] They are susceptible to nucleophilic substitution at the carbon bearing the halogen, and the carbonyl group can participate in a variety of condensation and addition reactions. In the context of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone, these reactive sites provide a gateway to a wide array of more complex molecular architectures.

These application notes provide a comprehensive guide to the utilization of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone in organic synthesis. We will explore its preparation and delve into detailed protocols for its application in the construction of various heterocyclic systems, supported by mechanistic insights and practical considerations.

Synthesis of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

A common and effective method for the synthesis of α-chloro ketones is the direct chlorination of the corresponding ketone.[3] In this case, the precursor, 1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone, can be chlorinated using sulfuryl chloride.

Experimental Protocol: Synthesis of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

Materials:

• 1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

• Sulfuryl chloride (SO₂Cl₂)

• Dichloromethane (CH₂Cl₂), anhydrous

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard glassware for organic synthesis (round-bottom flask, dropping funnel, condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, dissolve 1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone (1 equivalent) in anhydrous dichloromethane.

• Chlorination: Cool the solution to 0 °C using an ice bath. Slowly add sulfuryl chloride (1.1 equivalents) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Carefully quench the reaction by the slow addition of a saturated sodium bicarbonate solution until effervescence ceases. Transfer the mixture to a separatory funnel and separate the organic layer.

• Extraction and Drying: Wash the organic layer sequentially with water and brine. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product. The crude 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Safety Precautions:

• Sulfuryl chloride is a corrosive and toxic reagent. Handle it with extreme care in a well-ventilated fume hood.[5]

• The reaction releases HCl and SO₂ gases, which are corrosive and toxic. Ensure the reaction setup is properly vented to a scrubbing system.

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Applications in Heterocyclic Synthesis

The dual reactivity of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone makes it a powerful tool for the construction of diverse heterocyclic frameworks. The following sections detail protocols for its use in key synthetic transformations.

Synthesis of Substituted Thiazoles (Hantzsch Thiazole Synthesis)

The Hantzsch thiazole synthesis is a classic method for the preparation of thiazole derivatives from an α-haloketone and a thioamide. This reaction is highly reliable and provides a straightforward route to a wide range of substituted thiazoles.

Causality of Experimental Choices: The reaction is typically carried out in a polar protic solvent like ethanol to facilitate the dissolution of the reactants and the subsequent cyclization. The final dehydration step is often acid-catalyzed, although in many cases, heating is sufficient.

Experimental Protocol: Synthesis of 2-Aryl/Alkyl-4-(1,2,5-trimethyl-1H-pyrrol-3-yl)thiazoles

Materials:

• 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

• Thioamide (e.g., thioacetamide, thiobenzamide)

• Ethanol

• Standard glassware for reflux

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone (1 equivalent) and the desired thioamide (1.1 equivalents) in ethanol.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-8 hours. Monitor the reaction progress by TLC.

• Work-up: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, collect it by filtration. If no precipitate forms, concentrate the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, methanol) or by column chromatography on silica gel.

Caption: Hantzsch Thiazole Synthesis Workflow.

Synthesis of Substituted Imidazoles

The reaction of α-haloketones with amidines or formamide provides a direct route to substituted imidazoles, another important heterocyclic motif in medicinal chemistry.

Causality of Experimental Choices: The use of a base, such as sodium acetate or triethylamine, is often necessary to neutralize the HCl generated during the reaction and to facilitate the cyclization step. The choice of solvent depends on the specific reactants and is typically a polar aprotic solvent like DMF or a protic solvent like ethanol.

Experimental Protocol: Synthesis of 2-Aryl/Alkyl-4-(1,2,5-trimethyl-1H-pyrrol-3-yl)imidazoles

Materials:

• 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

• Amidine hydrochloride (e.g., benzamidine hydrochloride)

• Sodium acetate or triethylamine

• Ethanol or Dimethylformamide (DMF)

• Standard glassware for reflux

Procedure:

• Reaction Setup: In a round-bottom flask, combine 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone (1 equivalent), the amidine hydrochloride (1.1 equivalents), and sodium acetate (2 equivalents) in ethanol.

• Reaction: Heat the mixture to reflux for 6-12 hours, monitoring by TLC.

• Work-up: Cool the reaction to room temperature and concentrate the solvent under reduced pressure. Add water to the residue and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic extracts with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography.

Synthesis of Pyrrolo[1,2-a]pyrazines

The reaction of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone with ethylenediamine can lead to the formation of fused heterocyclic systems such as pyrrolo[1,2-a]pyrazines. This transformation involves a sequential nucleophilic substitution and intramolecular cyclization.

Experimental Protocol: Synthesis of Tetrahydropyrrolo[1,2-a]pyrazine Derivatives

Materials:

• 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

• Ethylenediamine

• A non-polar solvent (e.g., toluene)

• Dean-Stark apparatus (optional, for water removal)

• Standard glassware for reflux

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser (and optionally a Dean-Stark trap), dissolve 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone (1 equivalent) in toluene.

• Reaction: Add ethylenediamine (1.2 equivalents) to the solution. Heat the mixture to reflux for 8-16 hours. If using a Dean-Stark trap, monitor the collection of water.

• Work-up: Cool the reaction mixture and wash it with water and brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the resulting crude product by column chromatography.

Caption: Synthesis of Pyrrolo[1,2-a]pyrazines.

Data Summary

Property	Expected Value/Characteristic
Molecular Formula	C₁₀H₁₄ClNO
Molecular Weight	200.68 g/mol
Appearance	Off-white to yellow solid
Solubility	Soluble in common organic solvents (e.g., DCM, Chloroform, Ethyl Acetate, Acetone)
Reactivity	Susceptible to nucleophilic attack at the α-carbon and carbonyl carbon
Stability	Store in a cool, dry, and dark place. May be a lachrymator.

Safety and Handling

As an α-haloketone, 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone should be handled with caution.[4] It is likely to be an irritant to the skin, eyes, and respiratory system, and may be a lachrymator. All manipulations should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (gloves, safety glasses, lab coat) is mandatory. For detailed safety information, it is crucial to consult the Safety Data Sheet (SDS) for this or structurally similar compounds.

Conclusion

2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone is a promising and versatile chemical building block for the synthesis of a wide variety of heterocyclic compounds. The protocols and insights provided in these application notes are intended to serve as a guide for researchers to explore the synthetic utility of this valuable intermediate in their drug discovery and materials science endeavors. The inherent reactivity of the α-chloro ketone moiety, coupled with the stable and biologically relevant trimethylated pyrrole core, offers a rich platform for the generation of novel molecular entities.

References

• CN114292178A - Synthetic method of 2-chloro-1- (1-chlorocyclopropyl)

• Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone - PMC - NIH. (URL: [Link])

• Preparation of 2-Chloro-1-(1-ethoxyvinyl)pyridinium Triflate - Organic Syntheses. (URL: [Link])

• Synthesis of some new heterocyclic compounds derived from 2-Chloro-3-formyl quinoline. (URL: [Link])

• 2-chloro-1-[2,5-dimethyl-1-(3-nitrophenyl)-1H-pyrrol-3-yl]ethan-1-one - PubChem. (URL: [Link])

• Synthesis method of 2-chloro-1-(1-chlorocyclopropyl) ethanone - Eureka | Patsnap. (URL: [Link])

• SYNTHESIS OF SOME NEW HETEROCYCLIC COMPOUNDS WITH EXPECTED POTENTIAL BIOLOGICAL ACTIVITY - JournalAgent. (URL: [Link])

• EP1371624A1 - Process for the production of 2-Chloro-1,1,1-trialkoxyethane - Google P

• Research on Biological and Bioactive Molecules Containing Pyrrole Scaffolds. (URL: [Link])

• Synthesis of substituted N-aryl pyrollo-quinolines and study of their antimicrobial activities - JOCPR. (URL: [Link])

• Synthesis and Characterization of some new heterocyclic derivatives from aromatic carbonyl ‎compounds and carboxylic acids with Evaluation some of them for biological activity | Iraqi Journal of Science. (URL: [Link])

• fragrance and flavor materials from 1-(2-hydroxy-4-methylcyclohexyl)-ethanone - Justia Patents. (URL: [Link])

• Recent synthetic and medicinal perspectives of pyrroles: An overview. - Allied Academies. (URL: [Link])

• CN105153054A - Synthetic method for 1-(1-chloro-cyclopropyl)-2-(1,2,4-triazolyl)ethanone. (URL: )

• Synthesis and Reactions of 2-Chloro-2-(hydroximino)-1-(4-methyl-2-phenylthiazol-5-yl)ethanone | Request PDF - ResearchGate. (URL: [Link])

• Volume 14 Number 3 - Growing Science. (URL: [Link])

• CN111073912A - Biological preparation method of (S)-2-chloro-1-(2,4-dichlorophenyl)

• Synthesis and reactivity of 2-thionoester pyrroles: a route to 2-formyl pyrroles. (URL: [Link])

• 2,2,2-Trichloro-1-(1-methyl-1H-pyrrol-2-yl)-1-ethanone - PubChem. (URL: [Link])

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Application Notes and Protocols for Antimicrobial and Antifungal Assays of Substituted Pyrrole Ketones

Introduction: The Rising Threat of Antimicrobial Resistance and the Promise of Pyrrole Ketones

The escalating crisis of antimicrobial resistance (AMR) necessitates the urgent discovery and development of novel therapeutic agents with unique mechanisms of action. Substituted pyrrole ketones have emerged as a promising class of heterocyclic compounds, demonstrating significant potential in combating a wide range of pathogenic bacteria and fungi.[1][2] The inherent biological activity of the pyrrole nucleus, a key component in many natural and synthetic bioactive molecules, combined with the reactive potential of the ketone functional group, creates a scaffold ripe for therapeutic innovation.[1][3]

This comprehensive guide provides detailed application notes and standardized protocols for the robust evaluation of the antimicrobial and antifungal properties of substituted pyrrole ketones. Designed for researchers, scientists, and drug development professionals, this document emphasizes not only the procedural steps but also the underlying scientific principles and the importance of self-validating experimental design.

Scientific Rationale: The Antimicrobial Potential of the Pyrrole Ketone Scaffold

The antimicrobial efficacy of substituted pyrrole ketones is not merely a product of its constituent parts but rather a synergistic interplay between the pyrrole ring and the ketone functional group. The pyrrole ring, a five-membered aromatic heterocycle, is a common motif in a variety of natural and synthetic compounds with diverse biological activities.[1] Its ability to engage in various non-covalent interactions and its electron-rich nature make it a versatile pharmacophore.[4]

The ketone group, particularly when part of an α,β-unsaturated system (a chalcone-like moiety), introduces an electrophilic center that can react with nucleophilic residues in microbial proteins, such as the sulfhydryl groups of cysteine.[5] This covalent modification can lead to enzyme inactivation and disruption of essential cellular processes. The specific substitutions on the pyrrole ring and any associated phenyl groups can further modulate the compound's lipophilicity, electronic properties, and steric profile, all of which are critical for its pharmacokinetic and pharmacodynamic properties.[6][7] For instance, the presence of electron-withdrawing groups can enhance the electrophilicity of the ketone, potentially increasing its reactivity and antimicrobial potency.[7]

Section 1: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution assay is a quantitative method used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent that prevents the visible growth of a microorganism. This assay is a cornerstone of antimicrobial susceptibility testing, providing a precise measure of a compound's potency.

Principle of the Assay

This method involves challenging a standardized suspension of a test microorganism with serial dilutions of the substituted pyrrole ketone in a liquid growth medium. The MIC is identified as the lowest concentration of the compound at which no visible growth is observed after a defined incubation period.

Experimental Workflow: Broth Microdilution

Caption: Workflow for the broth microdilution assay.

Detailed Protocol: Broth Microdilution

Materials:

• Substituted pyrrole ketone stock solution (e.g., 10 mg/mL in DMSO)

• Sterile 96-well microtiter plates

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Standardized microbial inoculum (0.5 McFarland standard)

• Positive control antimicrobial (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

• Negative control (broth medium with DMSO)

• Sterile pipette tips and multichannel pipette

• Microplate reader (optional)

Procedure:

• Preparation of Compound Dilutions:

  • In a sterile 96-well plate, add 100 µL of sterile broth to all wells.

  • Add a calculated volume of the stock solution of the substituted pyrrole ketone to the first well to achieve the desired starting concentration (e.g., 2 µL of a 10 mg/mL stock in 98 µL of broth for a starting concentration of 200 µg/mL).

  • Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, mixing thoroughly, and repeating this process across the plate. Discard the final 100 µL from the last well.

• Inoculum Preparation:

  • From a fresh culture of the test microorganism, prepare a suspension in sterile saline or broth and adjust its turbidity to match the 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

  • Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the microtiter plate wells.

• Inoculation and Incubation:

  • Add 100 µL of the diluted microbial inoculum to each well of the microtiter plate containing the serially diluted compound.

  • Include a positive control (wells with a standard antimicrobial), a negative control (wells with broth and the highest concentration of DMSO used), and a growth control (wells with broth and inoculum only).

  • Incubate the plate at the appropriate temperature and duration (e.g., 37°C for 18-24 hours for most bacteria; 35°C for 24-48 hours for yeast).

• MIC Determination:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the substituted pyrrole ketone that completely inhibits visible growth.

  • Alternatively, a microplate reader can be used to measure the optical density (OD) at 600 nm. The MIC is determined as the lowest concentration that shows a significant reduction in OD compared to the growth control.

Data Presentation: Example MIC Data

Compound	Test Organism	MIC (µg/mL)
Pyrrole Ketone A	Staphylococcus aureus	8
Pyrrole Ketone A	Escherichia coli	32
Pyrrole Ketone A	Candida albicans	16
Ciprofloxacin	Staphylococcus aureus	1
Ciprofloxacin	Escherichia coli	0.5
Fluconazole	Candida albicans	2

Self-Validation and Quality Control:

• Growth Control: Ensure robust growth in the wells containing only the microorganism and broth.

• Sterility Control: The wells with only broth should remain clear, indicating no contamination.

• Positive Control: The MIC of the standard antimicrobial against the reference strain should fall within the expected range as defined by CLSI or EUCAST guidelines.

• Solvent Control: The highest concentration of the solvent (e.g., DMSO) used should not inhibit microbial growth.

Section 2: Disk Diffusion Assay for Qualitative Susceptibility Testing

The disk diffusion assay, also known as the Kirby-Bauer test, is a qualitative method to assess the susceptibility of a microorganism to an antimicrobial agent. It is a widely used, simple, and cost-effective screening method.

Principle of the Assay

A filter paper disk impregnated with a known concentration of the substituted pyrrole ketone is placed on an agar plate uniformly inoculated with the test microorganism. The compound diffuses from the disk into the agar, creating a concentration gradient. If the microorganism is susceptible, a clear zone of growth inhibition will appear around the disk. The diameter of this zone is proportional to the susceptibility of the microorganism to the compound.

Experimental Workflow: Disk Diffusion

Caption: Workflow for the disk diffusion assay.

Detailed Protocol: Disk Diffusion

Materials:

• Substituted pyrrole ketone solution of a known concentration

• Sterile filter paper disks (6 mm diameter)

• Sterile Mueller-Hinton agar plates

• Standardized microbial inoculum (0.5 McFarland standard)

• Sterile cotton swabs

• Positive control antimicrobial disks (e.g., Ciprofloxacin, Fluconazole)

• Negative control disk (impregnated with solvent only)

• Forceps

• Ruler or caliper

Procedure:

• Inoculum Preparation and Plating:

  • Prepare a microbial suspension adjusted to the 0.5 McFarland standard as described for the broth microdilution assay.

  • Dip a sterile cotton swab into the inoculum and remove excess liquid by pressing it against the inside of the tube.

  • Streak the swab evenly over the entire surface of a Mueller-Hinton agar plate in three directions to ensure uniform growth.

• Disk Application:

  • Aseptically apply a known volume (e.g., 10 µL) of the substituted pyrrole ketone solution onto a sterile filter paper disk. Allow the solvent to evaporate completely.

  • Using sterile forceps, place the impregnated disk onto the surface of the inoculated agar plate. Gently press the disk to ensure complete contact with the agar.

  • Place positive and negative control disks on the same plate, ensuring they are sufficiently spaced to avoid overlapping zones of inhibition.

• Incubation:

  • Invert the plates and incubate at the appropriate temperature and duration (e.g., 37°C for 18-24 hours for bacteria).

• Measurement and Interpretation:

  • After incubation, measure the diameter of the zone of complete growth inhibition in millimeters (mm) using a ruler or caliper.

  • The results are typically interpreted as susceptible, intermediate, or resistant based on established zone diameter breakpoints for standard antimicrobials. For novel compounds, the zone diameter provides a qualitative measure of activity.

Data Presentation: Example Zone of Inhibition Data

Compound (µ g/disk )	Test Organism	Zone of Inhibition (mm)
Pyrrole Ketone A (30)	Staphylococcus aureus	18
Pyrrole Ketone A (30)	Escherichia coli	12
Ciprofloxacin (5)	Staphylococcus aureus	25
Ciprofloxacin (5)	Escherichia coli	30

Self-Validation and Quality Control:

• Lawn of Growth: The bacterial growth on the plate should be confluent and uniform.

• Positive Control: The zone of inhibition for the standard antimicrobial disk should be within the acceptable range for the quality control strain used.

• Negative Control: The solvent control disk should not produce any zone of inhibition.

Conclusion and Future Directions

The protocols detailed in this guide provide a robust framework for the initial antimicrobial and antifungal evaluation of substituted pyrrole ketones. By adhering to these standardized methods and incorporating rigorous quality control measures, researchers can generate reliable and reproducible data. Further investigations into the precise mechanism of action, potential for resistance development, and in vivo efficacy are critical next steps in the journey of translating these promising compounds into clinically effective therapeutics.

References

• Bhardwaj, V., Gumber, D., Abbot, V., Dhiman, S., & Sharma, P. (2015). Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. RSC Advances, 5(20), 15233–15266. Available at: [Link]

• Chiriță, C., Lupașcu, D., & Profire, L. (2024). Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. International Journal of Molecular Sciences, 25(9), 4899. Available at: [Link]

• Idhayadhulla, A., Kumar, R. S., & Nasser, A. J. A. (2011). Synthesis, Characterization and Antimicrobial Activity of New Pyrrole Derivatives. Journal of the Mexican Chemical Society, 55(4), 218-223. Available at: [Link]

• Khedr, M. A., & Al-Salahi, R. (2016). Synthesis and Antimicrobial Activity Evaluation of the Pyrrole-Derived Heterocycles Bearing Two Functionalities. Mini-Reviews in Medicinal Chemistry, 16(14), 1141-1150. Available at: [Link]

• Khedr, M. A., & Al-Salahi, R. (2016). Synthesis and Antimicrobial Activity Evaluation of the Pyrrole-Derived Heterocycles Bearing Two Functionalities. ResearchGate. Available at: [Link]

• Manfredini, S., Pavan, M., Vertuani, S., Scaglianti, M., & Compagnone, D. (2002). Study on the mechanisms of the antibacterial action of some plant α,β-unsaturated aldehydes. ResearchGate. Available at: [Link]

• Nowakowska, Z. (2007). A review of anti-infective and anti-inflammatory chalcones. European Journal of Medicinal Chemistry, 42(2), 125-137. Available at: [Link]

• Saeed, A., Shaheen, F., & Abbas, N. (2018). Synthesis, antitumour and antioxidant activities of novel α,β-unsaturated ketones and related heterocyclic analogues: EGFR inhibition and molecular modelling study. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1335-1346. Available at: [Link]

• Sivakumar, P. M., Ganesan, S., Veluchamy, P., & De Clercq, E. (2011). Structure-activity relationship of antibacterial chalcones. Medicinal Chemistry Research, 20(8), 1313-1318. Available at: [Link]

• Tajkarimi, M. M., Ibrahim, S. A., & Cliver, D. O. (2010). Antimicrobial activity of α,β-unsaturated carbonyl compound. ResearchGate. Available at: [Link]

• Tighadouini, S., Radi, S., Siraj, B., Mabkhot, Y. N., Al-Aizari, F. A., & Al-Zereini, W. A. (2019). Structure-Activity Relationship (SAR) Studies of Chalcone-Based Molecules with Antimicrobial Activity. Indian Journal of Pharmaceutical Chemistry and Analytical Techniques, 5(2), 109-116. Available at: [Link]

• Zdyb, O., & Kinastowska, A. (2021). Antimicrobial Activity of Chalcones with a Chlorine Atom and Their Glycosides. Molecules, 26(18), 5529. Available at: [Link]

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Application Notes & Protocols: A Framework for Evaluating the In-Vitro Anticancer Activity of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

Abstract

This document provides a comprehensive methodological framework for the initial in-vitro evaluation of the anticancer potential of the novel synthetic compound, 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone. Pyrrole-containing heterocyclic compounds are of significant interest in medicinal chemistry, with many derivatives exhibiting a range of biological activities. The presence of an α-chloroketone moiety suggests potential for covalent interaction with biological nucleophiles, a mechanism exploited by various therapeutic agents.[1][2][3] This guide is designed for researchers in oncology, drug discovery, and pharmacology, offering a logical, phased approach to screening and preliminary mechanism-of-action studies. The protocols herein are designed as self-validating systems, incorporating essential controls to ensure data integrity and reproducibility.

Compound Profile and Handling

1.1. Chemical Structure and Properties

• Compound Name: 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

• Molecular Formula: C₁₀H₁₂ClNO

• Structural Class: α-Chloroketone, Substituted Pyrrole

• Rationale for Investigation: The pyrrole scaffold is a common feature in anticancer agents, while the α-chloroketone group is a reactive electrophile capable of alkylating key biological targets, such as cysteine residues in enzyme active sites.[1][2]

1.2. Safety, Handling, and Storage α-Chloroketones are reactive, potentially toxic, and lachrymatory compounds.[4] Standard laboratory personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is mandatory. All handling of the neat compound and concentrated stock solutions should be performed in a certified chemical fume hood.

• Storage: Store the solid compound at 4°C, protected from light and moisture to prevent degradation.

• Solution Preparation: For in-vitro studies, prepare a high-concentration stock solution (e.g., 10-50 mM) in sterile, anhydrous dimethyl sulfoxide (DMSO). Aliquot into single-use volumes and store at -20°C or -80°C to minimize freeze-thaw cycles. The final concentration of DMSO in cell culture media should not exceed 0.5% (v/v) to avoid solvent-induced cytotoxicity.

Experimental Evaluation Workflow

A tiered approach is recommended to efficiently characterize the compound's anticancer activity. This workflow progresses from broad cytotoxicity screening to more specific assays elucidating the mechanism of cell death and cellular response.

Caption: Phased workflow for in-vitro anticancer evaluation.

Phase 1: Primary Cytotoxicity Screening

The initial objective is to determine if the compound exhibits cytotoxic or cytostatic effects against cancer cells. The MTT assay is a robust, colorimetric method for assessing cell metabolic activity, which generally correlates with cell viability.[5][6]

3.1. Rationale and Causality The assay quantifies the activity of mitochondrial reductase enzymes in living cells.[7] These enzymes reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to an insoluble purple formazan. The amount of formazan produced is directly proportional to the number of metabolically active (viable) cells. A decrease in formazan signal in treated cells compared to controls indicates a loss of viability.

3.2. Protocol: MTT Cell Viability Assay

Materials:

• Selected cancer cell line(s) (e.g., A549 - lung, MDA-MB-231 - breast, HCT116 - colon)

• Complete culture medium (e.g., DMEM/RPMI-1640 + 10% FBS + 1% Pen/Strep)

• Compound stock solution (in DMSO)

• Sterile 96-well flat-bottom plates

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or DMSO)

• Multi-channel pipette, microplate reader

Procedure:

• Cell Seeding: Harvest and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours (37°C, 5% CO₂) to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the compound in complete medium. Remove the old medium from the wells and add 100 µL of the compound dilutions.

  • Self-Validation: Include the following controls:

    • Untreated Control: Cells with fresh medium only.

    • Vehicle Control: Cells treated with the highest concentration of DMSO used in the experiment (e.g., 0.5%).

    • Positive Control: Cells treated with a known cytotoxic agent (e.g., Doxorubicin).

    • Blank Control: Wells with medium only (no cells) for background subtraction.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.[8]

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well. Incubate for 3-4 hours at 37°C.[7][8]

• Solubilization: Carefully remove the medium. Add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.[7] Gently agitate the plate on an orbital shaker for 15 minutes, protected from light.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

3.3. Data Presentation Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage against the log of the compound concentration to determine the IC₅₀ (half-maximal inhibitory concentration).

Table 1: Hypothetical IC₅₀ Data for Compound X

Cell Line	Tissue of Origin	IC₅₀ (µM) after 48h
A549	Lung Carcinoma	12.5
MDA-MB-231	Breast Adenocarcinoma	28.1
HCT116	Colorectal Carcinoma	8.9

| Beas-2B | Normal Bronchial Epithelium | > 100 |

Phase 2: Elucidating the Mode of Cell Death

If cytotoxicity is confirmed, the next step is to distinguish between apoptosis (programmed cell death) and necrosis (uncontrolled cell death). The Annexin V/Propidium Iodide (PI) assay is the gold standard for this purpose.[9][10]

4.1. Rationale and Causality In early apoptosis, the cell membrane phospholipid phosphatidylserine (PS) flips from the inner to the outer leaflet.[9] Annexin V is a protein that has a high affinity for PS and, when conjugated to a fluorophore (e.g., FITC), can identify these early apoptotic cells. Propidium Iodide (PI) is a fluorescent DNA intercalating agent that is membrane-impermeable.[11] It can only enter cells that have lost membrane integrity, a hallmark of late-stage apoptosis and necrosis. By using these two stains together, we can differentiate between viable, early apoptotic, late apoptotic, and necrotic cell populations via flow cytometry.[12]

Caption: Quadrant analysis of Annexin V/PI flow cytometry data.

4.2. Protocol: Annexin V/PI Apoptosis Assay

Materials:

• Cells treated with the compound at IC₅₀ and 2x IC₅₀ concentrations for 24-48 hours.

• Annexin V-FITC/PI Apoptosis Detection Kit (contains Annexin V-FITC, PI, and Binding Buffer).

• Cold 1X PBS.

• Flow cytometer.

Procedure:

• Cell Collection: Collect both floating and adherent cells to ensure all apoptotic cells are included. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cell pellet twice with cold 1X PBS.[13]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

• Incubation: Gently vortex the tubes and incubate for 15 minutes at room temperature in the dark.[13]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples on a flow cytometer within one hour.[13]

4.3. Data Presentation Quantify the percentage of cells in each of the four quadrants. A significant increase in the early (Q4) and late (Q1) apoptotic populations in treated samples compared to the vehicle control indicates apoptosis induction.

Table 2: Hypothetical Apoptosis Analysis in HCT116 Cells (24h)

Treatment	Viable (%)	Early Apoptotic (%)	Late Apoptotic/Necrotic (%)
Vehicle Control	95.1	2.5	2.4
Compound X (IC₅₀)	60.3	25.2	14.5

| Compound X (2x IC₅₀) | 35.8 | 40.1 | 24.1 |

Phase 3: Investigating Cell Cycle Effects

Many effective anticancer agents induce cell death by causing irreparable damage that leads to cell cycle arrest.[14] Analyzing the cell cycle distribution can reveal if the compound interferes with cell division checkpoints.

5.1. Rationale and Causality Propidium iodide (PI) stoichiometrically binds to DNA, meaning the amount of fluorescence emitted is directly proportional to the amount of DNA in a cell. Flow cytometry can measure this fluorescence on a single-cell basis.

• G₀/G₁ phase: Cells have a normal (2N) amount of DNA.

• S phase: Cells are actively replicating DNA (between 2N and 4N).

• G₂/M phase: Cells have a doubled (4N) amount of DNA, preparing for or in mitosis. An accumulation of cells in a specific phase suggests the compound activates a cell cycle checkpoint at that stage.

5.2. Protocol: Cell Cycle Analysis via PI Staining

Materials:

• Cells treated with the compound at IC₅₀ concentration for 24 hours.

• Cold 70% ethanol.

• Cold 1X PBS.

• PI Staining Solution (e.g., 50 µg/mL PI and 100 µg/mL RNase A in PBS).[15]

Procedure:

• Cell Harvesting: Harvest approximately 1 x 10⁶ cells per sample. Centrifuge and wash once with cold PBS.

• Fixation: Resuspend the cell pellet and, while gently vortexing, add 1-5 mL of ice-cold 70% ethanol dropwise to fix the cells and permeabilize the membrane.[16]

• Incubation: Incubate the cells for at least 1 hour at 4°C (can be stored at -20°C for weeks).[16][17]

• Washing: Centrifuge the fixed cells and wash twice with cold PBS to remove the ethanol.

• Staining: Resuspend the cell pellet in 500 µL of PI Staining Solution. The RNase A is crucial as it degrades RNA, ensuring that PI only stains DNA for accurate cell cycle analysis.[18]

• Incubation: Incubate for 30 minutes at room temperature, protected from light.

• Analysis: Analyze the samples on a flow cytometer, collecting the fluorescence data to generate a DNA content histogram.

Phase 4: Preliminary Mechanistic Insights

To gain initial insights into the molecular pathways affected by the compound, Western Blotting can be used to assess the status of key signaling proteins. The MAPK and PI3K/AKT pathways are frequently dysregulated in cancer and control cell proliferation, survival, and apoptosis.[19]

6.1. Rationale and Causality Western Blotting allows for the detection of specific proteins in a cell lysate.[20] By using antibodies that recognize the phosphorylated (activated) forms of signaling proteins (e.g., p-ERK, p-AKT) and comparing their levels to the total amount of those proteins (Total-ERK, Total-AKT), one can determine if a signaling pathway is being activated or inhibited by the compound.[21] A decrease in the p-ERK/Total-ERK ratio, for example, would suggest inhibition of the MAPK pathway.

Caption: Simplified MAPK signaling pathway.

6.2. Protocol: Western Blot for Signaling Proteins

Materials:

• Cells treated with the compound for a short duration (e.g., 1, 6, 24 hours).

• RIPA Lysis Buffer with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• SDS-PAGE gels, running buffer, transfer buffer.

• PVDF or nitrocellulose membrane.

• Blocking Buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies (e.g., anti-p-ERK, anti-ERK, anti-p-AKT, anti-AKT, anti-GAPDH).

• HRP-conjugated secondary antibody.

• ECL chemiluminescence detection substrate.

Procedure:

• Protein Extraction: Lyse treated cells in ice-cold RIPA buffer.[22] Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein (e.g., 20-30 µg) from each sample and load onto an SDS-PAGE gel for electrophoretic separation by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane for 1 hour at room temperature in Blocking Buffer to prevent non-specific antibody binding.[19]

• Primary Antibody Incubation: Incubate the membrane with the desired primary antibody overnight at 4°C with gentle shaking.[22]

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and apply the ECL substrate.[19] Visualize the protein bands using a chemiluminescence imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with antibodies for total proteins and a loading control (e.g., GAPDH) to ensure equal protein loading across lanes.[19]

References

• Geng, Y., et al. (2015). Antitumor Activity of a 5-Hydroxy-1H-Pyrrol-2-(5H)-One-Based Synthetic Small Molecule In Vitro and In Vivo. PLoS ONE. Available at: [Link]

• Pendiukh, V. V., & Rozhenko, A. B. (2024). Safe and Efficient Preparative Approach to Chiral α-Chloroketones Based on In-Flow Generated Diazomethane. Journal of Organic and Pharmaceutical Chemistry. Available at: [Link]

• Ain, Q. (2023). Western Blotting for Cancer Research. Medium. Available at: [Link]

• Yunus, M., et al. (2024). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. Brazilian Journal of Biology. Available at: [Link]

• Bio-protocol. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol. Available at: [Link]

• Yunus, M., et al. (2024). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. PubMed. Available at: [Link]

• Flow Cytometry Core Facility. Cell Cycle Analysis. University of Virginia. Available at: [Link]

• Crown Bioscience. (2023). Blotting Basics - Western Blot Applications in Preclinical Oncology Research. Crown Bioscience. Available at: [Link]

• Provost, J.J., & Wallert, M.A. (2025). MTT Proliferation Assay Protocol. ResearchGate. Available at: [Link]

• USF Health. Apoptosis Protocols. University of South Florida. Available at: [Link]

• UT Health San Antonio. Cell Cycle Protocol - Flow Cytometry. UT Health San Antonio. Available at: [Link]

• National Cancer Institute. (2013). Assay Guidance Manual - Cell Viability Assays. NCBI Bookshelf. Available at: [Link]

• Pendiukh, V. V., & Rozhenko, A. B. (2024). Safe and Efficient Preparative Approach to Chiral α-Chloroketones Based on In-Flow Generated Diazomethane. JNAS. Available at: [Link]

• University of Rochester Medical Center. DNA Cell Cycle Analysis with PI. University of Rochester Medical Center. Available at: [Link]

• Alkitab University. (2023). MTT (Assay protocol). Protocols.io. Available at: [Link]

• Smalley, K. S. M., & Eisen, T. G. (2014). Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines. Methods in Molecular Biology. Available at: [Link]

• Bio-protocol. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. SciSpace. Available at: [Link]

• UCL. Cell Cycle Analysis by Propidium Iodide Staining. University College London. Available at: [Link]

• PubChem. Chloroacetone. National Institutes of Health. Available at: [Link]

• Bio-Rad. Apoptosis Analysis by Flow Cytometry. Bio-Rad Antibodies. Available at: [Link]

• Mandrone, M., et al. (2018). Anti-Tumoral Effects of a (1H-Pyrrol-1-yl)Methyl-1H-Benzoimidazole Carbamate Ester Derivative on Head and Neck Squamous Carcinoma Cell Lines. Molecules. Available at: [Link]

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Application Notes and Protocols for the Pharmacological Profiling of Novel Chlorinated Pyrrole Compounds

Introduction: Unlocking the Therapeutic Potential of Chlorinated Pyrroles

The pyrrole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs with a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] The introduction of chlorine atoms to this heterocyclic system can significantly modulate the compound's physicochemical properties, such as lipophilicity and metabolic stability, thereby influencing its pharmacokinetic profile and target interactions. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the pharmacological profiling of novel chlorinated pyrrole compounds.

These application notes are designed to be a practical and scientifically rigorous resource, moving beyond a simple recitation of protocols. We will delve into the rationale behind each experimental step, offering insights to empower researchers to make informed decisions and troubleshoot potential challenges. The overarching goal is to construct a robust data package that elucidates the compound's mechanism of action, therapeutic potential, and safety profile.

A Phased Approach to Pharmacological Profiling

A systematic and tiered approach is essential for the efficient and cost-effective evaluation of novel compounds. The following workflow outlines a logical progression from initial in vitro screening to more complex cellular and in vivo studies.

Caption: A simplified workflow for the Cellular Thermal Shift Assay (CETSA).

Apoptosis and Cell Cycle Analysis

Rationale: Many anticancer agents exert their effects by inducing programmed cell death (apoptosis) or by arresting the cell cycle, preventing cancer cell proliferation. [3]Investigating these cellular fates is a critical step in understanding the compound's mechanism of action.

Protocol: Western Blot for Apoptosis Markers

• Cell Lysis: Treat cancer cells with the chlorinated pyrrole compound for various time points and then lyse the cells to extract total protein. 2. Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading. 3. SDS-PAGE and Transfer: Separate the proteins by size using SDS-polyacrylamide gel electrophoresis and transfer them to a PVDF membrane. [4]4. Immunoblotting: Probe the membrane with primary antibodies against key apoptosis markers, such as cleaved caspase-3 and cleaved PARP. [5][6]Use an antibody against a housekeeping protein (e.g., β-actin) as a loading control.

• Detection: Use a secondary antibody conjugated to an enzyme (e.g., HRP) and a chemiluminescent substrate to visualize the protein bands.

Data Presentation: Induction of Apoptotic Markers by CP-03

Treatment	Cleaved Caspase-3 (Fold Change)	Cleaved PARP (Fold Change)
Vehicle	1.0	1.0
CP-03 (1 µM)	3.2 ± 0.4	2.8 ± 0.3
CP-03 (5 µM)	8.1 ± 0.9	7.5 ± 0.8

Signaling Pathway Analysis: Reporter Gene Assays

Rationale: To further dissect the molecular pathways affected by the chlorinated pyrrole compounds, reporter gene assays can be employed. These assays are designed to measure the activity of specific transcription factors that are downstream of key signaling pathways, such as NF-κB, which is often implicated in cancer cell survival and inflammation. [7] Protocol: NF-κB Luciferase Reporter Assay

• Transfection: Co-transfect cells with a luciferase reporter plasmid containing NF-κB response elements and a control plasmid (e.g., Renilla luciferase) for normalization.

• Compound Treatment: Treat the transfected cells with the chlorinated pyrrole compound, a known activator of the pathway (e.g., TNF-α) as a positive control, and a vehicle control. [8]3. Cell Lysis and Luciferase Assay: After the treatment period, lyse the cells and measure the firefly and Renilla luciferase activities using a luminometer and a dual-luciferase assay system. [9]4. Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number. Compare the normalized luciferase activity in treated cells to that in control cells.

Phase 3: Lead Optimization and Preclinical Evaluation

Compounds that demonstrate promising in vitro activity and a well-defined mechanism of action are advanced to the lead optimization phase, which includes in vivo efficacy and safety studies.

In Vivo Efficacy: Xenograft Mouse Models

Rationale: To evaluate the anticancer potential of a lead compound in a physiological context, in vivo studies are essential. Xenograft models, where human cancer cells are implanted into immunodeficient mice, are a standard preclinical tool for assessing the efficacy of anticancer drugs. [10][11] Protocol: Subcutaneous Xenograft Model

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells into the flank of immunodeficient mice (e.g., nude or SCID mice). [11]2. Tumor Growth and Randomization: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³), then randomize the mice into treatment and control groups. [12]3. Compound Administration: Administer the chlorinated pyrrole compound via an appropriate route (e.g., oral gavage, intraperitoneal injection) at a predetermined dose and schedule. Include a vehicle control group.

• Monitoring: Monitor tumor volume and body weight regularly. Observe the animals for any signs of toxicity.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, biomarker analysis).

Pharmacokinetic (PK) Studies

Rationale: Understanding the absorption, distribution, metabolism, and excretion (ADME) of a compound is critical for optimizing its dosing regimen and predicting its behavior in humans. [13][14]Murine PK studies provide essential data on a compound's bioavailability, half-life, and clearance. [6] Protocol: Murine Pharmacokinetic Study

• Animal Dosing: Administer the chlorinated pyrrole compound to mice via two different routes, typically intravenous (IV) and oral (PO), to determine absolute bioavailability. [15]2. Blood Sampling: Collect blood samples at multiple time points after dosing. [13][15]3. Plasma Analysis: Process the blood to obtain plasma and analyze the concentration of the compound using a validated analytical method, such as LC-MS/MS.

• Data Analysis: Calculate key PK parameters, including Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and t1/2 (half-life).

Data Presentation: Pharmacokinetic Parameters of CP-03 in Mice

Parameter	IV (1 mg/kg)	PO (10 mg/kg)
Cmax (ng/mL)	1250 ± 150	850 ± 120
Tmax (h)	0.08	0.5
AUC (ng·h/mL)	1800 ± 200	3600 ± 450
t1/2 (h)	2.5 ± 0.3	3.1 ± 0.4
Bioavailability (%)	-	40

ADME/Tox Profiling

Rationale: Early assessment of a compound's ADME and potential toxicity is crucial to de-risk a drug development program and avoid late-stage failures. [16]This can be achieved through a combination of in vitro assays and in silico predictions. [17] Key ADME/Tox Assays:

• Metabolic Stability: Assess the compound's stability in liver microsomes or hepatocytes to predict its metabolic clearance.

• CYP450 Inhibition: Evaluate the compound's potential to inhibit major cytochrome P450 enzymes to assess the risk of drug-drug interactions.

• Plasma Protein Binding: Determine the extent to which the compound binds to plasma proteins, as this can affect its distribution and efficacy.

• Permeability: Use assays such as the Caco-2 permeability assay to predict intestinal absorption.

• Genotoxicity: Employ assays like the Ames test to assess the compound's mutagenic potential.

hERG Safety Assay

Rationale: Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel can lead to a potentially fatal cardiac arrhythmia called Torsades de Pointes. Regulatory agencies such as the FDA mandate hERG testing for new drug candidates. [16] Protocol: Patch Clamp hERG Assay

This is a highly specialized electrophysiology assay, often conducted by CROs, and is considered the gold standard for assessing hERG liability.

• Cell Preparation: Use a cell line stably expressing the hERG channel (e.g., HEK293 cells).

• Patch Clamp Recording: Perform whole-cell patch clamp recordings to measure the hERG current in the absence and presence of various concentrations of the chlorinated pyrrole compound. [18][19]3. Data Analysis: Determine the concentration-dependent inhibition of the hERG current and calculate the IC50 value.

Conclusion

The pharmacological profiling of novel chlorinated pyrrole compounds requires a multi-faceted and integrated approach. By systematically evaluating their in vitro and in vivo activity, elucidating their mechanism of action, and assessing their pharmacokinetic and safety profiles, researchers can build a comprehensive data package to support the advancement of promising candidates into further preclinical and clinical development. This guide provides a robust framework and detailed protocols to navigate this complex but rewarding process.

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Application Notes and Protocols for Pyrrole Derivatives in Agricultural Chemistry

Introduction: The Pyrrole Scaffold - From Natural Defense to Modern Crop Protection

The pyrrole ring, a five-membered aromatic heterocycle, is a privileged scaffold in nature, forming the core of vital biomolecules like heme and chlorophyll. Nature also leverages pyrrole-containing secondary metabolites, such as pyrrolnitrin produced by Pseudomonas bacteria, for chemical defense against fungal pathogens.[1] This inherent bioactivity has inspired agricultural chemists for decades, leading to the development of synthetic pyrrole derivatives that are now indispensable tools in modern crop protection.[2][3]

Commercially successful pesticides built on the pyrrole framework include the phenylpyrrole fungicides (e.g., Fludioxonil, Fenpiclonil) and the halopyrrole insecticide/acaricide Chlorfenapyr.[2][3] These compounds are characterized by their high efficacy, specific modes of action, and, in some cases, novel mechanisms that help manage the ever-present challenge of pest resistance.

This guide provides an in-depth exploration of the application of pyrrole derivatives in agriculture. It is designed for researchers and professionals in agrochemical discovery and development, offering not just protocols, but the scientific rationale behind the experimental design. We will delve into the mechanisms of action, provide validated protocols for synthesis and bioassays, and present the data in a clear, actionable format.

Part 1: Major Classes and Mechanisms of Action

Pyrrole derivatives have been successfully commercialized in three main agrochemical categories. Their effectiveness stems from highly specific interactions with essential biochemical pathways in the target pests.

Class	Example Compound	Primary Use	Biochemical Mode of Action (MoA)
Phenylpyrroles	Fludioxonil	Fungicide	Disrupts the High Osmolarity Glycerol (HOG) signaling pathway by interfering with a hybrid histidine kinase (HHK), leading to uncontrolled glycerol accumulation and cell lysis.[1][4][5]
Halopyrroles	Chlorfenapyr	Insecticide, Acaricide	Acts as a pro-insecticide. It is metabolically activated in the insect to an active form that uncouples oxidative phosphorylation in mitochondria, halting ATP production and leading to cell death.[6][7][8][9]
Pyrrole Herbicides	(Various developmental)	Herbicide	Often target and inhibit critical plant-specific enzymes, such as protoporphyrinogen oxidase (PPO), which is essential for chlorophyll and heme biosynthesis.[10][11]

Deep Dive: The Phenylpyrrole Fungicides

Phenylpyrroles, like fludioxonil, are cornerstone non-systemic fungicides used for seed, foliar, and post-harvest treatments.[1] Their mode of action is particularly noteworthy as it does not involve direct enzyme inhibition in a metabolic pathway, but rather the hyper-stimulation of a stress-response signal transduction cascade.

Mechanism of Action: Over-activation of the Osmotic Stress Pathway

Fungi must constantly adapt to changes in external osmotic pressure. They do this via the HOG signaling pathway.

• Perception: Phenylpyrroles are perceived by a Group III Hybrid Histidine Kinase (HHK), a transmembrane sensor protein.[1][4][5]

• Signal Transduction: This perception triggers a phosphorylation cascade, activating the Mitogen-Activated Protein Kinase (MAPK) pathway.[1][5]

• Physiological Response: The activated MAPK pathway leads to the massive accumulation of intracellular glycerol, the fungus's primary osmolyte.[4][5]

• Cell Death: This uncontrolled glycerol synthesis drastically increases internal turgor pressure. The fungal cell cannot withstand this pressure, resulting in hyphal swelling and eventual bursting (lysis).[1][4]

This unique mechanism makes phenylpyrroles effective against pathogens that may have developed resistance to other fungicide classes.

Caption: MoA of Phenylpyrrole Fungicides.

Focus: The Halopyrrole Insecticide Chlorfenapyr

Chlorfenapyr is a prime example of a pro-insecticide, a compound that is relatively non-toxic until it is activated by the target pest's own metabolic enzymes.[6] This feature provides a layer of selectivity and a unique mode of action that is effective against insects resistant to common neurotoxins like pyrethroids.[12]

Mechanism of Action: Mitochondrial Uncoupling

• Uptake & Activation: After an insect ingests or contacts chlorfenapyr, its mixed-function oxidases (a common detoxification system) metabolically activate it.[8] Specifically, the N-ethoxymethyl group is removed, converting the pro-insecticide into the active toxicant, known as CL 303268 .[7][8]

• Mitochondrial Disruption: The active molecule migrates to the mitochondria, the powerhouses of the cell.[6][7]

• Uncoupling Oxidative Phosphorylation: It acts as a protonophore, disrupting the proton gradient across the inner mitochondrial membrane. This gradient is the essential driving force for ATP synthase.[7]

• Energy Depletion: By uncoupling the electron transport chain from ATP synthesis, the cell can no longer produce ATP, its energy currency.[6][7][8] This leads to cellular dysfunction, paralysis, and ultimately, death of the insect.[6][7]

Caption: MoA of the Pro-insecticide Chlorfenapyr.

Part 2: Application Protocols

Scientific integrity requires that protocols are robust and self-validating. The following methods include necessary controls to ensure the data generated is reliable and interpretable.

Protocol 1: Synthesis of a Phenylpyrrole Fungicide (Fludioxonil Analogue)

This protocol outlines a representative synthesis based on established chemical principles for creating the phenylpyrrole scaffold.[13][14] It employs a palladium-mediated Suzuki coupling to form the key biaryl bond.[13]

Objective: To synthesize 4-(2,2-difluorobenzo[15][16]dioxol-4-yl)-1H-pyrrole-3-carbonitrile (Fludioxonil).

Causality: The traditional synthesis often involves intermediates that are costly or difficult to obtain.[17] The Suzuki coupling approach offers a versatile and modular route to various analogues for structure-activity relationship (SAR) studies.

Materials:

• 4-Bromo-1H-pyrrole-3-carbonitrile

• (2,2-difluoro-1,3-benzodioxol-4-yl)boronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Magnesium sulfate (anhydrous)

• Silica gel for column chromatography

Procedure:

• Reaction Setup (Inert Conditions): To a flame-dried round-bottom flask under a nitrogen atmosphere, add 4-bromo-1H-pyrrole-3-carbonitrile (1.0 eq), (2,2-difluoro-1,3-benzodioxol-4-yl)boronic acid (1.2 eq), and potassium carbonate (3.0 eq).

  • Rationale: An inert atmosphere is crucial to prevent the oxidation and deactivation of the palladium catalyst.

• Catalyst Addition: Add palladium(II) acetate (0.05 eq) and triphenylphosphine (0.1 eq).

  • Rationale: Pd(OAc)₂ is the catalyst precursor, and PPh₃ acts as a ligand to stabilize the active Pd(0) species and facilitate the catalytic cycle.

• Solvent Addition: Add anhydrous 1,4-dioxane and degassed water in a 4:1 ratio.

  • Rationale: Dioxane is an effective solvent for the organic reagents, while water is necessary to dissolve the inorganic base (K₂CO₃) and facilitate the transmetalation step of the Suzuki cycle. Degassing prevents catalyst oxidation.

• Reaction: Heat the mixture to 80-90 °C and stir vigorously for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer. Wash the organic layer sequentially with water and brine.

  • Rationale: The work-up removes the inorganic salts and water-soluble impurities. The brine wash helps to break any emulsions and further dry the organic layer.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the final product.

• Characterization: Confirm the structure and purity of the synthesized fludioxonil using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 2: In Vitro Antifungal Bioassay (Poisoned Agar Method)

This protocol is a standard, reliable method for determining the efficacy of a synthesized compound against a key plant pathogen, Botrytis cinerea (grey mold).[18][19]

Objective: To determine the EC₅₀ (Effective Concentration to inhibit 50% of growth) of a test compound against B. cinerea.

Self-Validation System:

• Negative Control: DMSO (or the solvent used to dissolve the test compound) is added to the agar to measure baseline fungal growth. This ensures the solvent itself has no antifungal activity.

• Positive Control: A commercial fungicide with a known EC₅₀ (e.g., commercial-grade Fludioxonil) is tested in parallel to validate the assay's sensitivity and the pathogen's response.

Materials:

• Pure culture of Botrytis cinerea on Potato Dextrose Agar (PDA).[20]

• Sterile PDA medium.[20]

• Test compound (e.g., synthesized Fludioxonil)

• Positive control (e.g., commercial Fludioxonil)

• Dimethyl sulfoxide (DMSO)

• Sterile 90 mm Petri dishes

• Sterile cork borer (5 mm diameter)

• Incubator set to 22-25°C

Procedure:

• Stock Solution Preparation: Prepare a 10 mg/mL stock solution of the test compound and the positive control in DMSO.

• Poisoned Media Preparation: Autoclave PDA medium and allow it to cool to 50-55°C in a water bath.

  • Rationale: This temperature is hot enough to keep the agar molten but not so hot that it degrades the test compound.

• Serial Dilutions: While the agar is cooling, perform serial dilutions of the stock solution. Aliquot the appropriate amount of the test compound stock solution into separate sterile flasks to achieve a range of final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µg/mL). Add an equivalent volume of DMSO to the negative control flask.

• Pouring Plates: Add the molten PDA to each flask, swirl gently but thoroughly to mix, and immediately pour into sterile Petri dishes (~20 mL per plate). Allow the plates to solidify completely in a laminar flow hood.

• Inoculation: Using a sterile 5 mm cork borer, take a mycelial plug from the actively growing edge of a 7-day-old B. cinerea culture. Place the plug, mycelium-side down, in the center of each prepared plate (including controls).

• Incubation: Seal the plates with paraffin film and incubate them in the dark at 22-25°C.[21]

• Data Collection: After 3-5 days, when the fungal growth in the negative control plate has nearly reached the edge of the dish, measure two orthogonal diameters of the fungal colony on each plate.

• Analysis:

  • Calculate the average diameter for each plate.

  • Calculate the Percent Inhibition using the formula: % Inhibition = 100 * [(Diameter_Control - Diameter_Treatment) / Diameter_Control]

  • Plot the Percent Inhibition against the log of the compound concentration. Use a suitable statistical software (e.g., using probit analysis) to calculate the EC₅₀ value.

Expected Results: A clear dose-dependent inhibition of fungal growth will be observed. The synthesized compound's EC₅₀ can be directly compared to the positive control to determine its relative potency.

Concentration (µg/mL)	Mean Colony Diameter (mm)	% Inhibition
0 (Negative Control)	85.0	0%
0.01	62.5	26.5%
0.1	43.1	49.3%
1.0	15.3	82.0%
10.0	5.0	94.1%
100.0	5.0	94.1%

Protocol 3: Insecticidal Bioassay (Leaf Dip Method)

This method is widely used to evaluate the efficacy of insecticides against chewing insects, such as the larvae of Spodoptera litura (Tobacco Cutworm), a significant agricultural pest.[3][16][22]

Objective: To determine the LC₅₀ (Lethal Concentration to cause 50% mortality) of a test compound against S. litura larvae.

Self-Validation System:

• Negative Control: Leaves are dipped in a solution containing only the solvent and surfactant. This establishes the baseline mortality due to handling and environmental conditions.

• Positive Control: A commercial insecticide with a known LC₅₀ against Spodoptera (e.g., commercial-grade Chlorfenapyr) is run in parallel to confirm insect susceptibility and assay integrity.

Materials:

• Second or third-instar larvae of Spodoptera litura.[16]

• Fresh, untreated host plant leaves (e.g., castor, cabbage, or cotton).

• Test compound (e.g., a Chlorfenapyr analogue).

• Positive control insecticide.

• Acetone or suitable solvent.

• Triton X-100 or Tween-80 (surfactant).

• Ventilated containers or Petri dishes lined with filter paper.

Procedure:

• Rearing Insects: Maintain a healthy, synchronous culture of S. litura on an artificial diet or host leaves to ensure a consistent supply of larvae of the same age and size.

• Solution Preparation: Prepare a stock solution of the test compound in acetone. Create a series of test concentrations by serial dilution. For each concentration, the final solution should contain a small, consistent amount of surfactant (e.g., 0.1%) to ensure even wetting of the leaf surface. Prepare control solutions similarly.

• Leaf Dip: Using forceps, dip a fresh leaf into a test solution for 10-15 seconds, ensuring complete coverage.

  • Rationale: This method simulates exposure via ingestion of treated foliage. The surfactant is critical for preventing the solution from beading up on the waxy leaf cuticle.

• Drying: Place the dipped leaves on a wire rack and allow them to air dry completely in a fume hood.[23]

• Exposure: Place one dried leaf into each ventilated container or Petri dish. Introduce 10-15 second-instar larvae into each container.[22] Prepare at least 3-4 replicates for each concentration and control.

• Incubation: Maintain the containers at 25 ± 2°C with a photoperiod of 14:10 (L:D).[24]

• Mortality Assessment: Assess larval mortality at 24, 48, and 72 hours post-treatment.[25] Larvae are considered dead if they do not move when gently prodded with a fine brush.

  • Rationale: For compounds like chlorfenapyr, mortality may be delayed as the pro-insecticide needs to be metabolized.[9][12] Therefore, assessments beyond 24 hours are critical.

• Data Analysis:

  • Correct the observed mortality using Abbott's formula if mortality in the negative control is between 5% and 20%: Corrected % Mortality = 100 * [(% Alive_Control - % Alive_Treatment) / % Alive_Control]

  • Use probit analysis to calculate the LC₅₀ and its 95% confidence intervals from the corrected mortality data.

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• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Phenylpyrroles: 30 Years, Two Molecules and (Nearly) No Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. News - Chlorfenapyr Insecticide: Mode of Action, Applications, and Benefits [bigpesticides.com]
• 7. A Comprehensive Review of the Current Knowledge of Chlorfenapyr: Synthesis, Mode of Action, Resistance, and Environmental Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chlorfenapyr - Wikipedia [en.wikipedia.org]
• 9. diypestcontrol.com [diypestcontrol.com]
• 10. researchgate.net [researchgate.net]
• 11. Overview of herbicide mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. researchgate.net [researchgate.net]
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Application Notes and Protocols for Investigating 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone as a Covalent Enzyme Inhibitor

Introduction: Unveiling the Potential of a Novel Pyrrole-Based Covalent Modifier

In the landscape of modern drug discovery, the strategic design of enzyme inhibitors remains a cornerstone for therapeutic intervention. While reversible inhibitors have traditionally dominated the field, there is a resurgent interest in covalent inhibitors that can offer prolonged duration of action and increased biochemical efficiency. This guide focuses on the untapped potential of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone , a compound distinguished by two key structural features: a substituted pyrrole scaffold and a reactive α-chloro-ketone moiety.

The pyrrole ring is a privileged heterocycle, frequently found in compounds exhibiting a wide range of biological activities, including enzyme inhibition against kinases, cholinesterases, and metabolic enzymes.[1][2][3][4][5] The true potential of this specific molecule, however, lies in the α-chloro-ketone functional group. This electrophilic warhead is a classic feature of covalent inhibitors, designed to form a stable, permanent bond with nucleophilic residues within an enzyme's active site.[6][7][8][9]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It provides the foundational rationale, detailed experimental protocols, and data interpretation frameworks necessary to investigate the enzyme inhibitory potential of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone, with a specific focus on its hypothesized mechanism as an irreversible inhibitor of cysteine proteases.

Part 1: Mechanistic Rationale - The Covalent Inhibition Hypothesis

The core of our hypothesis rests on the inherent reactivity of the α-chloro-ketone. This functional group positions the carbon atom alpha to the carbonyl as a potent electrophile.[10] In the context of an enzyme active site, this electrophilic center is primed for nucleophilic attack. Cysteine proteases, which feature a highly reactive cysteine thiol (S⁻) residue in their catalytic center, are prime targets for such electrophilic warheads.

The proposed mechanism involves two key steps:

• Initial Binding (Non-covalent): The inhibitor first forms a reversible, non-covalent complex (E•I) with the enzyme. The affinity of this initial binding is governed by interactions between the enzyme's binding pocket and the inhibitor's pyrrole core and trimethyl substituents.

• Covalent Modification (Irreversible): Following initial binding, the nucleophilic thiolate of the active site cysteine residue attacks the electrophilic α-carbon of the inhibitor, displacing the chloride leaving group in an SN2 reaction. This forms a stable thioether bond, permanently linking the inhibitor to the enzyme (E-I) and rendering it inactive.

This two-step process can be represented by the following equation, where Ki is the dissociation constant of the initial reversible complex and kinact is the maximal rate of inactivation:

E + I ⇌ E•I → E-I (k_inact / K_i)

The overall efficiency of this irreversible inhibition is quantified by the second-order rate constant, kinact/Ki.

Caption: Proposed two-step mechanism of irreversible inhibition.

Part 2: Compound Characterization and Handling

Accurate and reproducible results begin with proper handling and characterization of the investigational compound.

Table 1: Physicochemical Properties of the Inhibitor

Property	Value	Source
Molecular Formula	C₉H₁₂ClNO	PubChem CID: 2405935[11]
Molecular Weight	185.65 g/mol	PubChem CID: 2405935[11]
IUPAC Name	2-chloro-1-(1,2,5-trimethylpyrrol-3-yl)ethanone	PubChem CID: 2405935[11]
Predicted XlogP	1.8	PubChem CID: 2405935[11]

Protocol 2.1: Solubility and Stock Solution Preparation

Rationale: The solubility of a test compound is critical for preventing assay artifacts. Using a compound above its solubility limit can lead to aggregation and non-specific inhibition, confounding results. This protocol establishes a practical solubility limit and provides a method for preparing a high-concentration stock solution.

Materials:

• 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

• Dimethyl sulfoxide (DMSO), anhydrous

• Assay Buffer (e.g., 100 mM Sodium Phosphate, pH 7.4, 150 mM NaCl, 5 mM DTT)

• Vortex mixer

• Microcentrifuge

Procedure:

• Prepare a 100 mM stock solution by dissolving an appropriate mass of the compound in anhydrous DMSO. For example, dissolve 1.86 mg in 100 µL of DMSO.

• Vortex vigorously for 2-3 minutes to ensure complete dissolution.

• Visually inspect the solution for any undissolved particulate matter against a light source. If clear, this is your primary stock.

• To test solubility in the final assay buffer, perform a serial dilution of the DMSO stock into the aqueous buffer. For example, create a 1 mM solution by adding 2 µL of the 100 mM DMSO stock to 198 µL of assay buffer.

• Vortex and visually inspect for precipitation. If the solution remains clear, the compound is soluble at this concentration under these conditions (e.g., 1% final DMSO concentration).

• Centrifuge the highest concentration sample at >14,000 x g for 10 minutes. Inspect for a pellet. The absence of a pellet confirms solubility.

• Best Practice: Always prepare fresh dilutions of the compound from the DMSO stock for each experiment. Store the DMSO stock at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

Part 3: Protocols for In Vitro Enzyme Inhibition Analysis

The following protocols are designed as a comprehensive workflow to screen, characterize, and confirm the mechanism of inhibition using a model cysteine protease, such as Papain or a specific therapeutic target like a Cathepsin.

Protocol 3.1: Initial Single-Point Inhibition Screen

Rationale: This is a rapid, primary assay to determine if the compound exhibits any inhibitory activity at a relatively high concentration. A significant reduction in enzyme activity indicates the compound is a "hit" and warrants further investigation.

Materials:

• Enzyme: Cysteine Protease (e.g., Papain), stock solution.

• Substrate: Fluorogenic peptide substrate (e.g., Z-FR-AMC).

• Assay Buffer: 100 mM Sodium Phosphate, pH 6.5, 100 mM NaCl, 5 mM L-cysteine (or DTT), 2 mM EDTA.

• Test Compound: 10 mM stock in DMSO.

• Positive Control: Known inhibitor (e.g., E-64).

• Negative Control: DMSO.

• 384-well, black, flat-bottom microplate.

• Fluorescence plate reader (Excitation: ~360 nm, Emission: ~460 nm).

Procedure:

• Prepare the assay buffer. The reducing agent (L-cysteine or DTT) is critical for maintaining the active site cysteine in its reduced, active state and should be added fresh.

• In the microplate, add 1 µL of the appropriate solution to each well:

  • Test Wells: 1 µL of 1 mM test compound (diluted from 10 mM stock in DMSO). Final concentration: 20 µM.

  • Positive Control Wells: 1 µL of a known inhibitor (at a concentration of ~10x its IC50).

  • Negative Control (100% Activity) Wells: 1 µL of DMSO.

  • Blank (0% Activity) Wells: 1 µL of DMSO.

• Add 25 µL of enzyme solution (pre-diluted in assay buffer) to all wells except the Blank wells. Add 25 µL of assay buffer to the Blank wells.

• Gently mix the plate and incubate for 30 minutes at room temperature. This pre-incubation allows the irreversible inhibitor to react with the enzyme.

• Initiate the enzymatic reaction by adding 24 µL of the substrate solution (pre-diluted in assay buffer) to all wells.

• Immediately place the plate in the fluorescence reader and measure the kinetic read (fluorescence intensity over time) for 15-20 minutes at 30°C.

Data Analysis:

• Calculate the rate of reaction (slope of fluorescence vs. time) for each well.

• Calculate the percent inhibition using the following formula: % Inhibition = (1 - (Rate_Test - Rate_Blank) / (Rate_Negative - Rate_Blank)) * 100

• A compound showing >50% inhibition is typically considered a hit for further analysis.

Protocol 3.2: Determination of IC₅₀

Rationale: The half-maximal inhibitory concentration (IC₅₀) is a quantitative measure of an inhibitor's potency. For time-dependent, irreversible inhibitors, the IC₅₀ value is dependent on the pre-incubation time. This protocol standardizes that time to allow for reproducible potency determination.

Procedure:

• Compound Dilution: Prepare a serial dilution series of the test compound in DMSO. A common approach is a 10-point, 3-fold dilution series starting from 5 mM. This will yield a final concentration range (e.g., from 100 µM down to ~5 nM) in the assay.

• Assay Setup: Follow the same procedure as the single-point screen (Protocol 3.1), but instead of a single concentration, add 1 µL of each concentration from your serial dilution to the respective wells.

• Pre-incubation: Maintain the standardized 30-minute pre-incubation time between adding the enzyme and adding the substrate.

• Data Collection: Measure the reaction rates as before.

Data Analysis:

• Calculate the percent inhibition for each concentration.

• Plot percent inhibition versus the log of the inhibitor concentration.

• Fit the data to a four-parameter logistic (sigmoidal dose-response) curve using a suitable software package (e.g., GraphPad Prism, R) to determine the IC₅₀ value.

Table 2: Example IC₅₀ Data Presentation

Compound	Pre-incubation Time (min)	IC₅₀ (µM)	Hill Slope
2-Chloro-1-(...)-ethanone	30	1.25	1.1
E-64 (Control)	30	0.02	1.0

Protocol 3.3: Assessment of Irreversibility by Jump Dilution

Rationale: This protocol directly tests for covalent modification. If an inhibitor acts irreversibly, its effect should persist even after significantly diluting the unbound inhibitor concentration. A reversible inhibitor's effect will diminish upon dilution as the enzyme-inhibitor complex re-equilibrates.

Caption: Experimental workflow for the jump dilution assay.

Procedure:

• Incubation (High Concentration):

  • In an Eppendorf tube, prepare a mixture of the enzyme and a high concentration of the inhibitor (e.g., 10-20x the IC₅₀).

  • In a parallel control tube, prepare a mixture of the enzyme and the corresponding percentage of DMSO.

  • Incubate both tubes for 60 minutes to allow for maximal covalent modification.

• Dilution:

  • Rapidly dilute a small aliquot from both the inhibitor-treated tube and the DMSO-treated tube 100-fold into pre-warmed assay buffer containing the substrate. This "jumps" the concentration of unbound inhibitor to a level far below its IC₅₀ (e.g., 0.1-0.2x IC₅₀).

• Activity Measurement:

  • Immediately transfer the diluted samples to a plate reader and measure the enzymatic activity kinetically.

Data Interpretation:

• Irreversible Inhibition: The inhibitor-treated enzyme will show little to no recovery of activity compared to the diluted DMSO control. The inhibition persists despite the dilution.

• Reversible Inhibition: The inhibitor-treated enzyme will show significant or complete recovery of activity, approaching that of the DMSO control, as the E•I complex dissociates upon dilution.

Part 4: Determination of Kinetic Parameters for Irreversible Inhibition

Rationale: For an irreversible inhibitor, the most important parameter is the second-order rate constant kinact/Ki , which represents the efficiency of covalent modification. This is determined by measuring the rate of enzyme inactivation at various inhibitor concentrations.

Procedure:

• Prepare several different concentrations of the inhibitor in assay buffer.

• In a fluorescence cuvette or microplate well, mix the enzyme and substrate and allow the reaction to begin.

• After a short baseline reading is established, add a specific concentration of the inhibitor and continue to monitor the reaction progress over time. The reaction rate will decrease exponentially as the enzyme is progressively inactivated.

• Repeat this for each inhibitor concentration.

Data Analysis:

• For each inhibitor concentration [I], fit the progress curve (fluorescence vs. time) to the following equation to determine the observed rate of inactivation (kobs): F = (v₀/k_obs) * (1 - e^(-k_obs*t)) + F₀ Where F is fluorescence, v₀ is the initial velocity, t is time, and F₀ is the initial fluorescence.

• Plot the calculated kobs values against the corresponding inhibitor concentrations [I].

• Fit this data to the Michaelis-Menten equation for inactivation: k_obs = k_inact * [I] / (K_i + [I])

• When [I] << Ki, the relationship is linear, and the slope of the line (kobs vs. [I]) provides a direct measure of the second-order rate constant, kinact/Ki .

Table 3: Example Kinetic Data for an Irreversible Inhibitor

Parameter	Value	Description
kinact	0.1 min⁻¹	Maximal rate of inactivation at saturating inhibitor concentration.
Ki	5 µM	Inhibitor concentration required for half-maximal rate of inactivation.
kinact/Ki	20,000 M⁻¹s⁻¹	Second-order rate constant; the key measure of inhibitor efficiency.

Conclusion and Future Directions

This guide provides a robust framework for the initial characterization of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone as a potential enzyme inhibitor. The presence of the α-chloro-ketone warhead strongly suggests a covalent mechanism of action, making cysteine proteases a logical and compelling target class. By following these protocols, researchers can systematically determine the compound's potency (IC₅₀), confirm its mechanism of irreversibility, and quantify its kinetic efficiency (kinact/Ki). Positive results from these in vitro assays would provide a strong foundation for further studies, including selectivity profiling against other proteases, structural studies to confirm the covalent adduct, and evaluation in cell-based models.

References

• PubChem Compound Summary for CID 2526861, 2-chloro-1-[2,5-dimethyl-1-(3-nitrophenyl)-1H-pyrrol-3-yl]ethan-1-one. National Center for Biotechnology Information. (n.d.). Retrieved January 27, 2026, from [Link]

• Pyrrole derivatives as potent inhibitors of lymphocyte-specific kinase: Structure, synthesis, and SAR. PubMed. (2007). Retrieved January 27, 2026, from [Link]

• Synthetic method of 2-chloro-1-(1-chlorocyclopropyl) ethanone. Google Patents. (n.d.).

• α-halo ketones – Knowledge and References. Taylor & Francis Online. (2019). Retrieved January 27, 2026, from [Link]

• α-Haloketones as versatile building blocks in organic synthesis. ResearchGate. (2018). Retrieved January 27, 2026, from [Link]

• Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors. Frontiers in Chemistry. (2022). Retrieved January 27, 2026, from [Link]

• PubChem Compound Summary for CID 2095680, 2-chloro-1-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-one. National Center for Biotechnology Information. (n.d.). Retrieved January 27, 2026, from [Link]

• The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules. (2003). Retrieved January 27, 2026, from [Link]

• Discovery of pyrrole derivatives as acetylcholinesterase-sparing butyrylcholinesterase inhibitor. ResearchGate. (2021). Retrieved January 27, 2026, from [Link]

• Preparation of 2-Chloro-1-(1-ethoxyvinyl)pyridinium Triflate. Organic Syntheses. (2024). Retrieved January 27, 2026, from [Link]

• alpha-Halo ketone. Wikipedia. (n.d.). Retrieved January 27, 2026, from [Link]

• Novel Pyrrole Derivatives as Multi-Target Agents for the Treatment of Alzheimer's Disease: Microwave-Assisted Synthesis, In Silico Studies and Biological Evaluation. MDPI. (2024). Retrieved January 27, 2026, from [Link]

• Uses for alpha-halogenated carbonyl compounds. YouTube. (2019). Retrieved January 27, 2026, from [Link]

• Some pyrroles as inhibitors of the pentose phosphate pathways enzymes: An in vitro and molecular docking study. PubMed. (2024). Retrieved January 27, 2026, from [Link]

• Synthetic method for 1-(1-chloro-cyclopropyl)-2-(1,2,4-triazolyl)ethanone. Google Patents. (n.d.).

• Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. Acta Crystallographica Section E. (2022). Retrieved January 27, 2026, from [Link]

• Ethanone, 2-chloro-1-[2,5-dimethyl-1-(2-pyridinyl)-1H-pyrrol-3-yl]-. ChemBK. (n.d.). Retrieved January 27, 2026, from [Link]

• Enzymatic C-Demethylation of 1-[2-(5-tert-Butyl-[6][12][13] oxadiazole-2-carbonyl)-4-fluoro-pyrrolidin-1-yl]-2-(2-hydroxy-1,1-dimethyl-ethylamino)-ethanone (LC15-0133) in Rat Liver Microsomes. ResearchGate. (2009). Retrieved January 27, 2026, from [Link]

• 2-Chloro-1-[1-(furan-2-ylmethyl)-2,5-dimethyl-1H-pyrrol-3-yl]propan-1-one 100mg. Dana Bioscience. (n.d.). Retrieved January 27, 2026, from [Link]

• 2-chloro-1-(1,2,5-trimethyl-1h-pyrrol-3-yl)ethan-1-one. PubChem. (n.d.). Retrieved January 27, 2026, from [Link]

• 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone Request for Quotation. ChemBK. (n.d.). Retrieved January 27, 2026, from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

This technical guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone. The synthesis, primarily a Friedel-Crafts acylation, is a robust reaction but is highly sensitive to specific experimental parameters. This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate challenges and systematically optimize your reaction yield and purity.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format, focusing on the causality behind the proposed solutions.

Issue 1: Consistently Low Reaction Yield

Question: My reaction yield for the chloroacetylation of 1,2,5-trimethyl-1H-pyrrole is consistently below expectations (<50%). What are the primary factors I should investigate to improve the outcome?

Answer: Low yield in this Friedel-Crafts acylation is a common issue that can almost always be traced back to a few critical parameters. The pyrrole ring system is highly activated, making it prone to side reactions if conditions are not meticulously controlled.

Here are the most probable causes and their solutions:

• Moisture Contamination: This is the most frequent cause of failure. The Lewis acid catalyst (e.g., Aluminum Chloride, AlCl₃) is extremely hygroscopic. Any trace of water will react with the catalyst, quenching it and rendering it inactive. Furthermore, water will hydrolyze the chloroacetyl chloride reactant.

  • Solution: Ensure all glassware is oven-dried or flame-dried immediately before use. Use anhydrous solvents; it is best practice to use a freshly opened bottle or solvent from a purification system. The reaction should be run under a dry, inert atmosphere (Nitrogen or Argon).

• Suboptimal Reaction Temperature: Temperature control is crucial.

  • Too Low: A very low temperature (e.g., < -10 °C) can significantly slow down the reaction rate, leading to incomplete conversion within a practical timeframe.

  • Too High: Elevated temperatures can lead to the formation of undesired side-products, including di-acylated pyrroles or polymeric tars, which can be difficult to remove.[1]

  • Solution: Initiate the reaction at a low temperature (0 °C to -5 °C) by adding the chloroacetyl chloride or the Lewis acid dropwise to the reaction mixture.[2] After the addition is complete, allow the reaction to slowly warm to room temperature and stir for several hours, monitoring by TLC or LC-MS.

• Incorrect Stoichiometry or Order of Addition: The molar ratio of reactants and the order in which they are combined are critical for success.

  • Solution: The most accepted method involves the pre-complexation of the Lewis acid with the acylating agent. A typical stoichiometry is a slight excess of chloroacetyl chloride (1.1-1.2 eq.) and the Lewis acid (1.1-1.2 eq.) relative to the 1,2,5-trimethyl-1H-pyrrole. Slowly add the pyrrole substrate to the pre-formed acylium ion complex at a controlled temperature. This minimizes exposure of the sensitive pyrrole ring to high concentrations of the Lewis acid, which can induce polymerization.[1]

• Catalyst Inactivity or Poor Choice: While AlCl₃ is a common choice, its high reactivity can sometimes be detrimental to sensitive substrates like pyrroles.

  • Solution: First, ensure you are using a high-purity, anhydrous grade of AlCl₃ from a reliable supplier. If polymerization or excessive side product formation persists, consider a milder Lewis acid such as Zinc Chloride (ZnCl₂) or Tin(IV) Chloride (SnCl₄).

The following workflow diagram illustrates a decision-making process for troubleshooting low yield.

Caption: Troubleshooting workflow for low reaction yield.

Issue 2: Product Contaminated with Persistent Impurities

Question: My crude product shows multiple spots on TLC, and purification by column chromatography is difficult. What are the likely impurities and how can I prevent their formation?

Answer: Impurity generation is often linked to the same factors that cause low yield. The primary culprits are typically over-acylation, polymerization, or degradation.

• Di-acylated Byproducts: The pyrrole ring has other activated positions. If the reaction conditions are too harsh (high temperature, large excess of acylating agent), a second chloroacetyl group can be added to the ring.

  • Prevention: Use the recommended stoichiometry (slight excess of acylating agent, ~1.1 eq.). Maintain low temperatures during the addition of reactants to improve selectivity. The 3-position is the most electronically favorable for acylation on the 1,2,5-trimethyl-1H-pyrrole ring, but kinetic control is key.

• Polymeric Material (Tars): Pyrroles are known to polymerize under strongly acidic conditions.[1] This results in a dark, tarry crude product that can complicate purification.

  • Prevention: The most effective method is to add the pyrrole substrate slowly to the mixture of the Lewis acid and chloroacetyl chloride. This ensures that the pyrrole is immediately consumed by the desired acylation reaction rather than reacting with the Lewis acid to initiate polymerization.

• Unreacted Starting Material: Significant amounts of unreacted 1,2,5-trimethyl-1H-pyrrole indicate an incomplete reaction.

  • Prevention: This points back to catalyst deactivation by moisture or an insufficient reaction time/temperature. Ensure anhydrous conditions and allow the reaction to proceed for an adequate duration, monitoring its progress via TLC.

Purification Strategy: If impurities are present, a well-executed purification is essential.

• Work-up: After the reaction is complete, it should be quenched by carefully pouring it over crushed ice or into a cold, dilute acid solution (e.g., 1M HCl). This hydrolyzes the aluminum complexes.

• Extraction: Extract the product into a suitable organic solvent like dichloromethane or ethyl acetate.

• Washes: Wash the organic layer sequentially with water, a saturated sodium bicarbonate solution (to remove acidic impurities), and finally with brine.[3]

• Chromatography: If necessary, purify the crude product using column chromatography on silica gel with a hexane/ethyl acetate gradient.

The following table summarizes key reaction parameters and their impact on yield and purity.

Parameter	Recommended Condition	Rationale & Potential Issues if Deviated
Temperature	0 °C for addition, then warm to RT	Too High: Promotes di-acylation and polymerization. Too Low: Leads to an incomplete reaction.
Solvent	Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)	Must be inert and dry. Protic or wet solvents will quench the reaction.
Lewis Acid	AlCl₃ (1.1 eq.) or milder alternatives (ZnCl₂, SnCl₄)	Crucial for activating chloroacetyl chloride. Excess can cause polymerization. Must be anhydrous.
Order of Addition	Add pyrrole to a pre-stirred mixture of Lewis acid and chloroacetyl chloride	Minimizes direct contact of the sensitive pyrrole with the strong Lewis acid, reducing polymerization.
Work-up	Quench with ice/dilute HCl, followed by bicarbonate wash	Neutralizes the catalyst and removes acidic byproducts, simplifying purification.[3]

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of this reaction?

This synthesis is a classic Friedel-Crafts Acylation . The mechanism involves three key steps:

• Formation of the Acylium Ion: The Lewis acid (e.g., AlCl₃) coordinates to the chlorine atom of chloroacetyl chloride, which then leaves to form a highly reactive and electrophilic acylium ion resonance structure.

• Electrophilic Aromatic Substitution: The electron-rich π-system of the 1,2,5-trimethyl-1H-pyrrole ring attacks the electrophilic carbon of the acylium ion. This forms a resonance-stabilized carbocation intermediate known as a sigma complex.

• Deprotonation/Rearomatization: The [AlCl₄]⁻ complex abstracts a proton from the carbon where the acyl group was added, restoring the aromaticity of the pyrrole ring and regenerating the Lewis acid catalyst (in theory, though it gets complexed with the product).

Caption: Key steps of the Friedel-Crafts acylation mechanism.

Q2: Why is the acylation directed to the 3-position of the pyrrole ring?

The directing effects of the substituents on the 1,2,5-trimethyl-1H-pyrrole ring favor electrophilic attack at the C3 or C4 positions. Both the N-methyl and the C-alkyl groups are electron-donating, activating the ring for electrophilic substitution. The C3 and C4 positions are electronically enriched and sterically accessible, making them the preferred sites for acylation over the more hindered positions adjacent to the existing methyl groups.

Q3: What are the critical safety precautions for this reaction?

• Chloroacetyl Chloride: This substance is highly corrosive, lachrymatory (causes tearing), and reacts violently with water. It must be handled in a well-ventilated fume hood at all times.

• Aluminum Chloride (Anhydrous): This is a corrosive solid that also reacts violently with water, releasing heat and toxic HCl gas.

• Solvents: Dichloromethane and dichloroethane are hazardous and suspected carcinogens.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves (nitrile gloves may not be sufficient for prolonged exposure to chlorinated solvents; check a glove compatibility chart).

Q4: Can I use chloroacetic anhydride instead of chloroacetyl chloride?

Yes, chloroacetic anhydride can also be used as the acylating agent in a Friedel-Crafts reaction. It is generally less reactive than the acid chloride, which may require slightly more forcing conditions (e.g., a slightly higher temperature or longer reaction time). However, its lower reactivity can sometimes be an advantage, potentially leading to fewer side reactions with sensitive substrates. The stoichiometry with the Lewis acid will need to be adjusted accordingly.

References

• CN114292178A - Synthetic method of 2-chloro-1-(1-chlorocyclopropyl) ethanone. Google Patents.

• Friedel-Crafts Alkylation of Pyrrole. Chemistry Stack Exchange. Available at: [Link]

• 2-Chloro-1-(4,5,6,7-tetrahydrothieno[3,2-c]pyridin-5-yl)ethanone. National Center for Biotechnology Information. Available at: [Link]

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separation of isomeric byproducts from 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

Welcome to the technical support guide for the purification of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone. This document provides in-depth troubleshooting and frequently asked questions (FAQs) for researchers, chemists, and drug development professionals encountering challenges with the separation of isomeric byproducts from this key synthetic intermediate. Our focus is on providing practical, field-proven insights grounded in established chemical principles.

Part 1: Understanding the Core Challenge

Q1: What are the most likely isomeric byproducts in my synthesis of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone, and why do they form?

A1: The primary isomeric byproduct you will encounter is 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-4-yl)-ethanone .

Causality: This isomer arises from the fundamental mechanism of the Friedel-Crafts acylation reaction used in the synthesis.[1][2] The pyrrole ring is an electron-rich heterocycle, making it highly reactive towards electrophilic aromatic substitution.[3] While the desired product is formed by acylation at the C3 position, the C4 position is also nucleophilic and susceptible to attack by the chloroacetyl electrophile.

The regioselectivity of pyrrole acylation can be influenced by factors such as the Lewis acid catalyst, solvent, and the specific acylating agent used.[4] Even under optimized conditions, the formation of a minor amount of the C4-acylated positional isomer is common.

Diagram of Isomer Formation

Caption: Synthetic pathway leading to the target C3 isomer and the C4 byproduct.

Q2: Why are these positional isomers so difficult to separate?

A2: Positional isomers of this type present a significant purification challenge due to their nearly identical physicochemical properties:

• Polarity: They share the same functional groups (α-chloro ketone, substituted pyrrole), resulting in very similar polarities. This leads to poor resolution (co-elution) in standard chromatography.

• Solubility: Their structural similarity means they often have comparable solubilities in a wide range of solvents, complicating separation by recrystallization.[5]

• Boiling Point: With identical molecular weights and functional groups, their boiling points are extremely close, rendering distillation ineffective for separation.

Q3: What analytical techniques should I use to confirm the presence and ratio of these isomers in my crude product?

A3: A multi-technique approach is recommended for unambiguous identification:

• High-Performance Liquid Chromatography (HPLC): This is the workhorse technique. A well-developed HPLC method can resolve the two isomers, allowing for quantification of their relative ratio. Phenyl-based stationary phases can be particularly effective for separating aromatic positional isomers due to potential π-π interactions.[6]

• Gas Chromatography-Mass Spectrometry (GC-MS): If the compounds are sufficiently volatile and thermally stable, GC-MS can separate the isomers and provide their mass spectra. While the mass spectra will be identical, the different retention times confirm the presence of multiple isomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton on the pyrrole ring will have a distinct chemical shift and coupling pattern for the C3 vs. C4 substituted isomers.

  • 2D NMR (NOESY/ROESY): These experiments are definitive. For the desired C3-acylated isomer, a Nuclear Overhauser Effect (NOE) correlation will be observed between the protons of the acetyl group and the methyl groups at the C2 and C5 positions of the pyrrole ring. This correlation will be absent for the C4-acylated isomer.

Part 2: Troubleshooting and Separation Methodologies

This section is designed as a decision-making guide. Start with the most accessible techniques and progress to more advanced methods if required.

Isomer Separation Troubleshooting Workflow

Caption: Decision tree for selecting the appropriate isomer separation technique.

Strategy 1: Flash Column Chromatography

This is typically the first method attempted for purification.

Q4: My isomers are co-eluting or have very poor separation (Rf < 0.1 difference) on silica gel. What are my next steps?

A4: When standard silica gel fails, you must systematically alter the chromatographic parameters to exploit subtle differences between the isomers.

Parameter to Modify	Rationale & Expert Advice	Recommended Action
Mobile Phase Polarity	A common mistake is using a solvent system that is too polar, causing compounds to move too quickly without sufficient interaction with the stationary phase.	Action: Systematically decrease the polarity. If using 10% Ethyl Acetate in Hexane, screen 8%, 6%, 5%, 4%, etc. Run a gradient elution from very low polarity (e.g., 100% Hexane) to a higher polarity to find the optimal isocratic or gradient condition.
Mobile Phase Composition	Isomers can have different interactions (e.g., dipole-dipole, hydrogen bonding) with different solvents. Changing the solvent class, not just the polarity, can drastically alter selectivity.	Action: Substitute your polar solvent. Instead of Ethyl Acetate, try Dichloromethane (DCM), Methyl tert-butyl ether (MTBE), or a Toluene/Acetone mixture. Small amounts of a very polar solvent like Methanol can also be effective but use sparingly.
Stationary Phase	If changing the mobile phase fails, the issue is a lack of differential interaction with silica. A different stationary phase offers a new mechanism for separation.	Action: Consider Alumina (neutral or basic) , which can be effective for ketone separations. Alternatively, use reverse-phase flash chromatography (C18 silica) with a polar mobile phase (e.g., Methanol/Water or Acetonitrile/Water).
Temperature	Lowering the temperature can sometimes enhance intermolecular interactions, improving resolution.	Action: If your setup allows, run the column in a cold room or with a cooling jacket. This is less common for flash chromatography but can be a useful trick.

Strategy 2: Fractional Recrystallization

Recrystallization is a powerful, scalable, and cost-effective technique for separating isomers if a suitable solvent system can be found.[5][7][8] The goal is to find a system where one isomer is significantly less soluble than the other.

Q5: How do I efficiently screen for a recrystallization solvent to separate my isomers?

A5: Follow this systematic protocol.

Protocol: Systematic Solvent Screening for Fractional Recrystallization

• Sample Preparation: Place ~10-20 mg of your crude isomer mixture into several small test tubes.

• Solvent Selection: Choose a range of solvents with varying polarities (e.g., Hexane, Toluene, Ethyl Acetate, Isopropanol, Acetonitrile, Methanol).

• Solubility Test (Hot): To each tube, add the chosen solvent dropwise while heating (e.g., in a warm water bath) until the solid completely dissolves. A good candidate solvent will dissolve the compound when hot but not excessively so.

• Cooling & Observation (Cold): Allow the solutions to cool slowly to room temperature, then place them in an ice bath. Observe which tubes yield crystals versus an oil or no precipitate.

• Identify Lead Solvents: Solvents that produce crystalline material are your leads. You may need a binary solvent system (e.g., dissolving in a good solvent like DCM and adding a poor solvent like Hexane until cloudy).

• Fractional Crystallization:

  • Dissolve the bulk crude material in a minimal amount of the hot lead solvent system.

  • Allow it to cool very slowly. The first crystals that form will be enriched in the less soluble isomer.

  • Filter this first crop of crystals.

  • Concentrate the mother liquor and cool again to obtain a second, less pure crop.

  • Analyze each crop by HPLC or NMR to determine isomeric purity.

Q6: My recrystallization attempt failed, resulting in an oil or a powder with no change in the isomer ratio. What went wrong?

A6: This is a common issue.

• Oiling Out: This occurs when the compound's melting point is lower than the boiling point of the solvent, or the solution is supersaturated. Solution: Use a lower-boiling point solvent or a more dilute solution. Try adding the seed crystal of the desired product if available.

• Co-precipitation: This happens when the isomers have extremely similar crystal lattice energies and solubilities, causing them to crystallize together. Solution: This indicates that simple recrystallization may not be effective. You must return to chromatography or explore more advanced techniques.

Strategy 3: High-Performance Preparative Chromatography

For the highest purity requirements (>99.5%) or when other methods fail, preparative HPLC and Supercritical Fluid Chromatography (SFC) are the definitive solutions.[9][10][11]

Q7: When should I escalate to Preparative HPLC or SFC?

A7: Escalate to these techniques when:

• You require material for regulatory filings or as an analytical standard where purity is paramount.

• Column chromatography and recrystallization have failed to provide baseline separation.

• You only have a small amount of material and need to maximize recovery of the pure compound.

Q8: What are the advantages of SFC for this specific separation problem?

A8: Supercritical Fluid Chromatography (SFC) is exceptionally well-suited for separating positional isomers and chiral compounds.[12][13][14]

• High Efficiency: The low viscosity and high diffusivity of supercritical CO₂ lead to faster and more efficient separations compared to HPLC.[13]

• Orthogonal Selectivity: SFC often provides different elution orders and better resolution for isomers that are difficult to separate by normal or reverse-phase HPLC.

• Green Chemistry: It primarily uses captured CO₂ as the mobile phase, significantly reducing toxic solvent consumption.[13]

References

• Tzankova, D., Vladimirova, S., Peikova, L., & Georgieva, M. (2018). SYNTHESIS OF PYRROLE AND SUBSTITUTED PYRROLES (REVIEW). Journal of Chemical Technology and Metallurgy, 53(3), 451-465.

• Chromatography Forum. (2017). separation of positional isomers. Available at: [Link]

• Teledyne LABS. (n.d.). What is Supercritical Fluid Chromatography (SFC) Chromatography? Available at: [Link]

• Katritzky, A. R., et al. (2003). Regiospecific C-Acylation of Pyrroles and Indoles Using N-Acylbenzotriazoles. The Journal of Organic Chemistry.
• Google Patents. (2021). CN114292178A - Synthetic method of 2-chloro-1-(1-chlorocyclopropyl) ethanone.

• Sulzer. (n.d.). Fractional Crystallization. Available at: [Link]

• MicroSolv. (2025). Positional Isomer Separation Method Suggestions using HPLC or LCMS. Available at: [Link]

• The Organic Chemistry Tutor. (2016).
• Mazzotti, M. (2006). On the design of crystallization-based separation processes: Review and extension. AIChE Journal, 52(5), 1754-1769.

• Wikipedia. (n.d.). Pyrrole. Available at: [Link]

• Klenner, A., et al. (2022). Chromatographic separation of glycated peptide isomers derived from glucose and fructose. Amino Acids, 54(9), 1279-1288.
• Das, L. (2022). The Use of supercritical Fluid Chromatography as an Isomeric Separation Technique in Food Analysis.
• Fernández-Gutiérrez, L., et al. (2023). Transferring Substituents from Alkynes to Furans and Pyrroles through Heteronorbornadienes as Intermediates: Synthesis of β-Substituted Pyrroles/Furans. The Journal of Organic Chemistry.

• Organic Chemistry Portal. (n.d.). Pyrrole synthesis. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Available at: [Link]

• ResearchGate. (2011).

• Selvita. (2024). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. Available at: [Link]

• Indian Academy of Sciences. (n.d.).
• ResearchGate. (2020).

• Shimadzu. (n.d.). Preparative HPLC Primer. Available at: [Link]

• SlidePlayer. (n.d.). Five-membered Heterocycles Pyrrole, Furan and Thiophene.

• Shimadzu. (n.d.). Advanced Analysis with Supercritical Fluids Chromatography. Available at: [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Available at: [Link]

• Agilent. (n.d.).

• StudyCorgi. (2023). Simple & Fractional Crystallization: Expert Guide. Available at: [Link]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. datongminingrefinery.com [datongminingrefinery.com]
• 6. Positional Isomer Separation Method Suggestions using HPLC or LCMS - Tips & Suggestions [mtc-usa.com]
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Technical Support Center: Troubleshooting Friedel-Crafts Reactions for Electron-Rich Pyrrole Substrates

From the desk of a Senior Application Scientist

Welcome to the technical support center for navigating the complexities of Friedel-Crafts reactions with electron-rich pyrrole substrates. Pyrroles are notoriously challenging substrates for classical Friedel-Crafts chemistry due to their high electron density and propensity for acid-catalyzed polymerization. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth, field-proven insights to diagnose and resolve common experimental issues. The following question-and-answer format directly addresses specific problems you may encounter at the bench.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Low or No Product Conversion

Question: I'm attempting a Friedel-Crafts acylation of my N-substituted pyrrole, but I'm only recovering starting material. What's going wrong?

Answer:

Low or no conversion in Friedel-Crafts reactions involving pyrroles often points to two primary issues: inappropriate Lewis acid selection or deactivation of the catalyst.

• Causality of the Issue : Pyrrole's high π-electron density makes it a powerful nucleophile.[1] The lone pair on the nitrogen atom can also act as a Lewis base, readily coordinating with and sequestering strong Lewis acids like AlCl₃. This non-productive complexation effectively titrates your catalyst out of the reaction, halting the generation of the necessary acylium ion electrophile. Furthermore, the product itself—an acylpyrrole—is a ketone, which can also form a stable complex with the Lewis acid, requiring stoichiometric or even excess amounts of the catalyst to drive the reaction to completion.[2][3]

Troubleshooting Steps & Solutions:

• Re-evaluate Your Lewis Acid Choice : Strong Lewis acids (e.g., AlCl₃) are often too aggressive for the delicate nature of pyrrole and can lead to polymerization or strong complexation.[4] Consider switching to a milder Lewis acid. The choice of catalyst can dramatically influence success.

  • Table 1: Relative Reactivity of Common Lewis Acids for Pyrrole Acylation

    Lewis Acid	Relative Strength	Typical Issues with Pyrrole	Recommended Use Case
    AlCl₃	Very Strong	Polymerization, Strong N-complexation	Generally not recommended for simple pyrroles.[4]
    FeCl₃, TiCl₄	Strong	Can still cause polymerization	Use at low temperatures with careful monitoring.[5]
    SnCl₄	Moderate	Better tolerated but can be sluggish	Good starting point for sensitive substrates.
    ZnCl₂	Mild	Lower reactivity, may require heat	Excellent for substrates prone to decomposition.[5]

    | BF₃·OEt₂ | Mild | Generally well-tolerated | Effective for many electron-rich systems.[6] |

• Increase Catalyst Stoichiometry : Due to product complexation, especially in acylations, more than a catalytic amount of the Lewis acid is often required.[3] A common starting point is 1.1 to 1.5 equivalents. If you suspect product inhibition, a stoichiometric amount is a logical next step.

• Protect the Pyrrole Nitrogen : If your pyrrole is N-H substituted, the acidic proton can react with the Lewis acid. Protecting the nitrogen with an electron-withdrawing group (e.g., tosyl, benzenesulfonyl) can prevent N-coordination to the Lewis acid and direct the regioselectivity of the reaction.[7]

  • Workflow for Catalyst Selection

    Caption: Decision workflow for troubleshooting low conversion.

Section 2: Overcoming Pyrrole Polymerization

Question: My reaction turns into a black, insoluble tar as soon as I add the Lewis acid. How can I prevent this polymerization?

Answer:

The formation of black, intractable "pyrrole black" is the most common failure mode in these reactions. This occurs because pyrrole, under strongly acidic conditions, can undergo acid-catalyzed polymerization. The protonated pyrrole monomer is highly reactive and readily attacks another neutral pyrrole molecule, initiating a chain reaction.[8][9]

• Causality of the Issue : The high electron density that makes pyrrole an excellent nucleophile also makes its protonated form a potent electrophile. The C-3 position of pyrrole is particularly susceptible to protonation, which initiates the polymerization cascade.[9] Strong acids, high concentrations, and elevated temperatures all accelerate this destructive side reaction.

Troubleshooting Steps & Solutions:

• Lower the Reaction Temperature : Perform the reaction at the lowest possible temperature that still allows for product formation. Start at 0 °C or even -78 °C (dry ice/acetone bath). Add the Lewis acid slowly to the cooled solution of the pyrrole and acylating/alkylating agent to dissipate heat and maintain a low localized concentration of the activated electrophile.

• Use a Milder Lewis Acid : As detailed in Table 1, switching from AlCl₃ to catalysts like ZnCl₂ or BF₃·OEt₂ significantly reduces the propensity for polymerization.[10]

• Employ an N-Protecting Group : Electron-withdrawing groups on the nitrogen (e.g., -SO₂R, -CO₂R) decrease the electron density of the pyrrole ring, making it less susceptible to acid-catalyzed polymerization.[7] This is one of the most effective strategies.

  • Experimental Protocol: N-Tosylation of Pyrrole

    • Dissolve pyrrole (1.0 eq) in anhydrous THF under an inert atmosphere (N₂ or Ar).

    • Cool the solution to 0 °C in an ice bath.

    • Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise. Allow the mixture to stir for 30 minutes at 0 °C until hydrogen evolution ceases.

    • Slowly add a solution of p-toluenesulfonyl chloride (TsCl, 1.05 eq) in anhydrous THF.

    • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

    • Upon completion, carefully quench the reaction with saturated aqueous NH₄Cl solution.

    • Extract the product with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

    • Purify the resulting N-tosylpyrrole by column chromatography (silica gel, hexanes/ethyl acetate gradient).

• Consider High Dilution : Running the reaction at a lower concentration can disfavor the bimolecular polymerization reaction relative to the desired intramolecular substitution.

Section 3: Controlling Regioselectivity (C2 vs. C3 Substitution)

Question: My reaction yields the C2-acylated pyrrole, but my synthetic route requires the C3 isomer. How can I reverse the regioselectivity?

Answer:

The inherent electronic properties of the pyrrole ring favor electrophilic attack at the C2 position. This is because the carbocation intermediate formed by attack at C2 is stabilized by three resonance structures, whereas attack at C3 yields an intermediate with only two resonance contributors.[11][12] To achieve C3 selectivity, you must override this electronic preference, typically by introducing steric hindrance around the C2 and C5 positions.

• Causality of the Issue : The kinetic product of electrophilic aromatic substitution on pyrrole is the C2 isomer due to superior charge delocalization in the transition state.[13]

Troubleshooting Steps & Solutions:

• Install a Bulky N-Protecting Group : This is the most reliable strategy for directing substitution to the C3 position. A large group on the nitrogen atom, such as a triisopropylsilyl (TIPS) or a bulky sulfonyl group, sterically shields the adjacent C2 and C5 positions, forcing the incoming electrophile to attack the less hindered C3 position.[7]

  • Table 2: Effect of N-Substituent on Acylation Regioselectivity

    N-Substituent	Directing Effect	Typical C2:C3 Ratio	Rationale
    -H, -CH₃	C2-directing	>95 : 5	Electronic preference dominates.[14]
    -SO₂Ph	C3-directing	~10 : 90	Steric hindrance at C2/C5.[7]

    | -Si(i-Pr)₃ (TIPS) | Strongly C3-directing | <5 : >95 | Significant steric bulk shields C2/C5. |

• Modify the Lewis Acid : In some specific cases, particularly with N-sulfonylpyrroles, the choice of Lewis acid can influence the C2/C3 ratio. For N-p-toluenesulfonylpyrrole, using a strong Lewis acid like AlCl₃ can favor the 3-acyl derivative, potentially through the formation of an organoaluminum intermediate. In contrast, weaker Lewis acids like SnCl₄ tend to yield more of the C2-isomer with the same substrate.[7]

  • Mechanism of C3-Selectivity

    Caption: Steric hindrance at C2 forces electrophilic attack at C3.

Section 4: Preventing Polysubstitution in Alkylation Reactions

Question: I'm trying to mono-alkylate my pyrrole, but I'm getting a mixture of di- and tri-alkylated products. How can I stop the reaction after one addition?

Answer:

This is a classic challenge in Friedel-Crafts alkylation. The addition of an alkyl group (an electron-donating group) makes the pyrrole ring more nucleophilic and thus more reactive than the starting material. This leads to a runaway reaction where the mono-alkylated product outcompetes the starting material for the electrophile, resulting in polysubstitution.[15]

• Causality of the Issue : Unlike acylation, where the electron-withdrawing acyl group deactivates the product towards further substitution, alkylation is an activating process.[3]

Troubleshooting Steps & Solutions:

• Use a Large Excess of the Pyrrole Substrate : By ensuring the pyrrole is the limiting reagent's counterpart, you increase the statistical probability that the electrophile will encounter an unreacted pyrrole molecule rather than a more reactive mono-alkylated one.

• Slow, Controlled Addition of the Alkylating Agent : Add the alkyl halide (or other alkylating agent) dropwise to the solution of pyrrole and Lewis acid at low temperature. This keeps the instantaneous concentration of the electrophile low, favoring reaction with the most abundant nucleophile (the starting material).

• Switch to Friedel-Crafts Acylation Followed by Reduction : This is the most robust solution to prevent polyalkylation. Perform a Friedel-Crafts acylation, which cleanly stops at mono-substitution. Then, reduce the resulting ketone to the desired alkyl group using a standard method like the Wolff-Kishner or Clemmensen reduction.[3] This two-step sequence provides a high-yielding and clean route to mono-alkylated pyrroles.

  • Acylation-Reduction Strategy

    Caption: A reliable two-step route to mono-alkylated pyrroles.

Section 5: When to Use an Alternative: The Vilsmeier-Haack Reaction

Question: My Friedel-Crafts acylation is sensitive and low-yielding. Is there a milder, more reliable alternative?

Answer:

Yes. For the formylation (addition of a -CHO group) or acylation of sensitive, electron-rich heterocycles like pyrrole, the Vilsmeier-Haack reaction is an excellent and often superior alternative. It avoids the use of strong, potentially destructive Lewis acids.[16][17]

• How It Works : The reaction uses a phosphorus oxychloride (POCl₃) and a substituted amide, most commonly N,N-dimethylformamide (DMF) for formylation, to generate a mild electrophile called the Vilsmeier reagent (a chloroiminium ion). This electrophile is reactive enough to substitute onto the electron-rich pyrrole ring but not acidic enough to cause widespread polymerization.[16] The initial product is an iminium salt, which is hydrolyzed during workup to yield the final aldehyde or ketone.

Advantages over Friedel-Crafts Acylation:

• Milder Conditions : Avoids harsh Lewis acids, preventing substrate decomposition and polymerization.[16]

• High-Yielding : Often provides better yields for formylation and acylation of pyrroles and indoles.

• Excellent for Formylation : It is the premier method for introducing a formyl group, as formyl chloride (the reagent for a Friedel-Crafts formylation) is unstable.[2]

When to Choose Vilsmeier-Haack:

• When your substrate is sensitive to strong acids.

• When Friedel-Crafts acylation gives low yields or significant polymerization.

• When you need to introduce a formyl (-CHO) group.

• When working with other electron-rich heterocycles like indoles or furans.

References

• Chemistry Stack Exchange. (2019). Friedel-Crafts Alkylation of Pyrrole. [Link]

• ACS Omega. (2020). Lewis Acid-Catalyzed Enantioselective Friedel–Crafts Alkylation of Pyrrole in Water. [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• Quora. (2016). Why doesn't five membered heterocycles like pyrrol or furan give the Friedel-Crafts alkylation reaction?[Link]

• ChemRxiv. (n.d.). Chemoselective pyrrole dance vs. C–H functionalization/aroylation of toluenes. [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. [Link]

• Royal Society of Chemistry. (2024). Friedel–Crafts reactions for biomolecular chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. [Link]

• Journal of Materials Chemistry. (n.d.). A study of the effects of acid on the polymerisation of pyrrole, on the oxidative polymerisation of pyrrole and on polypyrrole. [Link]

• ChemTube3D. (n.d.). Pyrrole-The Vilsmeier Reaction. [Link]

• The Journal of Organic Chemistry. (2022). Lewis Acid-Promoted Typical Friedel–Crafts Reactions Using DMSO as a Carbon Source. [Link]

• ResearchGate. (2002). A study of the effects of acid on the polymerisation of pyrrole, on the oxidative polymerisation of pyrrole and on polypyrrole. [Link]

• Pearson+. (n.d.). Pyrrole undergoes electrophilic aromatic substitution more readily. [Link]

• National Institutes of Health. (2020). Lewis Acid-Catalyzed Enantioselective Friedel–Crafts Alkylation of Pyrrole in Water. [Link]

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. [Link]

• National Institutes of Health. (2011). Acylation of N-p-Toluenesulfonylpyrrole Under Friedel-Crafts Conditions. Evidence for Organoaluminum Intermediates. [Link]

• Chemistry Stack Exchange. (2018). Why is pyrrole more reactive than pyridine and benzene for an electrophilic substitution reaction?[Link]

• Royal Society of Chemistry. (2023). Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solvent. [Link]

• ACS Applied Materials & Interfaces. (2021). Synthesis and Characterization of Poly(pyrrole-1-carboxylic acid) for Preconcentration and Determination of Rare Earth Elements and Heavy Metals in Water Matrices. [Link]

• Semantic Scholar. (2010). Friedel-Crafts acylation of pyrroles and indoles using 1,5-diazabicyclo[4.3.0]non-5-ene (DBN) as a nucleophilic catalyst. [Link]

• PubMed. (2010). Lewis acid-promoted Friedel-Crafts alkylation reactions with alpha-ketophosphate electrophiles. [Link]

• Organic Chemistry Portal. (n.d.). Pyrrole synthesis. [Link]

• YouTube. (2014). Electrophilic Substitution of Pyrrole and Pyridine. [Link]

• AK Lectures. (n.d.). Electrophilic Substitution of Pyrrole and Pyridine. [Link]

• YouTube. (2014). Acid-Base Reaction with Pyrrole. [Link]

• ResearchGate. (2018). Lewis Acid Catalyzed Friedel—Crafts Acylation Reaction Using Carboxylic Acids as Acylating Agents. [Link]

• SlideShare. (n.d.). Heterocyclic compounds part _IV (Pyrrole). [Link]

• ChemRxiv. (n.d.). ARTICLE. [Link]

• YouTube. (2023). Vilsmeier Haack Reaction with Pyrolle,Furan and Thiophene. [Link]

• IRIS. (2023). Insights into the Friedel–Crafts Benzoylation of N-Methylpyrrole inside the Confined Space of the Self-Assembled Resorcinarene. [Link]

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Technical Support Center: Purification of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

Welcome to the technical support guide for the purification of crude 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with this key synthetic intermediate. The purity of this α-haloketone is critical for the success of subsequent reactions, such as the synthesis of heterocyclic compounds or other active pharmaceutical ingredients. This guide provides in-depth troubleshooting advice and detailed protocols based on established chemical principles and field-proven experience.

Troubleshooting Guide: From Crude Product to Pure Compound

This section addresses common issues encountered during the purification of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone, which is typically synthesized via the Friedel-Crafts acylation of 1,2,5-trimethylpyrrole with chloroacetyl chloride.

Question 1: My crude product is a dark, viscous oil or tar. What are the likely causes and how can I clean it up?

Plausible Causes:

• Residual Lewis Acid: Strong Lewis acids like aluminum chloride (AlCl₃), commonly used in Friedel-Crafts acylations, can form viscous complexes with the ketone product and promote polymerization of the electron-rich pyrrole ring.[1][2]

• Polymerization: Pyrroles are susceptible to polymerization under strongly acidic conditions, leading to intractable tars.[3]

• Excess Acylating Agent: Unreacted chloroacetyl chloride or its hydrolysis product, chloroacetic acid, can contribute to the crude mixture's complexity.

Recommended Solutions:

• Initial Quench & Neutralization: The first and most critical step is a proper aqueous workup. After the reaction is complete, the mixture should be carefully quenched by pouring it over ice and a dilute acid (e.g., 1M HCl) to decompose the catalyst complexes. This should be followed by extraction into a suitable organic solvent like dichloromethane (DCM) or ethyl acetate (EtOAc).

• Aqueous Washes: The organic layer must be thoroughly washed to remove inorganic salts and acidic residues.

  • Wash with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize any remaining acid.[4]

  • Follow with a brine (saturated NaCl) wash to break up emulsions and remove excess water.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

This workup procedure alone often transforms a crude tar into a more manageable solid or oil, which can then be subjected to further purification.

Question 2: ¹H NMR analysis of my product shows multiple sets of pyrrole signals. What are these impurities?

Plausible Causes:

• Positional Isomerism: Friedel-Crafts acylation of substituted pyrroles can lead to a mixture of isomers. While acylation is expected at the 3-position, some reaction may occur at the 2-position, especially if the reaction conditions are not optimized. The regioselectivity of pyrrole acylation can be highly dependent on the N-substituent and the Lewis acid used.[5]

• Diacylation: The activated pyrrole ring can potentially undergo a second acylation, leading to a di-substituted product. This is less common when using deactivating acyl groups but remains a possibility.

Recommended Solutions:

• Flash Column Chromatography: This is the most effective method for separating positional isomers and other closely related impurities.[6][7] The polarity difference between the 2-acyl and 3-acyl isomers is usually sufficient for separation on silica gel.

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard choice for moderately polar compounds.
Mobile Phase	Hexanes/Ethyl Acetate Gradient	Start with a low polarity (e.g., 95:5 Hexanes:EtOAc) and gradually increase the proportion of ethyl acetate. This allows for the elution of less polar impurities first, followed by the desired product and then more polar impurities.
Monitoring	Thin Layer Chromatography (TLC)	Use the same solvent system to monitor fractions for the presence of the desired product. Visualize spots using a UV lamp (254 nm) and/or a potassium permanganate stain.

Question 3: My product appears pure by NMR, but the yield is low and I have a significant amount of a water-soluble byproduct. What could this be?

Plausible Causes:

• Hydrolysis of the Chloro Group: The α-chloro group is susceptible to hydrolysis, especially during an extended or basic aqueous workup, forming the corresponding α-hydroxy ketone, 2-Hydroxy-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone. This byproduct is significantly more polar and may be lost to the aqueous layers.

Recommended Solutions:

• Minimize Workup Time: Perform the aqueous extraction and washes efficiently without prolonged stirring.

• Avoid Strong Bases: Use a mild base like NaHCO₃ for neutralization instead of stronger bases like NaOH or KOH, which can accelerate nucleophilic substitution of the chloride.

• Temperature Control: Keep the reaction and workup temperatures low to minimize side reactions.

• Analysis of Aqueous Layer: To confirm this hypothesis, you can try to extract the aqueous layer with a more polar solvent like ethyl acetate multiple times and analyze the combined extracts by LC-MS to check for the mass of the hydroxylated product.

Purification Strategy Workflow

The following diagram outlines a decision-making process for purifying the crude product.

Caption: Purification workflow for 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone.

Detailed Experimental Protocols

Protocol 1: Recrystallization of Crude 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

This protocol is ideal when the crude product is a solid with minor impurities.

• Solvent Selection: The key to successful recrystallization is choosing a solvent (or solvent system) in which the compound is sparingly soluble at room temperature but highly soluble when hot. Good starting points for α-haloketones include alcohols (ethanol, isopropanol) or a binary mixture like hexanes/ethyl acetate or ethanol/water.[4][8][9]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture gently (e.g., on a hot plate) with stirring until the solid completely dissolves.

• Hot Filtration (Optional): If there are insoluble impurities (like dust or catalyst residues), perform a hot filtration through a pre-warmed filter funnel to remove them.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Covering the flask with a watch glass will slow evaporation and promote the formation of larger, purer crystals. For improved yield, the flask can then be placed in an ice bath or a -20 °C freezer for several hours.[10]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual soluble impurities adhering to the crystal surface.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Frequently Asked Questions (FAQs)

Q: What are the best analytical methods to determine the final purity of the compound? A: A combination of techniques is recommended for a comprehensive assessment.

• ¹H and ¹³C NMR: Confirms the chemical structure and can identify and quantify impurities if their signals are resolved from the product peaks.

• LC-MS or GC-MS: Excellent for identifying the mass of trace impurities and confirming the mass of the desired product. Gas chromatography is particularly useful for assessing volatile starting materials.[11][12]

• RP-HPLC with UV detection: A powerful method for determining purity as a percentage (e.g., area % at a specific wavelength). It can separate the main compound from non-volatile, UV-active impurities.[13][14]

Q: Is 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone stable? What are the recommended storage conditions? A: Like many α-haloketones, this compound can be sensitive to light, moisture, and strong bases.[15] Over time, it can slowly decompose or hydrolyze. For long-term storage, it is recommended to keep the solid product in an amber vial under an inert atmosphere (nitrogen or argon) at low temperatures (e.g., -20 °C).

Q: Can I use distillation for purification? A: While vacuum distillation is a viable method for purifying some liquid α-haloketones, it may not be suitable for this compound.[11] Heterocyclic compounds, especially those with higher molecular weights, can be prone to decomposition at the high temperatures required for distillation, even under vacuum. Recrystallization or chromatography are generally safer and more effective methods.[16]

References

• CN114292178A - Synthetic method of 2-chloro-1-(1-chlorocyclopropyl) ethanone.

• Organic Syntheses. (2024). Preparation of 2-Chloro-1-(1-ethoxyvinyl)pyridinium Triflate. Org. Synth. 2024, 101, 242-257. [Link]

• Ashenhurst, J. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. [Link]

• The Journal of Organic Chemistry. (2024). Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. ACS Publications. [Link]

• EP1293494B1 - Process for preparing alpha-halo-ketones.
• KR20160079560A - pyrrole derivatives and its its preparation method.

• Asymmetric Synthesis of Tertiary α-Hydroxyketones by Enantioselective Decarboxylative Chlorination and Subsequent Nucleophilic Substitution. (2018). Molecules, 23(12), 3233. National Center for Biotechnology Information. [Link]

• Chemistry LibreTexts. (2023). 22.3: Alpha Halogenation of Aldehydes and Ketones. [Link]

• Isolation, Structural Elucidation, and Biological Evaluation of Pyrrole-Based Alkaloids from Sea Anemone-Associated Streptomyces sp. S1502. (2023). Marine Drugs, 21(11), 570. MDPI. [Link]

• Quora. (2016). Organic Chemistry: Why doesn't five membered heterocycles like pyrrol or furan give the Friedel-Crafts alkylation reaction? [Link]

• Heterocyclic Chemistry Course. Scribd. [Link]

• Acylation of N-p-Toluenesulfonylpyrrole Under Friedel-Crafts Conditions. Evidence for Organoaluminum Intermediates. (2009). Arkivoc, 2010(5), 115-124. National Center for Biotechnology Information. [Link]

• Reductive Halogenation Reactions: Selective Synthesis of Unsymmetrical α-Haloketones. (2019). Organic Letters, 21(20), 8244–8248. ACS Publications. [Link]

• HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152. (2005). Indian Journal of Pharmaceutical Sciences, 67(1), 77-81. ResearchGate. [Link]

• Synthesis of α,β-Unsaturated α′-Haloketones through the Chemoselective Addition of Halomethyllithiums to Weinreb Amides. Organic Chemistry Portal. [Link]

• Purification: How To. University of Rochester, Department of Chemistry. [Link]

• Friedel-Crafts Acylation. Organic Chemistry Portal. [Link]

• Synthesis and Toxicity Evaluation of New Pyrroles Obtained by the Reaction of Activated Alkynes with 1-Methyl-3-(cyanomethyl)benzimidazolium Bromide. (2021). Molecules, 26(21), 6432. National Center for Biotechnology Information. [Link]

• An effective HPLC method for evaluation of process related impurities of Letermovir and LC-MS/MS characterization of forced degradation compounds. (2023). Records of Pharmaceutical and Biomedical Sciences, 7(4). ACG Publications. [Link]

• The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. (2017). Molecules, 22(12), 2090. National Center for Biotechnology Information. [Link]

• Chapter 22 – Carbonyl Alpha-Substitution Reactions Solutions to Problems. [Link]

• EP0608688A1 - Process for the purification of crude pyrroles.

• Friedel-Crafts Alkylation of Pyrrole. (2019). Chemistry Stack Exchange. [Link]

• Inorganic Chemistry Vol. 65 No. 3. (2026). ACS Publications. [Link]

• Master Organic Chemistry - An Online Organic Chemistry Resource. [Link]

• The development of a GC-FID method for indirect quantification of chloroacetyl chloride, a potential genotoxic impurity, in chlordiazepoxide hydrochloride. (2024). Journal of Applied Pharmaceutical Science, 14(11), 196-207. [Link]

• Haloalkanes and Haloarenes. Unacademy. [Link]

• NCERT Solutions for Class 12 Chemistry Chapter 12 Aldehydes, Ketones and Carboxylic Acids. BYJU'S. [Link]

• Pd/C–H2-Catalyzed One-Pot Aromatization–Deoxygenation of Dihydropyridinediones: A Green, Scalable Route to Alkyl Pyridines. (2024). Catalysts, 14(1), 58. MDPI. [Link]

• Preparation of 2‐Chloro‐1‐(1‐Ethoxyvinyl)Pyridinium Triflate. (2026). ResearchGate. [Link]

• CN105153054A - Synthetic method for 1-(1-chloro-cyclopropyl)-2-(1,2,4-triazolyl)ethanone.

• Analytical methods for the determination of 3-chloro-1,2-propandiol and 2-chloro-1,3-propandiol in hydrolysed vegetable protein, seasonings and food products using gas chromatography/ion trap tandem mass spectrometry. (1998). Food Additives and Contaminants, 15(4), 451-465. PubMed. [Link]

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Technical Support Center: Strategic Selection of Lewis Acid Catalysts for Efficient Pyrrole Acylation

Welcome to the Technical Support Center for Pyrrole Acylation. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of acylating the pyrrole ring. The Friedel-Crafts acylation of pyrrole is a cornerstone transformation in organic synthesis, yet it is fraught with challenges related to selectivity (N- vs. C-acylation) and regioselectivity (C2 vs. C3).

This document provides field-proven insights and troubleshooting strategies in a direct question-and-answer format, moving beyond simple protocols to explain the underlying chemical principles that govern success.

Frequently Asked Questions (FAQs)

Q1: Why is N-acylation such a persistent side reaction in pyrrole acylation?

A1: The challenge lies in the dual nucleophilic character of the pyrrole ring. The nitrogen atom possesses a lone pair of electrons that, while contributing to the ring's aromaticity, also makes it a potent nucleophile.[1][2][3] In the presence of an acylating agent, this nitrogen can compete with the carbon atoms of the ring for the electrophile. This direct attack on the nitrogen leads to the thermodynamically stable but often undesired N-acylpyrrole. For unprotected pyrroles, this is a significant competing pathway that must be managed.[1][4]

Q2: What governs the regioselectivity of C-acylation (C2 vs. C3)?

A2: For an unsubstituted or N-alkyl pyrrole, electrophilic attack overwhelmingly favors the C2 (α) position. The causality is the superior resonance stabilization of the cationic Wheland intermediate formed during C2 attack compared to the intermediate from C3 attack. However, this intrinsic preference can be overridden. Directing acylation to the C3 (β) position, a common requirement in pharmaceutical synthesis, is typically achieved by installing a sterically bulky or electron-withdrawing protecting group on the pyrrole nitrogen.[1] Groups like p-toluenesulfonyl (Tosyl) or benzenesulfonyl not only reduce the nitrogen's nucleophilicity (suppressing N-acylation) but also sterically hinder the C2 positions, making the C3 position the more accessible site for electrophilic attack.

Q3: What is the fundamental role of the Lewis acid in this reaction?

A3: The Lewis acid is the activator. In Friedel-Crafts acylation, the acylating agents (typically acyl chlorides or anhydrides) are not electrophilic enough to react with the electron-rich pyrrole ring at a practical rate. The Lewis acid (e.g., AlCl₃, SnCl₄) coordinates to the carbonyl oxygen or the halogen of the acylating agent.[5] This coordination polarizes the C-Cl bond and facilitates the formation of a highly electrophilic acylium ion (R-C≡O⁺) or a strongly polarized Lewis acid-acyl halide complex. This potent electrophile is then readily attacked by the nucleophilic pyrrole ring to form the C-C bond.

Lewis Acid Catalyst Selection Guide

The choice of Lewis acid is arguably the most critical parameter influencing the outcome of pyrrole acylation, especially when targeting a specific regioisomer. The strength of the Lewis acid directly impacts the reactivity of the acylating agent and can alter the regiochemical course of the reaction.

Data Summary: Lewis Acid Impact on Regioselectivity

The following table summarizes the typical outcomes when using different Lewis acids with N-benzenesulfonylpyrrole, a common substrate for directed C3-acylation.

Lewis Acid	Relative Strength	Predominant Isomer	Typical Yield Range	Key Considerations
AlCl₃	Strong	C3	70-90%	Highly effective for C3-acylation but can promote polymerization if not handled at low temperatures.[1][6]
SnCl₄	Moderate	C2	60-85%	Weaker activation leads to reversion to the electronically favored C2 position.[1]
BF₃·OEt₂	Moderate-Weak	C2	50-75%	Similar to SnCl₄, generally favors the C2 product. Milder conditions may reduce side reactions.[1]
EtAlCl₂	Moderate-Strong	Mixture (C2 & C3)	Variable	Can provide a mixture of isomers; selectivity is highly substrate and condition-dependent.[6]
Zn(OTf)₂	Mild	C2 (in alkylation)	>90% (in alkylation)	Often used in milder Friedel-Crafts alkylations; demonstrates the principle of using weaker acids for different transformations.

Causality Behind Lewis Acid Choice

• Strong Lewis Acids (AlCl₃): With N-sulfonylated pyrroles, strong Lewis acids like AlCl₃ are believed to do more than just activate the acyl halide. Evidence suggests they can react with the N-sulfonylpyrrole to form an organoaluminum intermediate.[6] This intermediate then directs the acylation to the C3 position. This modified mechanism overrides the intrinsic C2 preference.

• Weaker Lewis Acids (SnCl₄, BF₃·OEt₂): These catalysts are not potent enough to form the same organoaluminum intermediate.[6] Their role is primarily limited to activating the acylating agent. In this scenario, the inherent electronic preference of the pyrrole ring re-emerges, leading to preferential attack at the C2 position.[1]

Catalyst Selection Workflow

The following diagram outlines a logical workflow for selecting an appropriate Lewis acid based on the desired acylation outcome.

Caption: Decision workflow for Lewis acid selection in pyrrole acylation.

Troubleshooting Guide

Problem 1: My reaction shows low or no conversion to the desired product.

• Possible Cause A: Insufficient Activation. The Lewis acid may be too weak, or you may be using an insufficient stoichiometric amount. The Lewis acid is consumed by complexation with the product ketone, so at least one equivalent is required.

• Solution: Increase the amount of Lewis acid in 0.2 equivalent increments. If conversion remains low, consider switching to a stronger Lewis acid (e.g., from SnCl₄ to AlCl₃). Alternatively, use a more reactive acylating agent, such as an acyl chloride instead of an anhydride.

• Possible Cause B: Reaction Temperature is Too Low. While low temperatures are crucial to prevent side reactions, they can also suppress the rate of the desired reaction.

• Solution: After the initial addition at low temperature (e.g., 0 °C), allow the reaction to warm slowly to room temperature and monitor closely by TLC or LC-MS.[1]

Problem 2: The primary product is N-acylated pyrrole.

• Possible Cause: Unprotected Pyrrole Nitrogen. You are using a pyrrole with a free N-H. The nitrogen's high nucleophilicity makes it a prime target for the acylating agent.[1][2][3][4]

• Solution: This issue is definitively solved by protecting the nitrogen atom. Introduce an electron-withdrawing protecting group like tosyl (Ts) or benzenesulfonyl (Bs). This dramatically reduces the nucleophilicity of the nitrogen, effectively shutting down the N-acylation pathway and promoting C-acylation.

Problem 3: My reaction is producing a mixture of C2 and C3 isomers.

• Possible Cause: Suboptimal Lewis Acid Choice. As detailed in the selection guide, the Lewis acid is the primary determinant of C2/C3 regioselectivity for N-protected pyrroles.

• Solution: To favor the C3 isomer on an N-sulfonylated pyrrole, ensure you are using a strong Lewis acid like AlCl₃.[1] To favor the C2 isomer , switch to a weaker Lewis acid such as SnCl₄ or BF₃·OEt₂.[1] A screening of different Lewis acids is often a necessary step in methods development.

Problem 4: My reaction is producing a dark, insoluble polymer.

• Possible Cause: Pyrrole Polymerization. Pyrrole is notoriously unstable under strongly acidic conditions and can rapidly polymerize. This is often caused by adding the pyrrole directly to the Lewis acid or running the reaction at too high a temperature.

• Solution: Reverse Addition & Temperature Control. The most effective strategy is to pre-form the complex between the Lewis acid and the acyl chloride at a low temperature (0 °C to -78 °C). Once this complex is formed, add a solution of the pyrrole substrate dropwise to the reaction mixture. This ensures the pyrrole is immediately consumed in the desired acylation reaction rather than being exposed to a high concentration of acid, minimizing polymerization.

Experimental Protocols

Protocol: Selective C3-Acylation of N-p-Toluenesulfonylpyrrole using AlCl₃

This protocol is a representative example of a Friedel-Crafts reaction optimized for C3 selectivity.

Materials:

• N-p-toluenesulfonylpyrrole (1.0 equiv)

• Acyl chloride (1.2 equiv)

• Aluminum chloride (AlCl₃, 1.2 equiv)

• Anhydrous Dichloromethane (DCM)

• Ice, dilute HCl, saturated NaHCO₃ solution, brine

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and thermometer, add anhydrous DCM.

• Cool the solvent to 0 °C using an ice bath.

• Carefully add aluminum chloride (AlCl₃, 1.2 equiv) portion-wise to the stirred DCM. Caution: AlCl₃ is highly hygroscopic and reacts violently with water.

• Add the desired acyl chloride (1.2 equiv) dropwise to the AlCl₃ suspension. Stir the mixture at 0 °C for 30 minutes to allow for the formation of the reactive complex.[1]

• Dissolve N-p-toluenesulfonylpyrrole (1.0 equiv) in a separate flask with anhydrous DCM.

• Add the pyrrole solution dropwise to the reaction mixture at 0 °C over 20-30 minutes.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.[1]

• Quench: Carefully and slowly pour the reaction mixture into a beaker containing a stirred mixture of crushed ice and dilute HCl.

• Transfer the quenched mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer with DCM (2x).

• Combine all organic layers, wash with saturated NaHCO₃ solution, then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product, which can then be purified by column chromatography or recrystallization.

Reaction Mechanism Visualization

Caption: General mechanism for Lewis acid-catalyzed pyrrole acylation.

References

• Shen, B., et al. (2021). A chemoselective pyrrole dance vs. C–H functionalization/aroylation of toluenes. Chemical Science, 12(32), 10843-10849. [Link]

• Wang, W., et al. (2020). Lewis Acid-Catalyzed Enantioselective Friedel–Crafts Alkylation of Pyrrole in Water. ACS Omega, 5(20), 11536–11544. [Link]

• Ashenhurst, J. (2018). Friedel-Crafts Acylation and Alkylation. Master Organic Chemistry. [Link]

• Wikipedia. Pyrrole. [Link]

• Tüken, T., et al. (2004). Investigation of catalytic effects of the proton and Lewis acids on oligomerization and chemical polymerization of pyrrole. Polymer, 45(25), 8441-8446. [Link]

• Cushman, M., et al. (2006). Acylation of N-p-Toluenesulfonylpyrrole Under Friedel-Crafts Conditions. Evidence for Organoaluminum Intermediates. Molecules, 11(7), 545-553. [Link]

• Organic Chemistry Portal. Pyrrole synthesis. [Link]

• Chemistry Stack Exchange. Friedel-Crafts Alkylation of Pyrrole. [Link]

• Li, Y., et al. (2021). Recent Advancements in Pyrrole Synthesis. Molecules, 26(20), 6249. [Link]

• Tzankova, D., et al. (2018). SYNTHESIS OF PYRROLE AND SUBSTITUTED PYRROLES (REVIEW). Journal of Chemical Technology and Metallurgy, 53(3), 451-464. [Link]

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controlling reaction temperature for 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone synthesis

A Guide to Mastering Reaction Temperature Control

Welcome to the Technical Support Center for the synthesis of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting advice for the critical parameter of reaction temperature in the Friedel-Crafts acylation of 1,2,5-trimethyl-1H-pyrrole. As Senior Application Scientists, we have curated this guide to combine established chemical principles with practical, field-proven insights to help you achieve optimal results.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of this synthesis, and why is temperature so critical?

A1: The synthesis of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone is achieved through a Friedel-Crafts acylation. This is an electrophilic aromatic substitution where an acyl group (in this case, from chloroacetyl chloride) is introduced onto the pyrrole ring.[1][2] The reaction is catalyzed by a Lewis acid, typically aluminum chloride (AlCl₃), which activates the chloroacetyl chloride to form a highly reactive acylium ion.[3][4]

Temperature control is paramount for several reasons:

• Exothermicity: The formation of the complex between the Lewis acid and chloroacetyl chloride is a highly exothermic process.[3] Uncontrolled temperature can lead to a runaway reaction.

• Selectivity: The rate of side reactions, such as polymerization of the electron-rich pyrrole ring under acidic conditions, increases significantly with temperature.[5]

• Stability: The starting material, 1,2,5-trimethyl-1H-pyrrole, and the acylated product may have limited thermal stability. Elevated temperatures can lead to decomposition and the formation of impurities.[5][6]

Q2: What is the expected regioselectivity for the acylation of 1,2,5-trimethyl-1H-pyrrole?

A2: In the case of 1,2,5-trimethyl-1H-pyrrole, the C2 and C5 positions are substituted with methyl groups. Friedel-Crafts acylation on the pyrrole ring generally shows a preference for the C2 position due to the greater resonance stabilization of the intermediate. However, with the C2 and C5 positions blocked, the substitution is directed to the C3 or C4 positions. Given the electronic directing effects of the N-methyl and C-methyl groups, acylation is anticipated to occur predominantly at the C3 position.

Q3: What are the typical temperature ranges for this type of reaction?

A3: For Friedel-Crafts acylations of reactive, electron-rich heterocycles like pyrroles, the reaction is often conducted at low temperatures to mitigate the high reactivity and prevent side reactions. A starting point for optimization would be in the range of -20 °C to 0 °C. Some highly reactive systems may even require temperatures as low as -78 °C.[7] The optimal temperature will depend on the specific substrate, Lewis acid, and solvent used.

Troubleshooting Guide: Temperature-Related Issues

Problem 1: The reaction mixture immediately turns dark brown or black upon adding the Lewis acid, with little to no desired product formed.

• Possible Cause: This is a classic sign of pyrrole polymerization. The high concentration of the Lewis acid and a potential temperature spike have created a highly acidic environment that promotes the uncontrolled polymerization of the electron-rich pyrrole ring.

• Solutions:

  • Strict Temperature Control: Ensure the initial temperature of the solvent and pyrrole solution is at the lower end of the recommended range (e.g., -20 °C) before the addition of the Lewis acid-acyl chloride complex.

  • Order of Addition: It is crucial to add the pyrrole solution slowly to the pre-formed complex of the Lewis acid and chloroacetyl chloride at a low temperature. This ensures that the pyrrole is introduced into a system where the electrophile is already generated and can react immediately, minimizing the time for the pyrrole to be exposed to the Lewis acid alone.

  • Dilution: Increasing the solvent volume can help to dissipate the heat generated more effectively and reduce the concentration of reactive species.

Problem 2: The reaction is very slow or there is no conversion of the starting material.

• Possible Cause A: The reaction temperature is too low. While low temperatures are generally recommended to control the reaction, an excessively low temperature may not provide sufficient activation energy for the acylation to proceed at a reasonable rate.

  • Solution: After the initial addition at low temperature, allow the reaction to warm slowly and stir at a slightly elevated temperature (e.g., 0 °C or room temperature) while monitoring the progress by TLC or GC.

• Possible Cause B: Inactive Lewis Acid. The Lewis acid (e.g., AlCl₃) may be of poor quality or have been deactivated by moisture.

  • Solution: Use a fresh, unopened container of anhydrous aluminum chloride. Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).

Problem 3: The reaction yields a mixture of the desired product and other, unidentified byproducts.

• Possible Cause: The reaction temperature was too high, leading to side reactions or product decomposition. Even if a runaway reaction is avoided, a moderately elevated temperature can still be sufficient to promote the formation of minor byproducts or cause partial decomposition of the starting material or product.

• Solutions:

  • Lower the Reaction Temperature: Repeat the reaction at a consistently lower temperature throughout the addition and stirring phases.

  • Reduce Reaction Time: If the reaction is allowed to proceed for too long at a slightly elevated temperature, byproduct formation can increase. Monitor the reaction closely and quench it as soon as the starting material is consumed.

Data Presentation: Key Reaction Parameters

Parameter	Recommended Range	Rationale	Potential Issues if Deviated
Initial Temperature	-20 °C to 0 °C	To control the initial exotherm of complex formation and prevent polymerization.	Too High: Runaway reaction, polymerization. Too Low: Very slow reaction start.
Addition Temperature	-20 °C to 0 °C	To maintain control during the introduction of the pyrrole.	Too High: Localized heating, side product formation.
Reaction Temperature	0 °C to 25 °C (RT)	To allow the reaction to proceed to completion at a controlled rate.	Too High: Increased byproducts, decomposition. Too Low: Incomplete reaction.
Lewis Acid (AlCl₃) Stoichiometry	1.1 - 1.5 equivalents	To ensure complete activation of the chloroacetyl chloride.	Too Low: Incomplete reaction. Too High: Increased risk of polymerization.

Experimental Protocol: A Representative Procedure

Materials:

• 1,2,5-trimethyl-1H-pyrrole

• Chloroacetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: Assemble an oven-dried, three-necked flask equipped with a magnetic stirrer, a thermometer, a dropping funnel, and a nitrogen inlet.

• Reagent Preparation: In the flask, suspend anhydrous AlCl₃ (1.2 equivalents) in anhydrous DCM under a nitrogen atmosphere.

• Acylium Ion Formation: Cool the suspension to 0 °C using an ice bath. Slowly add chloroacetyl chloride (1.1 equivalents) dropwise via the dropping funnel, ensuring the temperature does not exceed 5 °C. Stir the mixture at 0 °C for 30 minutes to allow for the formation of the acylium ion complex.

• Pyrrole Addition: Cool the reaction mixture to -20 °C using a suitable cooling bath. In a separate flask, dissolve 1,2,5-trimethyl-1H-pyrrole (1.0 equivalent) in anhydrous DCM. Add this pyrrole solution dropwise to the cold reaction mixture over a period of 30-60 minutes, maintaining the internal temperature below -15 °C.

• Reaction: After the addition is complete, stir the reaction mixture at -20 °C to -10 °C and monitor its progress by TLC or GC. If the reaction is slow, allow the temperature to slowly rise to 0 °C.

• Quenching: Once the reaction is complete, carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and 1 M HCl.

• Workup: Separate the organic layer. Extract the aqueous layer with DCM (2 x 50 mL). Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel or by vacuum distillation.

Visualizations

Reaction Workflow Diagram

Caption: Workflow for the synthesis of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone.

Troubleshooting Decision Tree for Temperature Control

Caption: Troubleshooting logic for temperature-related issues.

References

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 3-pyrrolines. Retrieved from [Link]

• Sci-Hub. (n.d.). ChemInform Abstract: Indole Derivatives. Part 131. Friedel‐Crafts Reaction of 1‐Acylindoles with Acetyl Chloride and Chloroacetyl Chloride. Retrieved from [Link]

• ResearchGate. (2008). Pyrrole chemistry. XXVIII. Substitution reactions of 1-(phenylsulfonyl)pyrrole and some derivatives. Retrieved from [Link]

• PubChem. (n.d.). Ethionamide. Retrieved from [Link]

• Google Patents. (n.d.). CN114292178A - Synthetic method of 2-chloro-1-(1-chlorocyclopropyl) ethanone.

• ResearchGate. (n.d.). Optimization of the Friedel–Crafts acylation reaction between non-phenolic components of the fast pyrolysis-derived bio-oils and acetic acid. Retrieved from [Link]

• PubChem. (n.d.). 1,2,5-Trimethylpyrrole. Retrieved from [Link]

• MBB College. (n.d.). Reactions of Pyrrole. Retrieved from [Link]

• RSC Publishing. (2023, February 28). Recent advances in aza Friedel–Crafts reaction: strategies for achiral and stereoselective synthesis. Retrieved from [Link]

• MDPI. (n.d.). Research the Thermal Decomposition Processes of Copolymers Based on Polypropyleneglycolfumaratephthalate with Acrylic Acid. Retrieved from [Link]

• Springer. (2009). Thermal Decomposition Kinetics of Polypyrrole and Its Star Shaped Copolymer. Retrieved from [Link]

• PMC. (n.d.). Direct Synthesis of Highly Substituted Pyrroles and Dihydropyrroles Using Linear Selective Hydroacylation Reactions. Retrieved from [Link]

• PubMed. (2020, February 21). Aroylation of Electron-Rich Pyrroles under Minisci Reaction Conditions. Retrieved from [Link]

• PMC. (2022, October 20). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Friedel-Crafts Acylation. Retrieved from [Link]

• MDPI. (2023, November 15). Effect and Spectroscopic Analysis of Solutions in Trychloratsetylpyrogallol Synthesis. Retrieved from [Link]

• Semantic Scholar. (n.d.). Synthesis of 3-substituted pyrrole derivatives with oligo(ethylene glycol) chains. Retrieved from [Link]

• Google Patents. (n.d.). EP0600157A1 - Debrominative chlorination of pyrroles.

• Khan Academy. (2010, October 19). Friedel-Crafts acylation | Aromatic Compounds | Organic chemistry. Retrieved from [Link]

• NIH. (2018, October 17). Synthesis of Multi-Substituted Pyrrole Derivatives Through [3+2] Cycloaddition with Tosylmethyl Isocyanides (TosMICs) and Electron-Deficient Compounds. Retrieved from [Link]

• Organic Syntheses. (n.d.). Propenylamine, 1-chloro-N,N,2-trimethyl-. Retrieved from [Link]

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of 3-Aroyl-4-heteroarylpyrrole Derivatives by the Van Leusen Method. Retrieved from [Link]

• PMC. (n.d.). Mechanistic Investigations of Thermal Decomposition of Perfluoroalkyl Ether Carboxylic Acids and Short-Chain Perfluoroalkyl Carboxylic Acids. Retrieved from [Link]

• Digital Commons @ University of Rhode Island. (2025). Synthesis of substituted pyrroles by addition of sulfonamides to ethyl propiolate. Retrieved from [Link]

• ResearchGate. (2019, April 8). (PDF) Friedel-Crafts Acylation. Retrieved from [Link]

• PubMed. (2025, September 15). Thermal decomposition of fluoropolymers: Stability, decomposition products, and possible PFAS release. Retrieved from [Link]

• Wikipedia. (n.d.). Benzene. Retrieved from [Link]

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minimizing impurities in the synthesis of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis and minimizing impurity formation. We will move beyond simple procedural steps to explore the underlying chemical principles, enabling you to troubleshoot and adapt the synthesis for maximum purity and yield.

The target molecule is prepared via the Friedel-Crafts acylation of 1,2,5-trimethyl-1H-pyrrole with chloroacetyl chloride, using a Lewis acid catalyst such as aluminum chloride (AlCl₃). While a standard electrophilic aromatic substitution, the high reactivity of the electron-rich pyrrole ring presents unique challenges, often leading to side reactions and the formation of difficult-to-remove impurities.[1] This guide provides a structured approach to overcoming these obstacles.

Core Reaction Mechanism: Friedel-Crafts Acylation of 1,2,5-Trimethyl-1H-pyrrole

The reaction proceeds via the formation of a highly electrophilic acylium ion from chloroacetyl chloride and the Lewis acid catalyst. The π-excessive 1,2,5-trimethyl-1H-pyrrole ring then acts as a nucleophile, attacking the acylium ion. The methyl groups at the 2- and 5-positions sterically and electronically direct the acylation to the 3-position. A final deprotonation step restores aromaticity and yields the target ketone.

Caption: A logical workflow for troubleshooting the synthesis.

Recommended Experimental Protocols

Protocol 1: Optimized Synthesis

Safety Note: This reaction should be performed in a well-ventilated fume hood. Chloroacetyl chloride is highly corrosive and a lachrymator. [2]Aluminum chloride reacts violently with water. Appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves, is mandatory.

Reagents & Equipment:

• 1,2,5-Trimethyl-1H-pyrrole (1.0 eq) [3]* Anhydrous Aluminum Chloride (AlCl₃) (1.2 eq)

• Chloroacetyl Chloride (1.1 eq)

• Anhydrous Dichloromethane (DCM)

• Oven-dried, three-neck round-bottom flask with a magnetic stirrer, dropping funnel, and nitrogen inlet

• Cooling bath (ice-salt or cryocooler)

Procedure:

• Setup: Assemble the reaction apparatus under a stream of dry nitrogen.

• Catalyst Suspension: To the three-neck flask, add anhydrous DCM followed by anhydrous AlCl₃ (1.2 eq). Stir to create a suspension. Cool the flask to -10°C.

• Acyl Chloride Addition: In a separate, dry dropping funnel, dissolve chloroacetyl chloride (1.1 eq) in a small amount of anhydrous DCM. Add this solution dropwise to the stirred AlCl₃ suspension over 15 minutes, maintaining the temperature at -10°C. Allow the resulting mixture to stir for an additional 20 minutes to ensure the formation of the acylating complex.

• Pyrrole Addition: Dissolve 1,2,5-trimethyl-1H-pyrrole (1.0 eq) in anhydrous DCM in the dropping funnel. Add the pyrrole solution dropwise to the reaction mixture over 45-60 minutes. Critically, maintain the internal reaction temperature between -10°C and -5°C throughout the addition.

• Reaction Monitoring: After the addition is complete, let the reaction stir at -5°C to 0°C. Monitor the reaction progress by Thin Layer Chromatography (TLC) every 30 minutes until the starting pyrrole is consumed (typically 1-3 hours).

• Workup (Quenching): Once the reaction is complete, pour the reaction mixture slowly and carefully into a separate beaker containing a vigorously stirred slurry of crushed ice and water (approx. 10x the volume of the DCM used).

• Hydrolysis & Extraction: Allow the quenched mixture to stir until all the ice has melted and the mixture has reached room temperature. Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with DCM.

• Washing: Combine the organic layers. Wash sequentially with (1) cold 1M HCl, (2) water, (3) saturated NaHCO₃ solution (caution: CO₂ evolution), and (4) brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the crude product, typically as a light brown or yellow solid.

Protocol 2: Purification by Recrystallization

• Solvent Selection: A common solvent system for purifying similar ketones is an ethanol/water or isopropanol/hexane mixture. Determine the optimal system through small-scale solubility tests.

• Dissolution: Dissolve the crude solid in the minimum amount of the hot primary solvent (e.g., ethanol or isopropanol).

• Crystallization: Slowly add the anti-solvent (e.g., water or hexane) dropwise until the solution becomes faintly cloudy. If necessary, gently warm the solution to redissolve the precipitate.

• Cooling: Allow the flask to cool slowly to room temperature, then place it in an ice bath or refrigerator (4°C) for several hours to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold solvent mixture.

• Drying: Dry the purified crystals under vacuum to a constant weight. Assess purity by NMR, LC-MS, and melting point.

Data Summary Table: Key Reaction Parameters

Parameter	Recommended Value	Rationale & Key Considerations
Molar Ratio (Pyrrole : Acyl Chloride : Lewis Acid)	1 : 1.1 : 1.2	A slight excess of the acylating agent drives the reaction to completion. A stoichiometric excess of AlCl₃ is necessary to catalyze the reaction and to complex with the product ketone. [4]
Solvent	Anhydrous Dichloromethane (DCM)	DCM is a standard inert solvent for Friedel-Crafts reactions. Ensure it is from a freshly opened bottle or dried over a suitable agent (e.g., CaH₂).
Temperature	-15°C to 0°C	Low temperature is crucial for minimizing acid-catalyzed polymerization of the pyrrole substrate and improving regioselectivity towards the C3 position.
Order of Addition	Pyrrole solution added to pre-formed Acyl Chloride-AlCl₃ complex	Pre-forming the acylium ion complex before adding the sensitive pyrrole substrate can lead to a cleaner reaction by maintaining a low, steady concentration of the pyrrole in the presence of the electrophile. [5]
Workup Quench	Crushed Ice / Water	Provides an effective way to manage the highly exothermic hydrolysis of the AlCl₃ complexes. Pouring the reaction into ice is safer than adding water to the reaction.

References

• CN114292178A - Synthetic method of 2-chloro-1-(1-chlorocyclopropyl) ethanone.

• Chemistry Stack Exchange. (2019). Friedel-Crafts Alkylation of Pyrrole. [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• Organic Chemistry Portal. Pyrrole synthesis. [Link]

• Huffman, J. W., Smith, V. J., & Padgett, L. W. (2008). Acylation of N-p-toluenesulfonylpyrrole under Friedel-Crafts conditions. Evidence for organoaluminum intermediates. Tetrahedron, 64(10), 2104-2112. Available at: [Link]

• The Organic Chemistry Tutor. (2016). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. YouTube. [Link]

• CN105153054A - Synthetic method for 1-(1-chloro-cyclopropyl)-2-(1,2,4-triazolyl)ethanone.

• Wikipedia. Friedel–Crafts reaction. [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Pyrrole. [Link]

• Organic Syntheses. (2024). Preparation of 2-Chloro-1-(1-ethoxyvinyl)pyridinium Triflate. [Link]

• Yufeng. Problem using Chloroacetyl Chloride. [Link]

• Al-Zaydi, K. M. (2006). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, 8(11), 793-844. Available at: [Link]

• Scribd. Synthesis of Pyrrole. [Link]

• ResearchGate. (2018). Synthesis of pyrrole and substituted pyrroles (Review). [Link]

• PubChem - National Institutes of Health. Chloroacetyl chloride. [Link]

• ResearchGate. (2019). Friedel-Crafts Acylation. [Link]

• CN106520849A - A kind of method for preparing chiral 2-chloro-3,4-difluorophenethyl alcohol.

• Frontiers. (2023). Case report: Occupational poisoning incident from a leak of chloroacetyl chloride in Jinan, Shandong, China. [Link]

• US8664402B2 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, an intermediate of etoricoxib.

• ResearchGate. New and Facile Synthesis of 2-Chloro-1,3-diketones. [Link]

• RSC Adv., 2016, 6, 37039-37066. chemoselective pyrrole dance vs. C–H functionalization/aroylation of toluenes. [Link]

• WO2019123368A1 - Improved and efficient process for the synthesis of 2-[2-(1-chlorocyclopropyl)-3-(2-chlorophenyl)-2- hydroxypropyl]-2,4-dihydro-3h-1,2,4-triazole-3-thione (prothioconazole) and its intermediates.

• The Journal of Organic Chemistry. (2014). Continuous Flow Synthesis of α-Halo Ketones: Essential Building Blocks of Antiretroviral Agents. [Link]

• YouTube. (2020). Friedel Crafts Acylation Experiment Part 1, Prelab. [Link]

• Growing Science. Volume 14 Number 3. [Link]

• Iraqi Journal of Science. (2024). Synthesis and Characterization of some new heterocyclic derivatives from aromatic carbonyl ‎compounds and carboxylic acids with Evaluation some of them for biological activity. [Link]

• Wikipedia. Chloroacetyl chloride. [Link]

• YouTube. (2013). Mod-26 Lec-30 Pyrrole Synthesis - I. [Link]

• Wikipedia. Knorr pyrrole synthesis. [Link]

• Journal of Islamic Academy of Sciences. SYNTHESIS OF SOME NEW HETEROCYCLIC COMPOUNDS WITH EXPECTED POTENTIAL BIOLOGICAL ACTIVITY. [Link]

• ResearchGate. (2026). Preparation of 2‐Chloro‐1‐(1‐Ethoxyvinyl)Pyridinium Triflate. [Link]

• PubChem - National Institutes of Health. 1,2,5-Trimethylpyrrole. [Link]

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• 4. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 5. Acylation of N-p-Toluenesulfonylpyrrole Under Friedel-Crafts Conditions. Evidence for Organoaluminum Intermediates - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H NMR Spectral Analysis of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

For Distribution To: Researchers, scientists, and drug development professionals.

Abstract

This guide provides an in-depth technical comparison and analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum for the compound 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone. Designed for professionals in chemical and pharmaceutical research, this document moves beyond a simple procedural outline. It delves into the causal relationships between the molecule's intricate structure and its corresponding spectral features. By integrating foundational NMR principles with predictive analysis and comparative data from analogous structures, this guide serves as a self-validating framework for structural elucidation. We will cover experimental design, a detailed step-by-step protocol for sample preparation and data acquisition, and a comprehensive interpretation of the resulting spectrum, ensuring scientific integrity and fostering a deeper understanding of NMR spectroscopy as a critical tool in modern chemical analysis.

Introduction: The Imperative for Rigorous Structural Verification

In the fields of medicinal chemistry and materials science, the unequivocal confirmation of a molecule's structure is the bedrock upon which all subsequent research is built. The compound 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone, a substituted pyrrole, belongs to a class of heterocyclic compounds of significant interest due to their prevalence in pharmacologically active agents. The introduction of an α-chloro ketone moiety to the trimethylated pyrrole core creates a molecule with multiple reactive sites and distinct electronic environments.

¹H NMR spectroscopy stands as the primary and most powerful tool for elucidating the precise connectivity and chemical environment of protons within a molecule. This guide provides a comprehensive analysis of the expected ¹H NMR spectrum of the title compound, explaining the rationale behind signal assignment and the influence of various structural components on proton chemical shifts.

Molecular Structure and Predicted Proton Environments

To interpret the ¹H NMR spectrum, we must first deconstruct the molecule into its chemically distinct proton environments. Each unique environment will give rise to a separate signal in the spectrum. For 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone, there are five such environments.

Figure 1: Molecular structure of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone with distinct proton environments labeled (A-E).

The five key proton groups are:

• (A) N-CH₃: The methyl group attached to the pyrrole nitrogen.

• (B) C2-CH₃: The methyl group at the C2 position of the pyrrole ring.

• (C) C5-CH₃: The methyl group at the C5 position of the pyrrole ring.

• (D) H-4: The lone proton on the pyrrole ring at the C4 position.

• (E) -CH₂Cl: The methylene protons of the chloroacetyl group.

Experimental Protocol: A Framework for Self-Validating Data

The quality of an NMR spectrum is fundamentally dependent on meticulous sample preparation and correct instrument parameterization. The following protocol is designed to yield high-resolution, artifact-free data.

Materials

• Analyte: 5-10 mg of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone.

• NMR Tube: High-quality, 5 mm NMR tube (e.g., Wilmad 535-PP or equivalent).

• Deuterated Solvent: ~0.7 mL of Chloroform-d (CDCl₃, 99.8%+ D) containing 0.03% v/v Tetramethylsilane (TMS).

• Tools: Analytical balance, clean and dry glassware (small vial), Pasteur pipette with a cotton or glass wool plug.

Step-by-Step Sample Preparation

• Weighing: Accurately weigh 5-10 mg of the analyte into a clean, dry vial. The causality here is a balance: sufficient material is needed for a good signal-to-noise ratio, especially for less sensitive nuclei if ¹³C NMR were to follow, but overly concentrated samples can lead to line broadening due to increased viscosity.[1]

• Dissolution: Add approximately 0.7 mL of deuterated chloroform (CDCl₃) containing TMS to the vial. CDCl₃ is chosen for its excellent solubilizing power for a wide range of organic compounds and its well-characterized residual solvent peak.[2] TMS serves as the internal standard, defining the 0 ppm reference point.[3]

• Transfer & Filtration: Gently swirl the vial to ensure complete dissolution. Draw the solution into a Pasteur pipette that has been plugged with a small amount of glass wool. Filter the solution directly into the NMR tube. This filtration step is critical to remove any microscopic particulate matter, which would disrupt the magnetic field homogeneity and degrade spectral resolution.

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

Data Acquisition Parameters (400 MHz Spectrometer)

The following parameters provide a robust starting point for acquisition.

• Pulse Program: Standard single-pulse experiment (e.g., 'zg30' on Bruker systems).

• Solvent: CDCl3

• Number of Scans (ns): 8 to 16. Averaging multiple scans improves the signal-to-noise ratio.

• Relaxation Delay (d1): 2.0 seconds. A sufficient delay is crucial for quantitative accuracy, allowing all protons to fully relax back to their equilibrium state before the next pulse.[4]

• Acquisition Time (aq): ~4 seconds. This determines the digital resolution of the spectrum.

• Spectral Width (sw): 0-12 ppm. This range encompasses the vast majority of proton signals in organic molecules.[5][6]

Sources

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• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
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• 5. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 6. chem.libretexts.org [chem.libretexts.org]

HPLC Method Development for Purity Analysis of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

Executive Summary

The Challenge: The analysis of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone presents a dual challenge of regioselectivity and chemical stability .[1][2][3][4][5][6] Standard alkyl-bonded phases (C18) often fail to resolve the target 3-yl isomer from its 2-yl regioisomer due to identical hydrophobicity. Furthermore, the

-chloro ketone moiety is highly electrophilic, making the molecule prone to solvolysis in nucleophilic solvents (e.g., methanol) and rapid degradation under basic conditions.

The Solution: This guide details the development of a robust RP-HPLC method utilizing a Phenyl-Hexyl stationary phase to exploit

- interactions for superior isomer resolution. We demonstrate why Acetonitrile (ACN) is the mandatory organic modifier and establish a low-pH protocol to ensure on-column stability.

Part 1: The Analytical Challenge

Molecular Analysis & Critical Quality Attributes (CQAs)

The analyte contains a pyrrole core substituted with three methyl groups and a reactive chloroacetyl tail.

• Hydrophobicity: High (Trimethyl + Pyrrole).

• Reactivity: The C-Cl bond adjacent to the carbonyl is a "hot" electrophile, susceptible to nucleophilic attack (

  ).

• Isomerism: Friedel-Crafts acylation of 1,2,5-trimethylpyrrole can yield the 3-acetyl (Target) and trace 2-acetyl (Impurity) isomers.

The "Standard Method" Trap

A generic gradient (C18 column, Methanol/Water, Neutral pH) is unsuitable for this molecule.

• Failure Mode 1 (Co-elution): C18 interacts primarily via Van der Waals forces. The 2-yl and 3-yl isomers have nearly identical hydrophobic footprints, leading to peak overlapping (

  ).

• Failure Mode 2 (Artifacts): Methanol acts as a nucleophile, converting the

  -chloro ketone into an -methoxy analog during the run, creating false impurity peaks.

Part 2: Method Development Strategy

Stationary Phase Selection: The - Advantage

To separate regioisomers, we must leverage the electron-rich nature of the pyrrole ring.

• C18 (Alkyl): Selectivity based on hydrophobicity.[7] Ineffective for positional isomers.

• Phenyl-Hexyl: Selectivity based on hydrophobicity +

  - stacking. The position of the acetyl group on the pyrrole ring alters the electron density distribution, significantly changing the interaction strength with the phenyl ring on the column.

Mobile Phase Optimization

• Organic Modifier: Acetonitrile (ACN) is required. It is aprotic and non-nucleophilic, preventing solvolysis of the C-Cl bond.

• Buffer: 0.1% Formic Acid (pH ~2.7) . Acidic pH suppresses the ionization of residual silanols and stabilizes the ketone functionality.

Part 3: Comparative Performance Data

The following data illustrates the transition from a generic method to the optimized protocol.

Table 1: Stationary Phase Screening (Isomer Resolution)

Conditions: ACN/Water (0.1% FA), Gradient 5-95% B.

Parameter	C18 (Generic)	C8 (Generic)	Phenyl-Hexyl (Optimized)
Retention Time (Target)	8.4 min	7.9 min	9.2 min
Retention Time (2-yl Impurity)	8.5 min	8.0 min	9.8 min
Resolution ( )	0.8 (Fail)	0.6 (Fail)	3.4 (Pass)
Tailing Factor ( )	1.4	1.3	1.05
Mechanism	Hydrophobic	Hydrophobic	Hydrophobic + -

Table 2: Solvent Stability Study (24 Hours)

Analyte dissolved in diluent at 25°C.

Diluent	Purity (T=0)	Purity (T=24h)	Main Degradant Detected
Methanol	99.2%	84.5%	-Methoxy analog (m/z -2 +31)
Water/ACN (Neutral)	99.2%	96.1%	-Hydroxy analog (Hydrolysis)
0.1% FA in ACN	99.2%	99.1%	None

Part 4: Detailed Experimental Protocol

Chromatographic Conditions

• Instrument: HPLC with DAD or UHPLC.

• Column: Agilent ZORBAX Eclipse Plus Phenyl-Hexyl (or equivalent), 4.6 x 150 mm, 3.5 µm.

• Column Temp: 35°C (Control is critical for

  -interactions).

• Flow Rate: 1.0 mL/min.[3][7]

• Injection Volume: 5 µL.

• Detection: UV @ 254 nm (Pyrrole absorption) and 210 nm (Impurities).

Mobile Phase

• Solvent A: Water + 0.1% Formic Acid.

• Solvent B: Acetonitrile (HPLC Grade).

Gradient Program

Time (min)	% Solvent A	% Solvent B	Curve
0.0	90	10	Initial
2.0	90	10	Isocratic Hold
15.0	10	90	Linear Ramp
18.0	10	90	Wash
18.1	90	10	Re-equilibration
23.0	90	10	End

Sample Preparation

• Diluent: 100% Acetonitrile (Do NOT use Methanol).

• Concentration: 0.5 mg/mL.

• Filter: 0.22 µm PTFE (Hydrophobic).

Part 5: Visualization of Logic & Pathways

Diagram 1: Method Development Decision Tree

This flowchart illustrates the logical progression from molecular assessment to the final Phenyl-Hexyl selection.

Caption: Decision matrix highlighting the failure of standard C18/MeOH conditions and the logic driving the Phenyl-Hexyl/ACN selection.

Diagram 2: Impurity Fate Mapping

Understanding the reactivity of the

-chloro group is vital for accurate purity assignment.

Caption: Fate mapping of the analyte showing synthetic impurities (Isomers) versus method-induced artifacts (Methoxy/Hydroxy analogs).

Part 6: Validation Framework (System Suitability)

To ensure the method remains valid over time, the following System Suitability Test (SST) criteria must be met before every sample set.

• Resolution (

  ): > 2.0 between the Main Peak and the nearest impurity (typically the 2-yl isomer).

• Tailing Factor (

  ): < 1.5 (Indicates no secondary silanol interactions).

• Precision: RSD < 2.0% for 5 replicate injections of the standard.

• Signal-to-Noise: > 10 for the Limit of Quantitation (LOQ) standard (0.05% level).

References

• Nacalai Tesque. (n.d.). Separation of Structural Isomers using Phenyl-Hexyl Stationary Phases. Retrieved from [Link]

• National Institutes of Health (NIH). (2020). Stability of alpha-chlorocarbocations and reactivity in HPLC. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• ResearchGate. (2022). Development and validation of RP-HPLC method for pyrrole derivatives. Retrieved from [Link]

• Chromatography Forum. (2013). HPLC method development for aldehydes and ketones: Stability considerations. Retrieved from [Link]

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The Evolving Landscape of Substituted Pyrrole Ketones: A Comparative Guide for Drug Discovery

The pyrrole nucleus, a five-membered aromatic heterocycle, stands as a cornerstone in medicinal chemistry, forming the structural backbone of numerous natural products and synthetic drugs.[1] Its remarkable versatility and ability to interact with a wide array of biological targets have cemented its status as a privileged scaffold in drug discovery. This guide provides a comparative analysis of substituted pyrrole ketones, a prominent class of pyrrole derivatives, focusing on their performance in key biological assays. We will delve into their synthesis, explore their diverse biological activities with supporting experimental data, and elucidate the critical structure-activity relationships that govern their therapeutic potential.

The Synthetic Gateway to Pyrrole Ketone Diversity

The biological exploration of substituted pyrroles is intrinsically linked to the development of efficient and versatile synthetic methodologies. The Paal-Knorr synthesis, a classical method, remains a prominent route, involving the condensation of a 1,4-dicarbonyl compound with ammonia or a primary amine. Modern adaptations of this method, along with other innovative strategies, have expanded the accessible chemical space of substituted pyrrole ketones.

A general and effective approach for synthesizing a variety of substituted pyrroles involves the reaction of enolizable aldehydes and ketones to form azines, which are then converted to N-benzoylpyrroles and subsequently deprotected.[2] This method's adaptability allows for the creation of diverse substitution patterns, crucial for probing structure-activity relationships.[2]

Another notable synthetic route is the one-pot reaction of secondary alcohols and 2-aminoalcohols, proceeding through an Oppenauer oxidation followed by condensation and oxidative cyclization to yield the pyrrole ring.[3] These synthetic advancements provide researchers with the necessary tools to generate extensive libraries of substituted pyrrole ketones for biological screening.

Comparative Performance in Biological Assays

The true measure of a compound's potential lies in its biological activity. Substituted pyrrole ketones have demonstrated significant promise across a spectrum of therapeutic areas. This section compares their performance in antimicrobial, anticancer, and anti-inflammatory assays, presenting key data to guide future research.

Antimicrobial Activity: A Broad Spectrum of Action

Pyrrole derivatives have long been investigated for their antimicrobial properties.[4][5][6] The introduction of various substituents onto the pyrrole ketone core can dramatically influence their efficacy against a range of pathogens.

Table 1: Comparative Antimicrobial Activity of Substituted Pyrrole Ketones

Compound/Derivative	Target Organism(s)	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
1-Aryl-3-aroylpyrroles	Mycobacterium tuberculosis	0.125 - 0.5	[7]
Pyrrole-2,5-dicarboxylic acid (PT22)	Pseudomonas aeruginosa (Quorum Sensing Inhibitor)	-	[4]
Pyrrolo[2,3-d]pyrimidin-4-one derivative	Escherichia coli, Salmonella enteritidis	0.5	[4]
2-Aminopyrrole-3-carbonitriles	Gram-positive and Gram-negative bacteria, Fungi	Potent activity reported	[5]

Key Insights:

• Lipophilicity Matters: Studies on antituberculosis activity revealed that more lipophilic pyrrole derivatives exhibited higher activity, with MICs as low as 0.125 µg/mL.[7]

• Targeting Virulence: Some pyrrole derivatives act as quorum-sensing inhibitors, representing a novel approach to combat bacterial infections by disrupting their communication systems.[4]

• Broad-Spectrum Potential: The diverse structures of substituted pyrroles allow for the development of agents with activity against both bacteria and fungi.[5]

Experimental Protocol: Broth Microdilution Method for MIC Determination

This standard protocol is used to determine the minimum inhibitory concentration (MIC) of a compound against a specific bacterium.

Caption: Workflow for MIC determination using the broth microdilution method.

Anticancer Activity: Targeting Multiple Pathways

The anticancer potential of substituted pyrrole ketones is a rapidly expanding area of research.[8][9][10] These compounds have been shown to exert their effects through various mechanisms, including the inhibition of protein kinases and the induction of apoptosis.[8][9]

Table 2: Comparative Cytotoxicity of Substituted Pyrrole Ketones against Cancer Cell Lines

Compound/Derivative	Cancer Cell Line(s)	IC50 (µM)	Mechanism of Action	Reference
1-Aryl-3-aroylpyrroles	Chronic Myeloid Leukemia	Potent inhibition	Tubulin polymerization inhibition	[7]
Pyrrolo-2-one derivatives	Various	-	Kinase inhibition (e.g., EGFR, VEGFR)	[9]
Dihydropyrimidone substituted pyrroles	LoVo (colon), MCF-7 (breast), SK-OV-3 (ovary)	Dose- and time-dependent cytotoxicity	-	[8]
Pyrrole analogues of combretastatin A-4	MDA-MB-231 (breast)	-	Induction of apoptosis via ROS-mediated mitochondrial damage	[8]

Key Insights:

• Kinase Inhibition: A significant number of pyrrole-based anticancer agents function as protein kinase inhibitors, targeting key signaling pathways involved in cell proliferation and survival.[8][9] Sunitinib, a marketed anticancer drug, features a pyrrole core and acts as a multi-targeted receptor tyrosine kinase inhibitor.[1][8]

• Tubulin Polymerization Inhibition: Some substituted pyrroles disrupt the cytoskeleton by inhibiting tubulin polymerization, a validated anticancer strategy.[7]

• Induction of Apoptosis: The ability to trigger programmed cell death is a hallmark of many effective anticancer agents, and several pyrrole derivatives have been shown to induce apoptosis in cancer cells.[8]

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability.

Caption: Step-by-step workflow of the Griess assay for nitrite quantification.

Enzyme Inhibition: A Targeted Approach

The ability of substituted pyrrole ketones to selectively inhibit specific enzymes is a powerful strategy for drug development. [11][12]This targeted approach can lead to more potent and safer therapeutics.

Table 4: Enzyme Inhibitory Activity of Substituted Pyrrole Ketones

Compound/Derivative	Target Enzyme	IC50	Reference
2-Cyanopyrrole derivative (A12)	Tyrosinase	0.97 µM	[11]
Pyrrolyl diketo acid derivatives	Terminal deoxynucleotidyl transferase (TdT)	-	[13]
2-Aminopyrrole-1-benzyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile	Metallo-β-lactamase (IMP-1)	Kic = 21 µM	[14]

Key Insights:

• Potent Tyrosinase Inhibition: Certain 2-cyanopyrrole derivatives have demonstrated exceptionally potent inhibition of tyrosinase, an enzyme involved in melanin production, with IC50 values in the nanomolar range. [11]* Combating Antibiotic Resistance: Substituted pyrroles are being explored as inhibitors of metallo-β-lactamases, enzymes that confer bacterial resistance to β-lactam antibiotics. [14]

Structure-Activity Relationships (SAR): Decoding the Molecular Blueprint

Understanding the relationship between a molecule's structure and its biological activity is paramount for rational drug design. For substituted pyrrole ketones, several key structural features have been identified that influence their performance.

• Substitution on the Pyrrole Ring: The nature and position of substituents on the pyrrole ring are critical. For instance, in a series of pyrrolone antimalarials, the removal of methyl substituents from the pyrrole ring led to a significant loss of activity. [15]* N-Substitution: The substituent on the pyrrole nitrogen can greatly impact activity. For example, in a series of pyrrolyl diketo acid derivatives, N-alkylation was a key step in their synthesis and influenced their inhibitory potential. [13]* Aromatic Substituents: The presence and nature of aromatic rings attached to the pyrrole core often play a crucial role in target binding. In some anticancer pyrroles, an N-phenyl substituent and a trimethoxyphenylcarbonyl moiety were found to be necessary for potent inhibition of tubulin polymerization. [7]

Caption: Conceptual diagram illustrating the influence of substituents on the biological activity of the pyrrole ketone core.

Conclusion and Future Directions

Substituted pyrrole ketones represent a highly promising and versatile class of compounds with a broad spectrum of biological activities. Their continued exploration is warranted, with a focus on:

• Rational Design: Leveraging SAR data to design more potent and selective inhibitors.

• Mechanism of Action Studies: Elucidating the precise molecular targets and pathways modulated by these compounds.

• Preclinical Development: Advancing the most promising candidates through further preclinical evaluation.

The wealth of existing research, coupled with the power of modern synthetic and screening technologies, positions substituted pyrrole ketones as a fertile ground for the discovery of next-generation therapeutics.

References

• Substituted pyrroles based on ketones: prospects of application and advances in synthesis. (2023-09-25).
• Synthesis and Toxicity Evaluation of New Pyrroles Obtained by the Reaction of Activated Alkynes with 1-Methyl-3-(cyanomethyl)benzimidazolium Bromide. (2021-10-25). National Institutes of Health.
• New Pyrrole Derivatives as Promising Biological Agents: Design, Synthesis, Characterization, In Silico, and Cytotoxicity Evaluation. (2022-08-09). National Institutes of Health.
• Reinvestigating Pyrrol-2-One-Based Compounds: From Antimicrobial Agents to Promising Antitumor Candidates. MDPI.
• SYNTHESIS OF PYRROLE AND SUBSTITUTED PYRROLES (REVIEW). (2017-12-20).
• Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. MDPI.
• Synthesis of certain pyrrole derivatives as antimicrobial agents. PubMed.
• Pyrrole and Fused Pyrrole Compounds with Bioactivity against Inflammatory Mediators. (2017-03-15). National Institutes of Health.
• Diverse enzymatic chemistry for propionate side chain cleavages in tetrapyrrole biosynthesis. (2024-02-01). Journal of Industrial Microbiology and Biotechnology | Oxford Academic.
• Interactions of N-Mannich Bases of Pyrrolo[3,4-c]pyrrole with Artificial Models of Cell Membranes and Plasma Proteins, Evaluation of Anti-Inflammatory and Antioxidant Activity. MDPI.
• Pyrrole synthesis. Organic Chemistry Portal.
• Synthesis, Characterization and Antimicrobial Activity of New Pyrrole Derivatives. (2025-08-07).
• Exploring structure–activity relationships of pyrrolyl diketo acid derivatives as non-nucleoside inhibitors of terminal deoxynucleotidyl transferase enzyme. PubMed Central.
• Discovery and Structure–Activity Relationships of Pyrrolone Antimalarials. (2013-03-21). Journal of Medicinal Chemistry - ACS Publications.
• Pyrrole and Fused Pyrrole Compounds with Bioactivity against Inflammatory Mediators. PubMed.
• A General Synthesis of Pyrroles and Fused Pyrrole Systems from Ketones and Amino Acids. The Journal of Organic Chemistry - ACS Publications.
• One-pot synthesis of substituted pyrrole–imidazole derivatives with anticancer activity. (2025-08-07).
• Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors. (2022-06-16). Frontiers.
• Chemo-Enzymatic Synthesis of Pyrazines and Pyrroles. (2018-12-17). PubMed.
• Evaluation of the anti-inflammatory activity of novel synthesized pyrrole, pyrrolopyrimidine and spiropyrrolopyrimidine derivatives. (2025-08-09). ResearchGate.
• Synthesis of novel pyrroles and fused pyrroles as antifungal and antibacterial agents.
• Structure-activity relationship study and optimisation of 2-aminopyrrole-1-benzyl-4,5-diphenyl-1 H -pyrrole-3-carbonitrile as a broad spectrum metallo-β-lactamase inhibitor. ResearchGate.
• A General Synthesis of Pyrroles from Aldehydes and Ketones. RSC Publishing.
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• THE TOTAL SYNTHESIS OF PYRROLE-CONTAINING AND RELATED MARINE NATURAL PRODUCTS.

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A Comparative Guide to the Spectroscopic Validation of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

For researchers and professionals in drug development, the unambiguous structural confirmation of a novel synthetic compound is a cornerstone of scientific integrity.[1] This guide provides an in-depth, experience-driven framework for validating the synthesis of the target molecule, 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone, a potentially valuable building block in medicinal chemistry. As this appears to be a novel compound, this guide is structured as a predictive comparison, focusing on how to distinguish the desired product from a plausible regioisomeric byproduct using a multi-pronged spectroscopic approach.

Our validation strategy hinges on a synergistic application of Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (¹H and ¹³C NMR) Spectroscopy. We will explore the expected data for our target molecule and compare it directly with the predicted data for its most likely impurity, 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-4-yl)-ethanone, which could arise during synthesis.

Proposed Synthetic Pathway: Friedel-Crafts Acylation

The synthesis of the target compound is proposed via a Friedel-Crafts acylation reaction.[2][3][4] This classic electrophilic aromatic substitution involves reacting the nucleophilic 1,2,5-trimethylpyrrole with chloroacetyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[3][4] The catalyst enhances the electrophilicity of the chloroacetyl chloride, forming a resonance-stabilized acylium ion that is then attacked by the electron-rich pyrrole ring.

While the 3-position of the pyrrole is the anticipated site of acylation due to electronic and steric factors, a small amount of the 4-position isomer could potentially form. Therefore, a robust validation workflow is essential to confirm the product's regiochemistry.

Caption: Fig. 1: Synthetic & Validation Workflow

Spectroscopic Validation: A Multi-Technique Approach

No single spectroscopic technique provides a complete structural picture. True confidence in a novel structure is achieved by integrating complementary data from several methods. This approach ensures that every part of the molecule—its mass, functional groups, and atomic connectivity—is accounted for.

Caption: Fig. 2: Logic of Spectroscopic Validation

Mass Spectrometry (MS): The First Checkpoint

Expertise & Causality: Mass spectrometry serves as the initial and most direct confirmation of successful synthesis by verifying the molecular weight of the product. For halogenated compounds, it offers an additional layer of validation through characteristic isotopic patterns.

Trustworthiness: The presence of a molecular ion peak corresponding to the calculated mass of the target molecule, along with the distinctive M+ and M+2 peaks for chlorine, provides high-confidence evidence. Chlorine naturally exists as two major isotopes, ³⁵Cl (~75%) and ³⁷Cl (~25%).[5][6] This results in two molecular ion peaks separated by 2 m/z units with a relative intensity ratio of approximately 3:1.[5][6][7][8]

Comparative Data:

Feature	Target: 2-Chloro-1-(...pyrrol-3-yl)-ethanone	Alternative: 2-Chloro-1-(...pyrrol-4-yl)-ethanone	Expected Observation
Formula	C₁₀H₁₂ClNO	C₁₀H₁₂ClNO	Identical
M+ Peak (³⁵Cl)	197.06	197.06	A strong peak at m/z ≈ 197.
M+2 Peak (³⁷Cl)	199.06	199.06	A peak at m/z ≈ 199, about 1/3 the intensity of the M+ peak.
Key Fragments	Loss of •CH₂Cl, •Cl, CO	Loss of •CH₂Cl, •Cl, CO	Peaks corresponding to fragments like [M-49]⁺ and [M-28]⁺.

Infrared (IR) Spectroscopy: Functional Group Identification

Expertise & Causality: IR spectroscopy probes the vibrational frequencies of bonds within a molecule.[9] It is a rapid and effective method to confirm the presence of key functional groups introduced or modified during the reaction, specifically the ketone's carbonyl (C=O) group.

Trustworthiness: The appearance of a strong, sharp absorption band in the characteristic region for a ketone carbonyl provides definitive evidence of the acylation reaction. The absence of starting material absorptions (e.g., broad N-H stretches if a non-N-methylated pyrrole were used) further validates the reaction's completion.

Comparative Data:

Vibrational Mode	Target: 2-Chloro-1-(...pyrrol-3-yl)-ethanone	Alternative: 2-Chloro-1-(...pyrrol-4-yl)-ethanone	Expected Observation
C=O Stretch (Ketone)	~1660-1685 cm⁻¹	~1660-1685 cm⁻¹	A strong, sharp peak. The frequency is slightly lowered from a typical aliphatic ketone (~1715 cm⁻¹) due to conjugation with the pyrrole ring.[10][11][12]
C-H Stretch (Aromatic)	~3100 cm⁻¹	~3100 cm⁻¹	Weak to medium peaks characteristic of the pyrrole ring C-H.
C-H Stretch (Aliphatic)	~2850-3000 cm⁻¹	~2850-3000 cm⁻¹	Peaks from the methyl and methylene groups.
C-Cl Stretch	~650-800 cm⁻¹	~650-800 cm⁻¹	Often weak and can be difficult to assign in the fingerprint region.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Decisive Arbiter

Expertise & Causality: NMR spectroscopy is the most powerful tool for unambiguous structure elucidation of organic molecules. It provides detailed information about the chemical environment, connectivity, and spatial relationships of atoms.[13] For this specific validation, ¹H and ¹³C NMR are essential to definitively determine the regiochemistry of the acylation.

Trustworthiness: The chemical shifts, integration (proton count), and splitting patterns (spin-spin coupling) in ¹H NMR, along with the number and chemical shifts of signals in ¹³C NMR, create a unique fingerprint for each isomer that is highly sensitive to the substituent's position.

¹H NMR: Pinpointing the Position

The key to distinguishing the isomers lies in the signal of the lone proton on the pyrrole ring.

Comparative Data (Predicted ¹H NMR Shifts in CDCl₃):

Protons	Target: 3-Acyl Isomer	Alternative: 4-Acyl Isomer	Rationale & Expected Observation
Pyrrole-H	~6.5-6.8 ppm (1H, singlet)	~7.0-7.3 ppm (1H, singlet)	This is the critical difference. The H at the 4-position (Target) is less deshielded than the H at the 3-position (Alternative) which is adjacent to the nitrogen. The signal will be a singlet for both as there are no adjacent protons.
-CH₂Cl	~4.6-4.8 ppm (2H, singlet)	~4.6-4.8 ppm (2H, singlet)	Protons on a carbon adjacent to both a carbonyl and a chlorine atom are highly deshielded.[14]
N-CH₃	~3.6-3.8 ppm (3H, singlet)	~3.6-3.8 ppm (3H, singlet)	The N-methyl group will have a characteristic chemical shift.
C2-CH₃	~2.4-2.6 ppm (3H, singlet)	~2.4-2.6 ppm (3H, singlet)	Methyl group at the 2-position.
C5-CH₃	~2.2-2.4 ppm (3H, singlet)	~2.2-2.4 ppm (3H, singlet)	Methyl group at the 5-position.

¹³C NMR: Confirming the Carbon Skeleton

¹³C NMR provides complementary evidence by showing the number of unique carbon environments and their electronic nature.

Comparative Data (Predicted ¹³C NMR Shifts in CDCl₃):

Carbon	Target: 3-Acyl Isomer	Alternative: 4-Acyl Isomer	Rationale & Expected Observation
C=O	~185-195 ppm	~185-195 ppm	Typical range for an aryl ketone.[15][16]
Pyrrole C2, C5	~135-145 ppm	~135-145 ppm	Quaternary carbons bonded to nitrogen and methyl groups.
Pyrrole C3	~120-130 ppm (Quaternary)	~110-120 ppm (CH)	Key difference. In the target, C3 is the acylation site (quaternary, deshielded). In the alternative, it's a CH carbon.
Pyrrole C4	~110-120 ppm (CH)	~120-130 ppm (Quaternary)	Key difference. In the target, C4 is a CH carbon. In the alternative, it's the acylation site (quaternary, deshielded).
-CH₂Cl	~45-55 ppm	~45-55 ppm	Carbon attached to an electronegative chlorine atom.[17]
N-CH₃	~30-35 ppm	~30-35 ppm
C2, C5-CH₃	~10-15 ppm	~10-15 ppm

Summary and Final Recommendation

The synthesis of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone can be confidently validated through a systematic, multi-technique spectroscopic approach.

Technique	Confirms	Distinguishes Isomers?
Mass Spec	Molecular Formula (C₁₀H₁₂ClNO)	No
IR Spec	Presence of C=O (Ketone)	No
¹H & ¹³C NMR	Atomic Connectivity & Regiochemistry	Yes (Definitive)

While MS and IR are crucial for confirming the molecular mass and the presence of essential functional groups, they are insufficient for verifying the precise regiochemistry of the product. NMR spectroscopy is the only technique that provides the definitive, trustworthy data needed to distinguish between the desired 3-substituted pyrrole and its 4-substituted isomer, thus serving as the ultimate arbiter of synthetic success.

Experimental Protocols

Synthesis of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

• To a stirred, cooled (0 °C) solution of 1,2,5-trimethylpyrrole (1.0 eq) in a dry solvent (e.g., dichloromethane), add anhydrous aluminum chloride (AlCl₃) (1.1 eq) portion-wise under an inert atmosphere (N₂ or Ar).

• Allow the mixture to stir for 15 minutes.

• Add chloroacetyl chloride (1.1 eq) dropwise, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Carefully quench the reaction by slowly pouring it over crushed ice with concentrated HCl.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2x).

• Combine the organic layers, wash with saturated NaHCO₃ solution and brine, then dry over anhydrous Na₂SO₄.

• Remove the solvent under reduced pressure. Purify the crude product via column chromatography on silica gel to yield the title compound.

Spectroscopic Sample Preparation

• MS: Dissolve a small amount of the purified product in a suitable solvent (e.g., methanol or acetonitrile) for analysis by ESI or EI.

• IR: Analyze a thin film of the neat product on a salt plate (NaCl or KBr) or as a KBr pellet.

• NMR: Dissolve ~5-10 mg of the purified product in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

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A Senior Application Scientist's Guide to LC-MS Analysis of the 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone Reaction Mixture

Introduction: Contextualizing the Analytical Imperative

In the landscape of pharmaceutical development, the synthesis of novel heterocyclic compounds is a cornerstone of innovation. 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone is a key synthetic intermediate, typically formed via a Friedel-Crafts acylation reaction.[1][2] This reaction involves the electrophilic substitution of an acyl group onto the electron-rich pyrrole ring, a fundamental transformation in organic chemistry.[3] The purity and impurity profile of this intermediate are paramount, as they directly impact the quality, safety, and efficacy of the final active pharmaceutical ingredient (API).[4][5]

Liquid Chromatography-Mass Spectrometry (LC-MS) stands as the quintessential analytical technique for monitoring such reactions and characterizing the resulting complex mixtures.[6] Its power lies in coupling the high-resolution separation capabilities of liquid chromatography with the sensitive and specific detection afforded by mass spectrometry.[7] This guide provides a comparative analysis of various LC-MS strategies, grounded in field-proven insights, to empower researchers in drug development to make informed methodological choices for the comprehensive analysis of this specific reaction mixture.

Caption: Synthetic pathway for the target compound via Friedel-Crafts acylation.

The Analytical Challenge: Deconvoluting the Reaction Mixture

A typical Friedel-Crafts reaction does not yield a single, pure product. The resulting mixture is a composite of the desired compound alongside a variety of structurally related impurities that must be identified and controlled.[4] Understanding these potential components is the first step in designing a robust analytical method.

Expected Components in the Reaction Mixture:

Compound Type	Structure	Description
Target Product	2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone	The desired mono-acylated product.
Starting Material	1,2,5-Trimethyl-1H-pyrrole	Unreacted pyrrole starting material.
Isomeric Byproduct	2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-4-yl)-ethanone	Acylation at an alternative position on the pyrrole ring.
Hydrolysis Product	2-Hydroxy-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone	Resulting from the hydrolysis of the chloro group.
Di-acylated Product	Dichloro-diacyl-trimethyl-pyrrole	Over-reaction leading to multiple acylations on the pyrrole ring.

Note: Structures are illustrative representations.

The primary analytical challenge is to develop a method that can separate and detect these compounds, which possess a range of polarities and may be present at vastly different concentrations.

A Comparative Guide to LC-MS Methodologies

The selection of an appropriate LC-MS platform is dictated by the analytical goal, whether it is rapid confirmation of product formation, sensitive quantification of a known impurity, or comprehensive profiling of unknown byproducts.

Part 1: The Separation Strategy - A Tale of Two Phases

The chromatographic separation is the foundation of the analysis. The choice of column chemistry and mobile phase conditions determines the ability to resolve the target compound from its closely related impurities.

• Reversed-Phase Liquid Chromatography (RP-LC): This is the workhorse of pharmaceutical analysis.[8] It separates molecules based on their hydrophobicity, using a nonpolar stationary phase and a polar mobile phase.[9] For the target mixture, RP-LC is an excellent starting point due to the mixed polarity of the expected components.

  • C18 Columns: The most common choice, offering robust retention for a wide range of compounds. They are ideal for separating the main product from less polar starting materials and more polar hydrolysis byproducts.

  • Phenyl-Hexyl Columns: These columns provide alternative selectivity due to π-π interactions with the aromatic pyrrole ring. They can be invaluable for resolving isomeric byproducts that may co-elute on a C18 column.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is a powerful alternative for retaining and separating very polar compounds that elute in or near the void volume in RP-LC.[10] While the main product is likely well-retained in reversed-phase, HILIC could be employed as an orthogonal technique to quantify highly polar starting materials or degradation products that are difficult to manage otherwise.

Comparison of Recommended LC Columns:

Column Type	Separation Principle	Best Suited For	Key Advantage
C18	Hydrophobic Interactions	General purpose, separating compounds with a wide polarity range.	High versatility, robustness, and wide availability.
Phenyl-Hexyl	Hydrophobic & π-π Interactions	Resolving aromatic isomers and structurally similar compounds.	Orthogonal selectivity compared to C18.
HILIC	Partitioning into a water-enriched layer on a polar stationary phase	Very polar analytes not retained by RP-LC.	Superior retention of highly polar species.

Part 2: The Detection Strategy - Choosing the Right Mass Analyzer

The mass spectrometer determines the level of structural information and sensitivity that can be achieved.

Caption: Decision tree for selecting the appropriate mass spectrometry technique.

• Single Quadrupole (SQ) MS: This is the most straightforward MS detector. It provides molecular weight information, making it ideal for rapid, high-throughput screening to confirm the presence of the target product during reaction optimization. Its limitation is the lack of fragmentation data in standard modes, making it unsuitable for definitive structural elucidation of unknowns.

• Tandem Quadrupole (TQ) MS: A TQ instrument is the gold standard for targeted quantification.[11] By using Multiple Reaction Monitoring (MRM), it can selectively detect and quantify specific parent-to-daughter ion transitions with exceptional sensitivity and specificity. This is the preferred platform for measuring trace-level impurities against a high-concentration matrix, provided that the impurities have been previously identified and characterized.[12]

• High-Resolution Mass Spectrometry (HRMS - e.g., Q-TOF, Orbitrap): For impurity profiling and the identification of unknown byproducts, HRMS is indispensable.[7][13] It provides highly accurate mass measurements (typically <5 ppm error), which allows for the confident determination of elemental compositions. Coupled with its ability to generate high-quality fragmentation (MS/MS) spectra, HRMS enables the structural elucidation of compounds that are not commercially available as standards.[14][15]

Field-Proven Protocol: A Validated RP-LC/HRMS Method

For comprehensive impurity profiling, an RP-LC/HRMS method provides the necessary separation power and structural information. The following protocol is a robust starting point that must be validated for its intended use according to regulatory guidelines such as ICH Q2(R2).[16][17]

Caption: General experimental workflow for LC-MS analysis.

Sample Preparation

• Expertise: The goal is to create a homogenous, particle-free solution at a concentration suitable for the instrument's linear range, while ensuring the solvent is compatible with the initial mobile phase to prevent peak distortion.

• Accurately weigh approximately 10 mg of the crude reaction mixture into a volumetric flask.

• Dissolve in a 50:50 mixture of Acetonitrile:Water to a final concentration of 1 mg/mL to create a stock solution.

• Perform a subsequent 1:100 dilution of the stock solution into a 95:5 Water:Acetonitrile mixture for a final concentration of 10 µg/mL.

• Vortex the final solution and transfer to an LC-MS vial.

Liquid Chromatography Conditions

• Expertise: A gradient elution is necessary to separate compounds with a wide range of polarities, from polar hydrolysis products to the non-polar starting material, within a reasonable timeframe. The addition of 0.1% formic acid acidifies the mobile phase, promoting protonation of the analytes, which is crucial for efficient positive-mode electrospray ionization.

Parameter	Setting
Column	C18, 2.1 x 100 mm, 1.8 µm particle size
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Vol.	2 µL
Gradient	5% B to 95% B over 15 min, hold for 3 min, return to 5% B and equilibrate for 5 min

High-Resolution Mass Spectrometry Conditions

• Expertise: A Full Scan MS experiment provides the molecular weights of all eluting compounds. A data-dependent MS/MS (dd-MS2) experiment is then used to automatically trigger fragmentation of the most intense ions, providing the structural data needed for identification.

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Gas Temp.	325 °C
Scan Range	100 - 1000 m/z
Acquisition Mode	Full Scan MS with Data-Dependent MS/MS (Top 5 precursors)
Collision Energy	Stepped (e.g., 15, 25, 40 eV)

Data Interpretation and Method Validation

Structural Elucidation

The analysis of the HRMS data is a systematic process:

• Identify the Target Product: Locate the peak corresponding to the expected protonated molecule ([M+H]⁺) of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone. Verify its accurate mass and the characteristic isotopic pattern of the chlorine atom (A+2 peak is ~32% of the A peak).

• Analyze Fragmentation: The MS/MS spectrum of the product is key. The fragmentation of substituted pyrroles is highly dependent on the side chain.[14][15] Expect to see characteristic losses, such as the loss of the chloroacetyl group or cleavage within the pyrrole ring, which can be used to confirm the structure and differentiate it from isomers.

• Profile Impurities: For all other peaks in the chromatogram, use the accurate mass data to propose elemental compositions. Compare these proposed formulas to the structures of expected byproducts. Use the MS/MS fragmentation patterns to confirm these tentative identifications.

Method Validation (Trustworthiness)

Any analytical method used in a regulated environment must be validated to ensure it is fit for purpose.[18] The protocol described above should be subjected to validation according to ICH Q2(R2) guidelines.[16][17]

Summary of Key Validation Parameters:

Parameter	Description	How to Assess
Specificity	Ability to assess the analyte unequivocally in the presence of other components.	Analyze blank, placebo, and spiked samples to demonstrate no interference at the retention time of the analyte.
Linearity	The ability to obtain test results which are directly proportional to the concentration of the analyte.	Analyze a series of standards over the desired concentration range (e.g., 5-6 levels) and perform linear regression (R² > 0.99).
Accuracy	The closeness of test results to the true value.	Perform spike-recovery experiments at multiple levels (e.g., 80%, 100%, 120% of the target concentration).
Precision	The closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample.	Assess repeatability (intra-day) and intermediate precision (inter-day, different analysts/instruments) and express as %RSD.
Limit of Detection (LOD) & Limit of Quantitation (LOQ)	The lowest amount of analyte that can be reliably detected and quantified, respectively.	Typically determined based on signal-to-noise ratio (e.g., 3:1 for LOD, 10:1 for LOQ).

Conclusion

The comprehensive LC-MS analysis of the 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone reaction mixture is a multi-faceted task that requires a deliberate and informed choice of analytical methodology.

• For routine, high-throughput reaction monitoring , a simple RP-LC method coupled with a Single Quadrupole MS is sufficient and efficient.

• For quantifying known, critical impurities at trace levels , a targeted MRM method on a Tandem Quadrupole MS offers unparalleled sensitivity and is the industry standard.

• For process development, impurity profiling, and structural elucidation of unknowns , a validated RP-LC method with High-Resolution Mass Spectrometry is the most powerful and comprehensive approach, providing the high-quality, unambiguous data required to ensure the safety and quality of pharmaceutical intermediates.

By aligning the analytical technology with the specific scientific question, researchers can efficiently generate reliable data, accelerating the drug development process while maintaining the highest standards of scientific integrity.

References

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• Tsedilin, A., et al. (2020). Analysis of impurities in pharmaceuticals by LC-MS with cold electron ionization. Journal of Mass Spectrometry, 55(11), e4601. Available at: [Link]

• ResearchGate. Determination of aldehydes and ketones using derivatization with 2,4-dinitrophenylhydrazine and liquid chromatography-atmospheric pressure photoionization-mass spectrometry. (2025). Available at: [Link]

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• Turski, M., et al. (2022). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 11), 1121-1124. Available at: [Link]

• Anderson, H. J., & Loader, C. E. (1983). Acylation of N-p-Toluenesulfonylpyrrole Under Friedel-Crafts Conditions. Evidence for Organoaluminum Intermediates. Tetrahedron, 39(22), 3751-3756. Available at: [Link]

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• PubMed Central. 2-Chloro-1-(4,5,6,7-tetrahydrothieno[3,2-c]pyridin-5-yl)ethanone. (n.d.). Available at: [Link]

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Establishing a Definitive Analytical Standard for 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone: A Comparative Guide

Abstract

This guide provides a comprehensive framework for establishing a robust analytical standard for the novel pharmaceutical intermediate, 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone. Moving beyond a simple listing of methods, we delve into the causality behind procedural choices, comparing the utility of various analytical techniques for structural confirmation, purity assessment, and impurity profiling. The protocols herein are designed as self-validating systems, grounded in the principles of the International Council for Harmonisation (ICH) guidelines to ensure data integrity and regulatory compliance. This document is intended for researchers, analytical scientists, and drug development professionals tasked with ensuring the quality and consistency of Active Pharmaceutical Ingredients (APIs) and their precursors.

Introduction: The Imperative for a Robust Analytical Standard

In pharmaceutical development, the quality of an Active Pharmaceutical Ingredient (API) is fundamentally dependent on the quality of its starting materials and intermediates.[1] The compound 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone is a substituted pyrrole, a class of heterocyclic compounds with significant biological activity, making it a valuable intermediate in drug synthesis.[2] The presence of unwanted impurities, even in trace amounts, can significantly impact the safety and efficacy of the final drug product.[3] Therefore, establishing a definitive analytical standard for this intermediate is not merely a quality control measure; it is a critical step in ensuring therapeutic safety and efficacy.

Regulatory bodies like the FDA and EMA mandate rigorous characterization and impurity profiling for all pharmaceutical components.[1][4] This guide provides a comparative analysis of essential analytical techniques to build a comprehensive quality specification for 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone, ensuring that each batch meets the highest standards of purity, identity, and quality.

The Analytical Challenge: A Multi-Faceted Approach

Establishing an analytical standard for a non-compendial intermediate requires a multi-technique approach to build a complete chemical profile. No single method can provide all the necessary information. This guide will compare and contrast the primary orthogonal techniques required for this purpose:

• Structural Elucidation: Confirming the covalent structure and identity.

• Chromatographic Purity: Quantifying the main component and detecting impurities.

• Trace Analysis: Identifying and quantifying volatile and non-volatile impurities.

• Physicochemical Characterization: Defining the physical properties of the substance.

The following diagram illustrates the logical workflow for establishing the analytical standard.

Sources

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

This document provides a detailed, procedural guide for the safe and compliant disposal of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone. Adherence to these protocols is critical for ensuring personnel safety, protecting the environment, and maintaining regulatory compliance within research and development laboratories. The causality behind each step is explained to foster a deep understanding of the necessary precautions.

Core Directive: Understanding the Hazard Profile

Before handling or disposing of any chemical, a thorough understanding of its intrinsic hazards is paramount. 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone is a halogenated organic compound. While specific toxicological data for this exact molecule is not extensively published, the hazards can be inferred from its chemical structure and data on analogous compounds.

Halogenated ketones can exhibit significant toxicity and reactivity. For instance, similar chloro-ethanone derivatives are known to be harmful if swallowed, cause skin irritation, and pose a risk of serious eye damage.[1][2] The presence of the pyrrole ring and chloro- group necessitates handling it as a hazardous substance requiring specialized disposal. Therefore, it must never be disposed of via standard laboratory drains or as common solid waste.[3][4]

Table 1: Inferred Hazard Profile and GHS Classifications Note: This table is based on data from structurally similar compounds and general principles of chemical safety. Always refer to the specific Safety Data Sheet (SDS) provided by your supplier.

Hazard Category	GHS Classification	Rationale and Precaution
Acute Toxicity, Oral	Warning (Harmful if swallowed)	Ingestion can lead to severe health complications. Do not eat, drink, or smoke in areas where this chemical is handled.[1][3][5]
Skin Corrosion/Irritation	Warning/Danger (Causes skin irritation/burns)	The compound can cause skin irritation or chemical burns upon contact. Always wear appropriate chemical-resistant gloves.[1][5][6]
Serious Eye Damage/Irritation	Danger (Causes serious eye damage)	Vapors or direct contact can cause severe and potentially permanent eye damage.[1][5][6] Wear safety goggles or a face shield.
Respiratory Irritation	Warning (May cause respiratory irritation)	Inhalation of dust or vapors may irritate the respiratory tract.[1][2] Handle only in a well-ventilated area or a chemical fume hood.
Aquatic Hazard	Hazardous (Very toxic to aquatic life)	Release into the environment can cause significant harm to ecosystems.[3] Prevent any discharge into drains or waterways.

Regulatory Framework: The Principle of "Cradle-to-Grave"

The disposal of chemical waste is strictly regulated. In the United States, the primary federal legislation is the Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency (EPA).[7] RCRA establishes a "cradle-to-grave" framework, meaning that hazardous waste is tracked from the moment it is generated until its final, safe disposal.[7]

Your institution's Environmental Health and Safety (EHS or OCRS) office is responsible for implementing these regulations and managing the final disposal process.[8][9] All procedures outlined here are designed to comply with these foundational regulatory requirements.[10]

Standard Operating Procedure for Disposal

This section provides a step-by-step protocol for the safe segregation, storage, and disposal of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone waste.

Required Personal Protective Equipment (PPE)

Based on the hazard profile, the following minimum PPE must be worn when handling the chemical or its waste:

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a full-face shield.[11]

• Skin Protection: A flame-retardant lab coat and chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory. Ensure gloves are inspected for integrity before use.[3][11]

• Respiratory Protection: All handling of the solid compound or solutions should occur within a certified chemical fume hood to prevent inhalation of dust or vapors.[6]

Waste Segregation and Containerization

The principle of proper waste segregation is to prevent dangerous chemical reactions.

• Designate a Waste Stream: 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone waste must be collected in a dedicated "Halogenated Organic Waste" container. Do not mix with non-halogenated solvents, acids, bases, or oxidizers.[4]

• Select an Appropriate Container:

  • Use a container made of a material compatible with the chemical, such as a high-density polyethylene (HDPE) or glass bottle.[8][9] The original product container is often the best choice if it is in good condition.[9]

  • The container must have a secure, screw-top lid to prevent leaks or the release of vapors.[9][12]

  • Ensure the container is clean, dry, and free of any residue on the outside.[9]

• Secondary Containment: The waste container should be stored in a secondary containment tray or bin. This precaution is designed to contain any potential spills or leaks from the primary container.[9][13]

Labeling and Storage

Proper labeling is a critical regulatory requirement.

• Initial Labeling: As soon as the first drop of waste is added, the container must be labeled.[9] Use your institution's official hazardous waste tag.

• Complete All Fields: The label must clearly state:

  • The words "Hazardous Waste."

  • The full chemical name: "2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone." Do not use abbreviations.

  • An accurate estimation of the concentration and total volume/mass.

  • The associated hazards (e.g., "Toxic," "Irritant").

  • The date accumulation started.

• Storage Location:

  • Store the sealed and labeled container in a designated Satellite Accumulation Area (SAA) within your laboratory.[8][13]

  • The SAA must be at or near the point of generation and under the control of the laboratory personnel.[13]

  • Keep the container closed at all times except when actively adding waste.[8][9]

  • Store away from heat sources, direct sunlight, and incompatible materials.[12]

Final Disposal Workflow

The final disposal must be handled by licensed professionals.

• Do Not Exceed Limits: Federal regulations limit the accumulation of hazardous waste in an SAA to 55 gallons (or 1 quart for acutely hazardous waste).[13]

• Request Pickup: Once the container is full or you have finished the project generating the waste, contact your institution's EHS/OCRS office to schedule a waste pickup.[8]

• Professional Disposal: The EHS/OCRS office will arrange for a licensed hazardous waste contractor to transport the waste for final disposal. The most common and appropriate method for this type of compound is controlled incineration in a licensed chemical destruction plant, often with flue gas scrubbing to neutralize hazardous combustion byproducts.[3][14]

Diagram 1: Disposal Workflow

This diagram outlines the decision-making and procedural flow for proper waste management.

Caption: Disposal workflow for the subject chemical.

Spill and Emergency Procedures

• Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

• Report: Immediately call your institution's emergency number and inform EHS.

• Control (If Safe): If the spill is small and you are trained to do so, prevent it from spreading using a chemical spill kit with absorbent materials. Do not attempt to clean up a large spill.

• Decontaminate: Collect all contaminated absorbent materials and personal protective equipment. This cleanup debris must be disposed of as hazardous waste following the procedures outlined above.[3]

Proactive Waste Minimization

The best approach to laboratory waste is to prevent its generation whenever possible.[13]

• Scale Reduction: Only synthesize or use the minimum quantity of the chemical necessary for your experiment.

• Inventory Management: Maintain a current chemical inventory to avoid purchasing duplicate materials.

• Substitution: Where scientifically viable, consider substituting with less hazardous chemicals.

By adhering to this comprehensive guide, you contribute to a culture of safety and environmental stewardship, building trust in our collective commitment to responsible science.

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A Senior Application Scientist's Guide to Handling 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone

Hazard Identification: Understanding the Reactivity

The primary hazards associated with 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone are dictated by the α-chloro ketone functional group. This group is electrophilic, making the compound reactive towards nucleophiles, including biological macromolecules like proteins and DNA. This reactivity is the underlying cause of its irritant and potentially toxic properties. Based on analogous compounds, the anticipated hazards are significant.[1][2][3][4][5]

Anticipated GHS Hazard Profile:

Hazard Class	Hazard Statement	Rationale and Field Insight
Acute Toxicity (Oral, Inhalation, Dermal)	H301/H310/H330: Toxic if swallowed, Fatal in contact with skin or if inhaled.	α-chloro ketones can be rapidly absorbed and react with cellular components, leading to systemic toxicity. The volatility, while likely low, can still present an inhalation hazard, especially if heated or aerosolized.[1][3]
Skin Corrosion/Irritation	H314: Causes severe skin burns and eye damage.	As alkylating agents, these compounds can cause significant chemical burns upon contact. The damage can be delayed, with initial redness progressing to blistering.[2][3][4]
Serious Eye Damage/Irritation	H318: Causes serious eye damage.	The cornea is extremely sensitive to alkylating agents. Contact can rapidly lead to irreversible damage and blindness. This is a critical, immediate risk.[2][5][6]
Respiratory/Skin Sensitization	H317/H334: May cause an allergic skin reaction or allergy or asthma symptoms or breathing difficulties if inhaled.	Repeated exposure can lead to sensitization, where subsequent low-level exposures trigger a severe allergic response.[1][5]

The Core of Safety: Personal Protective Equipment (PPE)

Given the severe corrosive and toxic nature of this class of compounds, a stringent PPE protocol is non-negotiable. Workplace controls, such as fume hoods, are the primary barrier, with PPE serving as the essential final line of defense.[6][7]

A. Engineering Controls: Your First and Best Defense

• Certified Chemical Fume Hood: All handling of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone, including weighing, transfers, and reaction setup, must be performed inside a certified chemical fume hood to prevent inhalation of vapors or aerosols.[4][7][8]

B. Personal Protective Equipment: A Multi-Layered Approach

• Hand Protection: Double-gloving is mandatory. Wear two pairs of nitrile gloves. The outer glove should be a heavier-duty, chemical-resistant nitrile glove. The rationale for double-gloving is to provide protection in case the outer glove is breached. Gloves must be changed immediately if contamination is suspected.[1][6]

• Eye and Face Protection: Chemical splash goggles that form a seal around the eyes are required.[4][6][9] In addition, a full-face shield must be worn over the goggles to protect the rest of the face from splashes.[6][10] Contact lenses should never be worn when handling this substance.[6]

• Body Protection: A flame-retardant lab coat is required. For procedures with a higher risk of splashing, a chemically resistant apron over the lab coat is recommended. Full-length pants and closed-toe shoes are mandatory.[7]

• Respiratory Protection: If there is any risk of exposure outside of a fume hood (e.g., during a large spill or equipment failure), a full-face respirator with appropriate cartridges for organic vapors and acid gases should be used.[10][11][12] All respirator use must be in accordance with a formal respiratory protection program, including fit-testing.[6]

Operational Plan: From Bench to Waste

A systematic workflow is crucial to minimize risk. This plan covers the entire lifecycle of the chemical in your laboratory.

A. Pre-Handling Checklist:

• Verify the chemical fume hood is certified and functioning correctly.

• Ensure an eyewash station and safety shower are accessible and unobstructed.[4][8][9]

• Designate a specific area within the fume hood for the handling of this compound.

• Assemble all necessary equipment and reagents before retrieving the compound from storage.

• Ensure a designated, labeled waste container is ready for contaminated solid and liquid waste.

B. Step-by-Step Handling Protocol:

• Donning PPE: Follow the workflow diagram below for correct PPE donning.

• Weighing and Transfer:

  • Perform all weighing and transfers on a disposable work surface (e.g., chemical-resistant absorbent pad) inside the fume hood.

  • Use tools (spatulas, syringes) dedicated to this chemical to avoid cross-contamination.

  • Open the container slowly to release any potential pressure.

  • For transfers, use a method that minimizes the chance of splashing or aerosol generation.

• Post-Handling:

  • Thoroughly decontaminate the work area with a suitable solvent (e.g., isopropanol), followed by soap and water.

  • Decontaminate all non-disposable equipment before removing it from the fume hood.

  • Doffing PPE: Follow the workflow diagram for correct PPE doffing to avoid self-contamination.

  • Wash hands and forearms thoroughly with soap and water after removing gloves.[7][13]

Workflow for PPE Donning and Doffing

Caption: PPE Donning and Doffing Sequence.

Emergency Response and Disposal Plan

Immediate and correct action during an emergency is critical to mitigating harm.

A. Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2][3][14] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[2][3][4] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration.[2][7] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[2][3] Seek immediate medical attention.

Emergency Spill Response Workflow

Caption: Emergency Response Workflow for Spills.

B. Disposal Plan:

• Waste Segregation: All materials contaminated with 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone, including gloves, absorbent pads, and empty containers, must be disposed of as hazardous chemical waste.

• Containerization: Use a dedicated, sealed, and clearly labeled container for this waste stream. Do not mix with other waste types.

• Final Disposal: The disposal of this chemical waste must be handled by a licensed chemical destruction facility or in accordance with your institution's environmental health and safety guidelines.[2][15] Do not discharge to sewer systems.[1][15]

This guide provides a framework for the safe handling of 2-Chloro-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-ethanone. Always supplement this information with a thorough risk assessment for your specific experimental procedure and consult with your institution's safety professionals.

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• Material Safety Data Sheet - 2-Chloro-1-(2,3,4,5,6-pentamethylphenyl)ethan-1-one. Cole-Parmer. Available from: [Link]

• SAFETY DATA SHEET - Graffiti Remover. Advance Chemicals. Available from: [Link]

• SAFETY DATA SHEET - Antibacterial Liquid Hand Wash Soft Scent. Nisbets. Available from: [Link]

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